Cy5.5 hydrazide

Core Science & Biosynthesis

What is Cy5.5 hydrazide and its chemical properties?

For Immediate Release

This technical guide provides an in-depth overview of Cy5.5 hydrazide, a near-infrared (NIR) fluorescent dye crucial for the specific labeling of carbonyl groups in biomolecules. Tailored for researchers, scientists, and professionals in drug development, this document details the chemical properties, reactivity, and common applications of Cy5.5 hydrazide, with a focus on bioconjugation techniques.

Core Chemical Properties

Cy5.5 hydrazide is a carbonyl-reactive dye belonging to the cyanine (B1664457) family of fluorophores.[1][2] Its hydrazide functional group specifically reacts with aldehydes and ketones to form stable hydrazone linkages.[1][2] This reactivity is instrumental in labeling various biomolecules, including glycoproteins, antibodies, and proteins that have undergone oxidative stress.[1][2][3] As an analog of Cy5.5®, it exhibits excellent photostability and its fluorescence is not sensitive to pH in the range of 4 to 10. The dye's absorption and emission profiles in the near-infrared spectrum make it particularly suitable for in vivo imaging applications, owing to the low autofluorescence of biological tissues in this window.[1]

Quantitative Data Summary

The key spectral and physical properties of Cy5.5 hydrazide are summarized in the table below. This data has been compiled from multiple suppliers to provide a comprehensive overview for experimental design.

Property	Value	Reference
Molecular Formula	C40H46Cl2N4O	[2]
Molecular Weight	669.7 g/mol	[2]
Excitation Maximum (λex)	673 nm	[2]
Emission Maximum (λem)	707 nm	[2]
Extinction Coefficient	209,000 cm⁻¹M⁻¹	[2]
Fluorescence Quantum Yield	0.2	[2][3]
Solubility	DMSO, DMF, DCM	[2][3]
Purity	>95%	[3]
Storage Conditions	-20°C, in the dark, desiccated	[1][2][4]

Reaction Mechanism and Experimental Workflow

The primary application of Cy5.5 hydrazide is the covalent labeling of biomolecules containing or modified to contain aldehyde or ketone groups. The fundamental reaction involves the nucleophilic attack of the hydrazide on the carbonyl carbon, followed by dehydration to form a stable C=N double bond of the hydrazone.

Figure 1: Reaction of Cy5.5 hydrazide with an aldehyde to form a stable hydrazone conjugate.

A common and powerful application of this chemistry is the site-specific labeling of antibodies and other glycoproteins. The carbohydrate moieties of these proteins can be selectively oxidized with sodium periodate (B1199274) to generate aldehyde groups, which are then targeted by the Cy5.5 hydrazide. This method is particularly advantageous as it typically does not interfere with the antigen-binding site of the antibody.[1]

Figure 2: Experimental workflow for labeling an antibody with Cy5.5 hydrazide.

Experimental Protocol: Antibody Labeling with Cy5.5 Hydrazide

The following is a generalized protocol for the conjugation of Cy5.5 hydrazide to a glycoprotein (B1211001), such as an antibody, following periodate oxidation.

Materials:

• Antibody or glycoprotein of interest (1-10 mg/mL in PBS)

• Sodium periodate (NaIO₄) solution (e.g., 20 mM in water, freshly prepared)

• Quenching solution (e.g., 30% glycerol (B35011) in water)

• Cy5.5 hydrazide, dissolved in an organic co-solvent like DMSO or DMF.[4]

• Labeling buffer (e.g., 0.1 M sodium acetate, pH 5.5)

• Desalting column or dialysis cassette (e.g., 7K MWCO)

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Oxidation:

  • To the antibody solution, add an equal volume of the 20 mM sodium periodate solution.

  • Incubate the reaction mixture for 30 minutes at room temperature in the dark.

  • Quench the reaction by adding the quenching solution to a final concentration of 15 mM and incubate for 10 minutes at room temperature.

• Buffer Exchange:

  • Remove the excess periodate and quenching reagent by buffer exchange into the labeling buffer (0.1 M sodium acetate, pH 5.5) using a desalting column or dialysis.

• Labeling:

  • Prepare a stock solution of Cy5.5 hydrazide in DMSO (e.g., 10 mM).

  • Add a 50- to 100-fold molar excess of the Cy5.5 hydrazide solution to the oxidized antibody solution. The optimal ratio should be determined empirically for each protein.

  • Incubate the reaction for 2-4 hours at room temperature in the dark with gentle stirring.

• Purification:

  • Remove the unreacted Cy5.5 hydrazide by extensive dialysis against PBS or by using a desalting column.

• Characterization:

  • Determine the protein concentration by measuring the absorbance at 280 nm.

  • Determine the dye concentration by measuring the absorbance at the excitation maximum of Cy5.5 (around 673 nm).

  • Calculate the degree of labeling (DOL) using the following formula: DOL = (A_max of dye × Molar mass of protein) / (ε_dye × A_280 of protein) where A_max is the absorbance at the dye's maximum, ε_dye is the extinction coefficient of the dye (209,000 M⁻¹cm⁻¹), and A_280 is the absorbance of the protein.

Conclusion

Cy5.5 hydrazide is a versatile and robust near-infrared dye for the specific labeling of aldehydes and ketones in biomolecules. Its favorable chemical and spectral properties make it an invaluable tool for a wide range of applications, from fluorescence microscopy and flow cytometry to in vivo imaging. The provided data and protocols offer a solid foundation for researchers to incorporate Cy5.5 hydrazide into their experimental designs for advanced bioconjugation and molecular imaging studies.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. Cy5.5 hydrazide | BroadPharm [broadpharm.com]
• 3. Cy5 hydrazide, 1427705-31-4 | BroadPharm [broadpharm.com]
• 4. apexbt.com [apexbt.com]

Cy5.5 Hydrazide: A Comprehensive Technical Guide to its Excitation and Emission Spectra for Advanced Research Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core excitation and emission spectral properties of Cy5.5 hydrazide, a near-infrared (NIR) fluorescent dye. The information herein is intended to equip researchers, scientists, and drug development professionals with the essential data and methodologies to effectively utilize this versatile fluorophore in their experimental designs. This guide includes quantitative spectral data, detailed experimental protocols for spectral measurement and bioconjugation, and visual representations of key workflows.

Core Spectral Properties of Cy5.5 Hydrazide

Cy5.5 hydrazide is a reactive dye specifically designed for the labeling of biomolecules containing carbonyl groups, such as aldehydes and ketones. Its fluorescence in the near-infrared spectrum makes it particularly valuable for applications requiring deep tissue penetration and low background autofluorescence, such as in vivo imaging.

The spectral characteristics of Cy5.5 hydrazide are summarized in the table below. It is important to note that while the core spectral data is consistent across various suppliers, slight variations may occur depending on the solvent, pH, and conjugation state of the dye.

Spectral Property	Value	Source(s)
Excitation Maximum (λex)	673 - 684 nm	[1][2][3]
Emission Maximum (λem)	695 - 710 nm	[1][2][4]
Extinction Coefficient (ε)	198,000 - 209,000 M⁻¹cm⁻¹	[1][2][3]
Fluorescence Quantum Yield (Φ)	~0.2	[2][3]
Recommended Laser Line	660 nm	[4]
Common Filter Set	695/40 nm	[4]

Experimental Protocols

Accurate and reproducible experimental results hinge on well-defined protocols. The following sections detail the methodologies for measuring the fluorescence spectra of cyanine (B1664457) dyes and for the common application of labeling glycoproteins with Cy5.5 hydrazide.

Measurement of Fluorescence Spectra of Cyanine Dyes

This protocol outlines the general steps for determining the excitation and emission spectra of a cyanine dye like Cy5.5 hydrazide.

Materials:

• Cy5.5 hydrazide

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• Phosphate-buffered saline (PBS), pH 7.4 or other appropriate aqueous buffer

• Quartz cuvettes

• Spectrofluorometer

Procedure:

• Stock Solution Preparation: Prepare a concentrated stock solution of Cy5.5 hydrazide (e.g., 1-10 mM) in anhydrous DMSO or DMF. Due to the low aqueous solubility of the non-sulfonated form, an organic co-solvent is necessary for initial dissolution.

• Working Solution Preparation: Dilute the stock solution in the desired aqueous buffer (e.g., PBS) to a final concentration suitable for fluorescence measurements (typically in the low micromolar to nanomolar range). The final concentration of the organic solvent should be kept to a minimum (e.g., <1%) to avoid significant alterations of the spectral properties.

• Excitation Spectrum Measurement:

  • Set the emission wavelength to the expected emission maximum (e.g., 700 nm).

  • Scan a range of excitation wavelengths (e.g., 550-700 nm).

  • The wavelength that produces the highest fluorescence intensity is the excitation maximum (λex).

• Emission Spectrum Measurement:

  • Set the excitation wavelength to the determined excitation maximum (λex).

  • Scan a range of emission wavelengths (e.g., 680-800 nm).

  • The wavelength at which the highest fluorescence is detected is the emission maximum (λem).

• Data Analysis: Plot the fluorescence intensity as a function of wavelength to visualize the excitation and emission spectra.

Labeling of Glycoproteins with Cy5.5 Hydrazide via Periodate (B1199274) Oxidation

Cy5.5 hydrazide is frequently used to label glycoproteins, such as antibodies, by reacting with aldehyde groups introduced into their carbohydrate moieties through periodate oxidation. This method offers site-specific labeling away from the antigen-binding site of antibodies.

Materials:

• Glycoprotein (B1211001) (e.g., antibody) in an amine-free buffer (e.g., PBS)

• Sodium periodate (NaIO₄)

• Ethylene (B1197577) glycol

• Cy5.5 hydrazide dissolved in DMSO or DMF

• Reaction buffer (e.g., 0.1 M sodium acetate, pH 5.5)

• Size-exclusion chromatography column or dialysis cassette for purification

Procedure:

• Periodate Oxidation of Glycoprotein:

  • Dissolve the glycoprotein in the reaction buffer.

  • Add a freshly prepared solution of sodium periodate to the glycoprotein solution to a final concentration of 1-10 mM.

  • Incubate the reaction for 20-30 minutes at room temperature in the dark.

  • Quench the reaction by adding ethylene glycol to a final concentration of 10-20 mM and incubate for 5-10 minutes.

  • Remove excess periodate and quenching agent by dialysis against the reaction buffer or by using a desalting column.

• Hydrazide Ligation:

  • To the oxidized glycoprotein, add the Cy5.5 hydrazide stock solution. The molar ratio of dye to protein should be optimized for the specific application, but a starting point of 10-20 fold molar excess of the dye is common.

  • Incubate the reaction for 1-2 hours at room temperature in the dark.

• Purification of the Conjugate:

  • Remove unconjugated dye by size-exclusion chromatography or dialysis.

• Characterization:

  • Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and at the excitation maximum of Cy5.5 (around 675 nm).

Visualizing the Workflow: From Glycoprotein to Labeled Conjugate

The following diagrams, generated using the DOT language, illustrate the key experimental workflows described above.

Caption: Workflow for labeling glycoproteins with Cy5.5 hydrazide.

Caption: Workflow for measuring fluorescence spectra.

References

• 1. High-efficiency labeling of sialylated glycoproteins on living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. biotium.com [biotium.com]
• 4. docs.aatbio.com [docs.aatbio.com]

Navigating the Solvent Frontier: A Technical Guide to Cy5.5 Hydrazide Solubility

For Immediate Release

A Comprehensive Analysis of Cy5.5 Hydrazide Solubility in DMSO and Aqueous Buffers for Researchers, Scientists, and Drug Development Professionals.

This in-depth technical guide provides a critical examination of the solubility characteristics of Cy5.5 hydrazide, a widely utilized near-infrared fluorescent dye, in both dimethyl sulfoxide (B87167) (DMSO) and various aqueous buffers. Understanding the solubility of this reagent is paramount for its effective application in bioconjugation, cellular imaging, and in vivo studies. This document consolidates available data, outlines detailed experimental protocols for solubility determination, and presents visual workflows to aid in experimental design and execution.

Core Principles of Cy5.5 Hydrazide Solubility

The solubility of Cy5.5 hydrazide is fundamentally dictated by its molecular structure. As a member of the cyanine (B1664457) dye family, its core structure is largely hydrophobic. This inherent hydrophobicity governs its behavior in different solvents. A key distinction exists between the standard, non-sulfonated form of Cy5.5 hydrazide and its sulfonated counterparts. The presence of sulfonate groups dramatically enhances aqueous solubility.

Non-Sulfonated Cy5.5 Hydrazide: Characterized by its poor solubility in aqueous solutions and high solubility in polar aprotic solvents like DMSO.[1]

Sulfonated Cy5.5 Hydrazide: Engineered for enhanced water solubility, these versions are ideal for direct use in aqueous buffers without the need for organic co-solvents.[2]

Quantitative Solubility Data

The following tables summarize the available quantitative and qualitative solubility data for non-sulfonated Cy5.5 hydrazide.

Table 1: Solubility in Organic Solvents

Solvent	Reported Solubility
DMSO	≥48 mg/mL

Table 2: Solubility in Aqueous Solutions

Solvent	Reported Solubility	Notes
Water	Low / Practically Insoluble (< 2 µM)	Aggregation is common.
Aqueous Buffers (e.g., PBS)	Very Low	Requires a co-solvent like DMSO for practical use.

Experimental Protocols

Precise determination of solubility is crucial for reproducible experimental outcomes. Below are detailed methodologies for assessing both the thermodynamic and kinetic solubility of Cy5.5 hydrazide.

Protocol 1: Preparation of a Cy5.5 Hydrazide Stock Solution in DMSO

Due to its low aqueous solubility, a concentrated stock solution of non-sulfonated Cy5.5 hydrazide is typically prepared in an organic solvent, which is then diluted into the final aqueous buffer.

Materials:

• Non-sulfonated Cy5.5 hydrazide

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Vortex mixer

• Microcentrifuge

Procedure:

• Weigh out the desired amount of Cy5.5 hydrazide in a microcentrifuge tube.

• Add the appropriate volume of anhydrous DMSO to achieve the target concentration (e.g., 10 mg/mL).

• Vortex the tube thoroughly until the dye is completely dissolved. A brief centrifugation can help pellet any undissolved particulates.

• Store the stock solution at -20°C, protected from light and moisture.

Protocol 2: Determination of Thermodynamic Solubility in Aqueous Buffer

This protocol determines the equilibrium solubility of Cy5.5 hydrazide in a chosen aqueous buffer.

Materials:

• Cy5.5 hydrazide (solid)

• Aqueous buffer of choice (e.g., Phosphate-Buffered Saline (PBS), pH 7.4)

• Shaker or rotator

• Centrifuge capable of high speed

• UV-Vis Spectrophotometer

Procedure:

• Add an excess amount of solid Cy5.5 hydrazide to a known volume of the aqueous buffer.

• Incubate the mixture on a shaker or rotator at a constant temperature (e.g., 25°C) for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After incubation, centrifuge the suspension at high speed to pellet the undissolved solid.

• Carefully collect the supernatant, ensuring no solid particles are transferred.

• Measure the absorbance of the supernatant at the maximum absorbance wavelength of Cy5.5 hydrazide (approximately 675 nm).

• Calculate the concentration using the Beer-Lambert law (A = εbc), where A is the absorbance, ε is the molar extinction coefficient of Cy5.5 hydrazide, b is the path length of the cuvette, and c is the concentration.

Protocol 3: Assessment of Kinetic Solubility in Aqueous Buffer

This method is a higher-throughput approach to estimate the solubility of Cy5.5 hydrazide when introduced from a DMSO stock solution into an aqueous buffer.

Materials:

• Cy5.5 hydrazide stock solution in DMSO

• Aqueous buffer of choice (e.g., PBS, pH 7.4)

• 96-well plate

• Plate reader capable of measuring absorbance or nephelometry

Procedure:

• Prepare a serial dilution of the Cy5.5 hydrazide DMSO stock solution.

• In a 96-well plate, add a small, fixed volume of each dilution to a larger volume of the aqueous buffer. It is crucial to maintain a low final percentage of DMSO (typically ≤1%) to minimize its effect on solubility.

• Allow the plate to equilibrate for a set period (e.g., 2 hours) at a controlled temperature.

• Measure the turbidity of each well using a plate reader by measuring absorbance at a wavelength outside the dye's absorption spectrum (e.g., 620 nm) or by using nephelometry.

• The concentration at which a significant increase in turbidity is observed indicates the kinetic solubility limit.

Visualizing Experimental Workflows and Concepts

To further clarify the processes and principles discussed, the following diagrams have been generated using the DOT language for Graphviz.

Workflow for Preparing and Using Cy5.5 Hydrazide Solutions.

Solvent Interaction with Cy5.5 Hydrazide Variants.

Conclusion

The solubility of Cy5.5 hydrazide is a critical parameter that must be carefully considered in experimental design. The non-sulfonated form exhibits excellent solubility in DMSO but is poorly soluble in aqueous buffers, necessitating the use of a co-solvent approach for most biological applications. In contrast, sulfonated versions of Cy5.5 hydrazide offer a convenient alternative with high aqueous solubility. The provided protocols offer a framework for researchers to quantitatively assess the solubility of Cy5.5 hydrazide in their specific experimental systems, ensuring more reliable and reproducible results.

References

• 1. Non-Sulfonated Cyannine Fluorescent dyes - do you need water soluble nano labels? Lumiprobe - The International NanoScience Community - Nanopaprika.eu [nanopaprika.eu]
• 2. creative-diagnostics.com [creative-diagnostics.com]

An In-depth Technical Guide to Cy5.5 Hydrazide: Properties, Applications, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cy5.5 hydrazide, a near-infrared (NIR) fluorescent dye crucial for the sensitive detection and imaging of biomolecules in a variety of research and drug development applications. This document details its molecular characteristics, provides protocols for its use in labeling glycoproteins, and illustrates relevant experimental workflows and biological pathways.

Core Properties of Cy5.5 Hydrazide

Cy5.5 hydrazide is a reactive dye containing a hydrazide group that specifically reacts with aldehyde and ketone moieties. This reactivity makes it an excellent tool for labeling biomolecules containing carbonyl groups, which can be naturally present, introduced through oxidative stress, or generated by chemical modification of sugar residues in glycoproteins. Its fluorescence in the near-infrared spectrum (excitation ~673 nm, emission ~707 nm) is particularly advantageous for biological imaging due to reduced autofluorescence from tissues and deeper tissue penetration.

Molecular and Spectroscopic Data

The molecular weight and formula of Cy5.5 hydrazide can vary between suppliers. The most frequently cited values are presented below. Researchers should always refer to the specifications provided with their specific lot of the reagent.

Property	Value	Source
Molecular Formula	C40H46Cl2N4O	[BroadPharm[1], MedKoo Biosciences[2]]
Molecular Weight	669.7 g/mol	[BroadPharm[1]]
Alternative MW	633.26 g/mol (C40H45ClN4O)	[MedchemExpress[3]]
Alternative MW	779.24 g/mol (C40H46N4ClPF6O)	[Lumiprobe[4]]
Excitation Maximum (λex)	673 nm	[BroadPharm[1]]
Emission Maximum (λem)	707 nm	[BroadPharm[1]]
Molar Extinction Coeff.	209,000 M⁻¹cm⁻¹ at 673 nm	[BroadPharm[1]]
Quantum Yield (Φ)	0.2	[BroadPharm[1]]
Solubility	DMSO, DMF, DCM	[BroadPharm[1]]

Experimental Protocol: Labeling of Glycoproteins with Cy5.5 Hydrazide

This protocol details the steps for the covalent labeling of glycoproteins, such as antibodies, with Cy5.5 hydrazide. The method involves the oxidation of cis-diol groups within the carbohydrate moieties of the glycoprotein (B1211001) to generate reactive aldehyde groups, followed by their conjugation to the hydrazide group of the dye.

Materials

• Glycoprotein (e.g., antibody) solution (2-10 mg/mL in an amine-free buffer like PBS, pH 7.4)

• Cy5.5 hydrazide

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Sodium meta-periodate (NaIO₄)

• Reaction Buffer: 0.1 M Sodium Acetate, pH 5.5

• Quenching Solution: 1 M Tris-HCl, pH 8.0

• Purification column (e.g., Sephadex G-25)

• Spectrophotometer

Procedure

• Preparation of Glycoprotein:

  • Ensure the glycoprotein solution is free of amine-containing buffers (e.g., Tris) and stabilizers like BSA. If necessary, perform a buffer exchange into 0.1 M Sodium Acetate, pH 5.5.

  • Adjust the glycoprotein concentration to 2-10 mg/mL in the Reaction Buffer.

• Oxidation of Glycoprotein:

  • Immediately before use, prepare a fresh 20 mM solution of sodium meta-periodate in the Reaction Buffer.

  • Add the sodium meta-periodate solution to the glycoprotein solution at a molar excess (e.g., 10-fold molar excess of periodate (B1199274) to protein).

  • Incubate the reaction for 30 minutes at room temperature in the dark.

  • Quench the reaction by adding glycerol (B35011) to a final concentration of 10 mM and incubate for 5 minutes.

  • Remove excess periodate and glycerol by passing the solution through a desalting column equilibrated with the Reaction Buffer.

• Conjugation with Cy5.5 Hydrazide:

  • Immediately before use, dissolve Cy5.5 hydrazide in anhydrous DMSO to a concentration of 10 mg/mL.

  • Add the Cy5.5 hydrazide solution to the oxidized glycoprotein solution. A 20- to 50-fold molar excess of the dye to the glycoprotein is a good starting point for optimization.

  • Incubate the reaction for 2 hours at room temperature in the dark with gentle stirring.

• Purification of the Labeled Glycoprotein:

  • Remove unreacted Cy5.5 hydrazide by passing the reaction mixture through a desalting column (e.g., Sephadex G-25) equilibrated with PBS, pH 7.4.

  • The first colored fraction to elute will be the Cy5.5-labeled glycoprotein.

• Characterization of the Conjugate:

  • Measure the absorbance of the purified conjugate at 280 nm (for protein) and 673 nm (for Cy5.5).

  • Calculate the protein concentration and the degree of labeling (DOL) using the following equations:

    • Protein Concentration (M) = [A₂₈₀ - (A₆₇₃ x CF₂₈₀)] / ε_protein

    • Dye Concentration (M) = A₆₇₃ / ε_dye

    • DOL = Dye Concentration / Protein Concentration

  • (CF₂₈₀ is the correction factor for the absorbance of the dye at 280 nm; ε_protein and ε_dye are the molar extinction coefficients of the protein and the dye, respectively).

Visualizations of Workflows and Pathways

Glycoprotein Labeling Workflow

The following diagram illustrates the key steps involved in the labeling of a glycoprotein with Cy5.5 hydrazide.

References

• 1. Cy5.5 hydrazide | BroadPharm [broadpharm.com]
• 2. medkoo.com [medkoo.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. lumiprobe.com [lumiprobe.com]

The Hydrazide Reactive Group: An In-depth Technical Guide for Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hydrazide reactive group and its application in bioconjugation. Hydrazide chemistry is a powerful tool for the covalent labeling of biomolecules, offering a high degree of specificity and control under mild reaction conditions. This document will delve into the core principles of hydrazide-carbonyl chemistry, including the reaction mechanism, stability of the resulting hydrazone bond, and key experimental considerations. Detailed protocols and quantitative data are presented to facilitate the practical application of this versatile bioconjugation strategy in research and drug development.

Core Principles of Hydrazide-Mediated Bioconjugation

Hydrazide-based bioconjugation relies on the chemoselective reaction between a hydrazide moiety (-NH-NH2) and a carbonyl group, specifically an aldehyde or a ketone, to form a stable hydrazone bond (-C=N-NH-).[1][2] This reaction is highly specific and can be performed in aqueous environments under mild pH conditions, making it ideal for modifying sensitive biological molecules such as proteins, glycoproteins, and peptides.[1][3]

A key advantage of this chemistry is the ability to introduce carbonyl groups into biomolecules in a site-specific manner. For instance, the carbohydrate moieties of glycoproteins, such as antibodies, can be gently oxidized with sodium periodate (B1199274) to generate aldehyde groups, which are then available for reaction with a hydrazide-functionalized molecule.[4] This site-specific modification, often distant from the antigen-binding sites, is particularly valuable in the development of antibody-drug conjugates (ADCs).[4]

Reaction Mechanism

The formation of a hydrazone bond is a two-step process:

• Nucleophilic Attack: The terminal amino group of the hydrazide, a potent α-effect nucleophile, attacks the electrophilic carbonyl carbon of the aldehyde or ketone.[5] This forms an unstable tetrahedral intermediate known as a hemiaminal.[5]

• Dehydration: The hemiaminal intermediate then undergoes acid-catalyzed dehydration to form the final, stable hydrazone linkage.[5] The breakdown of this intermediate is typically the rate-limiting step of the reaction.[5]

The reaction is generally slow at neutral pH, with optimal rates observed around pH 4.5-5.5.[3][5] This is because the dehydration step is acid-catalyzed. However, many bioconjugation reactions are carried out successfully at or near physiological pH.[1] The use of catalysts, such as aniline (B41778), can significantly accelerate the reaction rate, even at neutral pH.[2][6]

Quantitative Data on Hydrazone Formation and Stability

The efficiency and stability of the hydrazone linkage are critical parameters in the design of bioconjugates. These are influenced by factors such as pH, temperature, and the specific structure of the reacting molecules.

Reaction Kinetics

The rate of hydrazone formation is dependent on the pH of the reaction medium. While the reaction can proceed at neutral pH, it is significantly faster under mildly acidic conditions.[3] The use of aniline as a catalyst has been shown to dramatically increase reaction rates.[6]

Reactants	Conditions	Rate Constant (k₁)	Reference(s)
6-hydrazinopyridyl-peptide + benzaldehyde	Ambient temperature, aqueous buffer	3.0 ± 0.3 M⁻¹s⁻¹	[6]
6-hydrazinopyridyl-peptide + benzaldehyde	10 mM aniline, ambient temperature	Full conversion in minutes	[6]
2-formylphenylboronic acid + acyl hydrazide	pH 7.4 PB, 15°C	Not specified
2-formylphenylboronic acid + O-methylhydroxylamine	pH 7.4 PB, 15°C	460 ± 14 M⁻¹s⁻¹

Table 1: Reaction Rate Constants for Hydrazone and Oxime Formation.

Bond Stability and Hydrolysis

Hydrazone bonds are generally stable, particularly when compared to imine (Schiff base) linkages.[2] However, they are susceptible to hydrolysis, especially under acidic conditions, a property that can be exploited for controlled drug release in the acidic environment of endosomes and lysosomes.[1][7] The stability of the hydrazone bond is influenced by the electronic and steric properties of the parent aldehyde/ketone and hydrazide.[7] Hydrazones derived from aromatic aldehydes are generally more stable than those from aliphatic aldehydes due to resonance stabilization.[7] For applications requiring higher stability, oxime bonds, formed from the reaction of an aminooxy group with a carbonyl, are often preferred as they exhibit significantly greater resistance to hydrolysis.[8][9]

Linkage Type	Relative Hydrolysis Rate Constant (krel) at pD 7.0	Stability at Neutral pH	Reference(s)
Methylhydrazone	~600	Low	[8][9]
Acetylhydrazone	~300	Moderate	[8][9]
Semicarbazone	160	Moderate	[9]
Oxime	1	Very High	[8][9]

Table 2: Comparative Hydrolytic Stability of Hydrazone and Oxime Linkages.

Hydrazone Type	Half-life at pH 7.4 (37°C)	Half-life at pH 5.5 (37°C)	Reference(s)
Aliphatic aldehyde-derived (AMBH crosslinker)	150 min	< 2 min	[10]
Aliphatic aldehyde-derived (EMCH crosslinker)	120 min	< 2 min	[10]
Aliphatic aldehyde-derived (MPBH crosslinker)	90 min	< 2 min	[10]
Aliphatic aldehyde-derived (KMUH crosslinker)	20 min	< 2 min	[10]
Aromatic aldehyde-derived	> 72 h	> 48 h	[10]

Table 3: pH-Dependent Stability of Hydrazone-Based PEG-PE Conjugates.

Experimental Protocols

The following are generalized protocols for the generation of aldehyde groups on glycoproteins and subsequent hydrazide-based labeling. Optimization may be required for specific biomolecules and reagents.

Protocol for Generating Aldehyde Groups on Glycoproteins via Periodate Oxidation

This protocol describes the gentle oxidation of cis-diol groups in the carbohydrate moieties of glycoproteins to create reactive aldehyde groups.

Materials:

• Glycoprotein (B1211001) (e.g., antibody) solution (e.g., 5 mg/mL)

• Sodium meta-periodate (NaIO₄)

• 0.1 M Sodium acetate (B1210297) buffer, pH 5.5

• Desalting column or dialysis equipment

Procedure:

• Prepare a fresh 20 mM solution of sodium meta-periodate in 0.1 M sodium acetate buffer, pH 5.5.[4]

• Prepare the glycoprotein solution at a concentration of 5 mg/mL in 0.1 M sodium acetate buffer, pH 5.5.[4]

• Add an equal volume of the 20 mM periodate solution to the glycoprotein solution.[4]

• Incubate the reaction mixture for 5 minutes at room temperature.[4]

• Immediately remove the excess periodate by desalting or dialysis against 0.1 M sodium acetate buffer, pH 5.5.[4] The resulting aldehyde-functionalized glycoprotein is now ready for conjugation.

Protocol for Hydrazide-Based Labeling of Aldehyde-Functionalized Proteins

This protocol outlines the reaction of a hydrazide-containing label with the generated aldehyde groups on a glycoprotein.

Materials:

• Aldehyde-functionalized protein solution (from Protocol 3.1)

• Hydrazide-functionalized label (e.g., dye, biotin, drug)

• Dimethyl sulfoxide (B87167) (DMSO)

• 0.1 M Sodium acetate buffer, pH 5.5

• Gel filtration column for purification

Procedure:

• Prepare a 50 mM stock solution of the hydrazide-functionalized label in DMSO.[4]

• To 2 mL of the aldehyde-functionalized protein solution, add 200 µL of the 50 mM hydrazide solution.[4] This represents a significant molar excess of the hydrazide label.

• Incubate the reaction mixture for 2 hours at room temperature.[4]

• Purify the labeled protein from excess, unreacted hydrazide label using a gel filtration column.[4]

Visualizations of Key Processes

Hydrazone Bond Formation Mechanism

Caption: Mechanism of hydrazone bond formation.

Experimental Workflow for Antibody Labeling

Caption: Workflow for antibody labeling via hydrazide chemistry.

Applications in Research and Drug Development

Hydrazide bioconjugation has found widespread use in various scientific disciplines due to its reliability and specificity.

• Antibody-Drug Conjugates (ADCs): The site-specific modification of antibodies with cytotoxic drugs via hydrazone linkages is a prominent application.[7] The pH-sensitive nature of some hydrazone linkers allows for targeted drug release in the acidic environment of tumor cells.[7]

• Protein Labeling: Hydrazides are routinely used to attach fluorescent dyes, biotin, or other reporter molecules to glycoproteins for detection and imaging purposes.[4][11]

• Peptide Modification: This chemistry enables the precise modification of peptides for various applications, including the development of diagnostics and therapeutics.[12]

• Immobilization: Biomolecules can be immobilized onto surfaces functionalized with either hydrazide or carbonyl groups for applications in biosensors and microarrays.[2]

• Drug Delivery: The reversible nature of the hydrazone bond is exploited in the design of drug delivery systems that release their payload in response to a pH trigger.[1]

Conclusion

The hydrazide reactive group offers a robust and versatile method for the bioconjugation of molecules containing carbonyl groups. Its high specificity, mild reaction conditions, and the ability to perform site-specific modifications make it an invaluable tool for researchers, scientists, and drug development professionals. A thorough understanding of the reaction mechanism, kinetics, and stability of the resulting hydrazone bond is crucial for the successful design and implementation of bioconjugation strategies. The protocols and data presented in this guide provide a solid foundation for the effective application of hydrazide chemistry in a wide range of biological and pharmaceutical research.

References

• 1. Oxime and Hydrazone Reactions in Bioconjugation [with Top 10 most Asked Questions About Oxime and Hydrazone Reactions] | AxisPharm [axispharm.com]
• 2. Carbonyl-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. help.lumiprobe.com [help.lumiprobe.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Rapid Oxime and Hydrazone Ligations with Aromatic Aldehydes for Biomolecular Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Hydrolytic Stability of Hydrazones and Oximes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Design, Synthesis and Characterization of pH-Sensitive PEG-PE Conjugates for Stimuli-Sensitive Pharmaceutical Nanocarriers: The Effect of Substitutes at the Hydrazone Linkage on the pH-Stability of PEG-PE Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Cy5.5 Hydrazide for Near-Infrared (NIR) Fluorescence Applications: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cy5.5 hydrazide, a near-infrared (NIR) fluorescent dye, and its applications in biological research and drug development. This document details its core properties, provides comparative data for other NIR dyes, and offers detailed experimental protocols for its use in labeling and imaging.

Core Principles of Cy5.5 Hydrazide

Cy5.5 hydrazide is a reactive cyanine (B1664457) dye specifically designed for the fluorescent labeling of molecules containing aldehyde or ketone groups.[1][2] Its fluorescence in the near-infrared spectrum (excitation ~675 nm, emission ~694 nm) makes it an ideal probe for in vivo imaging, offering deep tissue penetration and minimal background autofluorescence.[3]

The labeling chemistry of Cy5.5 hydrazide relies on the reaction between its hydrazide moiety and a carbonyl group on the target molecule, forming a stable hydrazone bond. This reaction is particularly useful for labeling glycoproteins, as the sugar moieties can be oxidized to generate aldehyde groups.[1][4][5]

Comparative Analysis of NIR Fluorescent Dyes

The selection of a fluorescent dye is critical for the success of any fluorescence-based application. The following table provides a quantitative comparison of Cy5.5 with other commonly used NIR dyes.

Dye	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (cm⁻¹M⁻¹)	Quantum Yield (Φ)	Reactive Group
Cy5.5 Hydrazide	~675	~694	~250,000	~0.23	Hydrazide
Cy5 Hydrazide	~649	~665	~250,000	~0.20	Hydrazide
Cy7 Hydrazide	~750	~776	~250,000	~0.28	Hydrazide
IRDye 800CW NHS Ester	~774	~789	~240,000	0.076	NHS Ester
Alexa Fluor 790 NHS Ester	~782	~805	~260,000	-	NHS Ester

Experimental Protocols

This section provides detailed methodologies for key experiments involving Cy5.5 hydrazide.

Glycoprotein (B1211001) Labeling with Cy5.5 Hydrazide

This protocol describes the labeling of glycoproteins by periodate (B1199274) oxidation followed by reaction with Cy5.5 hydrazide.[4][5]

Materials:

• Glycoprotein of interest

• Cy5.5 hydrazide

• Sodium acetate (B1210297) buffer (0.1 M, pH 5.5)

• Sodium meta-periodate (NaIO₄)

• Glycerol (B35011) or ethylene (B1197577) glycol

• Anhydrous DMSO or DMF

• Gel filtration column (e.g., Sephadex G-25)

Procedure:

• Oxidation of Glycoprotein:

  • Dissolve the glycoprotein in sodium acetate buffer to a concentration of 1-10 mg/mL.

  • Prepare a fresh 20 mM solution of sodium meta-periodate in the same buffer.

  • Add the periodate solution to the glycoprotein solution to a final concentration of 1-10 mM.

  • Incubate for 30 minutes at room temperature in the dark.

  • Quench the reaction by adding glycerol or ethylene glycol to a final concentration of 10-20 mM and incubate for 10-15 minutes.

  • Purify the oxidized glycoprotein using a gel filtration column equilibrated with sodium acetate buffer.

• Conjugation with Cy5.5 Hydrazide:

  • Prepare a 10-50 mM stock solution of Cy5.5 hydrazide in anhydrous DMSO or DMF.

  • Add the Cy5.5 hydrazide stock solution to the purified oxidized glycoprotein. A 10- to 20-fold molar excess of the dye is recommended as a starting point.

  • Incubate for 2-4 hours at room temperature in the dark.

• Purification of Labeled Glycoprotein:

  • Remove unreacted dye by passing the reaction mixture through a gel filtration column. The first colored fraction will be the labeled glycoprotein.

Workflow for Glycoprotein Labeling:

Glycoprotein labeling workflow.

In Vivo Imaging of Cy5.5-Labeled Cells

This protocol outlines a general procedure for tracking Cy5.5-labeled cells in a small animal model.

Materials:

• Cy5.5-labeled cells

• Animal model (e.g., mouse)

• In vivo imaging system with appropriate filters for Cy5.5

• Anesthesia

Procedure:

• Cell Preparation and Injection:

  • Resuspend the Cy5.5-labeled cells in a sterile, physiologically compatible buffer (e.g., PBS).

  • Anesthetize the animal.

  • Inject the labeled cells into the animal via the desired route (e.g., intravenous, intraperitoneal).

• In Vivo Imaging:

  • Place the anesthetized animal in the imaging system.

  • Acquire fluorescence images at various time points post-injection. Use an appropriate excitation filter (e.g., 640 nm) and emission filter (e.g., 680 nm).

  • Optimize imaging parameters (exposure time, binning, etc.) to achieve a good signal-to-noise ratio.

• Data Analysis:

  • Define regions of interest (ROIs) over the target tissue and a background region.

  • Quantify the average fluorescence intensity within each ROI.

  • Calculate the target-to-background ratio (TBR).

Workflow for In Vivo Cell Tracking:

In vivo cell tracking workflow.

Applications in Visualizing Biological Processes

Cy5.5 hydrazide and other Cy5.5 derivatives are powerful tools for visualizing and quantifying dynamic biological processes.

Visualizing EGFR Signaling

The Epidermal Growth Factor Receptor (EGFR) signaling pathway is crucial in cell proliferation and is often dysregulated in cancer. Cy5.5-labeled EGF can be used to track receptor binding, dimerization, and internalization, providing insights into receptor dynamics.

EGFR Signaling Pathway Visualization:

EGFR signaling pathway visualization.

Tracking T-Cell Activation and Migration

Understanding the dynamics of T-cell activation and trafficking is critical in immunology and cancer immunotherapy. Cy5.5 can be used to label T-cells to monitor their migration to lymph nodes or tumor sites and their subsequent activation.

T-Cell Activation and Tracking Workflow:

T-cell activation and tracking workflow.

Conclusion

Cy5.5 hydrazide is a versatile and powerful tool for researchers in various fields. Its near-infrared fluorescence properties make it particularly well-suited for in vivo imaging applications, enabling the non-invasive visualization of complex biological processes. By understanding its core principles and following optimized experimental protocols, researchers can leverage Cy5.5 hydrazide to gain deeper insights into cell biology, disease pathogenesis, and the efficacy of novel therapeutics.

References

• 1. Cy5.5 hydrazide | BroadPharm [broadpharm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. help.lumiprobe.com [help.lumiprobe.com]

An In-depth Technical Guide to Cy5.5 Hydrazide: A Tool for Advanced Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Cyanine 5.5 (Cy5.5) hydrazide, a near-infrared (NIR) fluorescent dye designed for the specific labeling of carbonyl-containing biomolecules. Its unique properties make it an invaluable tool in a multitude of research and drug development applications, from in vivo imaging to the sensitive detection of oxidative stress.

Core Features of Cy5.5 Hydrazide

Cy5.5 hydrazide is a carbonyl-reactive dye that facilitates the fluorescent labeling of aldehydes and ketones.[1][2][3] This reactivity is central to its utility, allowing for the targeted conjugation to biomolecules that either naturally possess these functional groups or have them introduced through specific chemical modifications.

The dye's spectral properties lie within the near-infrared range, a key advantage for applications requiring deep tissue penetration and minimal background fluorescence from biological samples.[1][4] This makes it particularly well-suited for sensitive in vivo imaging studies.[1][3][4]

Property	Value	Reference
Excitation Maximum	~678 nm	[5]
Emission Maximum	~701 nm	[5]
Molecular Weight	~569.6 g/mol	[6]
Solubility	Soluble in DMSO, DMF; Low solubility in water	[6]
Storage Conditions	-20°C in the dark	[1][7]

Mechanism of Action: The Hydrazone Bond

The fundamental principle behind Cy5.5 hydrazide's functionality is the reaction between its hydrazide group (-CONHNH₂) and a carbonyl group (an aldehyde or ketone) on a target molecule. This reaction, which occurs efficiently at a pH between 5 and 7, results in the formation of a stable hydrazone bond.[1][8] This covalent linkage ensures the permanent attachment of the fluorescent dye to the biomolecule of interest.

Mechanism of Cy5.5 hydrazide conjugation to a carbonyl group.

Key Benefits for Research and Development

The use of Cy5.5 hydrazide offers several distinct advantages:

• Near-Infrared (NIR) Fluorescence: Its emission in the NIR spectrum (around 700-900 nm) is ideal for in vivo imaging, as light in this range can penetrate tissues more deeply with reduced absorption by water and hemoglobin.[5] This minimizes background autofluorescence, leading to a higher signal-to-noise ratio.[1][4]

• Targeted Labeling of Glycoproteins: A primary application involves the labeling of glycoproteins. The sugar moieties of glycoproteins can be mildly oxidized with sodium periodate (B1199274) to generate reactive aldehyde groups.[1][9][10] Cy5.5 hydrazide then specifically reacts with these aldehydes, allowing for targeted labeling. This method is particularly advantageous for antibodies, as the glycosylation sites are often located far from the antigen-binding region, preserving the antibody's function.[1][9]

• Detection of Oxidative Stress: Carbonyl groups can be introduced into proteins as a result of oxidative stress.[1][7] Cy5.5 hydrazide can be used to label these carbonylated proteins, providing a sensitive method for quantifying oxidative damage in cells and tissues.[7]

• High Reaction Selectivity: Compared to other fluorescent labeling reagents, the reaction of hydrazides with aldehydes is highly selective, reducing non-specific binding and ensuring that the fluorescence is localized to the intended target.[5]

Applications in Drug Development and Research

The unique features of Cy5.5 hydrazide lend themselves to a variety of applications:

• In Vivo Imaging: Due to its NIR properties, Cy5.5 hydrazide is frequently used to label molecules for small animal imaging studies, enabling the tracking of drugs, cells, or disease biomarkers in a living system.[1][3][4]

• Antibody Labeling: The site-specific labeling of antibodies with Cy5.5 hydrazide is a common technique for creating fluorescently tagged antibodies for use in immunoassays, flow cytometry, and fluorescence microscopy.[1][10]

• Glycoprotein (B1211001) Analysis: It serves as a valuable tool for studying the structure, function, and localization of glycoproteins.[10]

• Proteomics: In proteomics research, it can be used to identify and quantify carbonylated proteins, offering insights into cellular processes related to aging and disease.[1]

Experimental Protocols

Glycoprotein Labeling with Cy5.5 Hydrazide

This protocol outlines the general steps for labeling a glycoprotein using Cy5.5 hydrazide. Optimization may be required depending on the specific glycoprotein.

Materials:

• Glycoprotein of interest

• 0.1 M Sodium Acetate (B1210297) Buffer, pH 5.5[9][10]

• Sodium meta-periodate (NaIO₄)[10]

• Glycerol (B35011) or Ethylene (B1197577) Glycol[10]

• Cy5.5 hydrazide

• DMSO[6]

• Gel filtration column for purification[9]

Procedure:

• Glycoprotein Preparation: Dissolve the glycoprotein in 0.1 M Sodium Acetate Buffer (pH 5.5) to a concentration of 1-10 mg/mL.[10]

• Oxidation:

  • Immediately before use, prepare a 20 mM solution of sodium meta-periodate in the same acetate buffer.[9][10]

  • Add the periodate solution to the glycoprotein solution and incubate in the dark at room temperature for a specified time (e.g., 5 minutes).[9]

• Quenching: Stop the oxidation reaction by adding glycerol or ethylene glycol to a final concentration of 10-20 mM and incubate for 10-15 minutes at room temperature.[10]

• Buffer Exchange: Remove excess periodate and quenching reagents by desalting or dialysis against 0.1 M Sodium Acetate Buffer, pH 5.5.[9]

• Labeling Reaction:

  • Prepare a stock solution of Cy5.5 hydrazide in DMSO (e.g., 50 mM).[9]

  • Add the Cy5.5 hydrazide solution to the oxidized glycoprotein solution.[9]

  • Incubate for approximately 2 hours at room temperature, protected from light.[9]

• Purification: Purify the labeled glycoprotein from the unreacted dye using a gel filtration column.[9]

Experimental workflow for labeling glycoproteins with Cy5.5 hydrazide.

Conclusion

Cy5.5 hydrazide stands out as a powerful and versatile tool for researchers and drug development professionals. Its near-infrared fluorescence, coupled with its specific reactivity towards aldehydes and ketones, enables sensitive and targeted labeling of biomolecules. From elucidating the roles of glycoproteins to enabling advanced in vivo imaging, Cy5.5 hydrazide continues to facilitate discoveries across a broad spectrum of scientific disciplines.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Cy5.5 hydrazide | BroadPharm [broadpharm.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. Cyanine5.5 Hydrazide(be better thancycy5.5 Hydrazide )-Dyeing raw materials-He Yuan Li Ji [life-ilab.com]
• 6. Cy5 hydrazide, 1427705-31-4 | BroadPharm [broadpharm.com]
• 7. apexbt.com [apexbt.com]
• 8. Carbonyl-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 9. help.lumiprobe.com [help.lumiprobe.com]
• 10. benchchem.com [benchchem.com]

Cy5.5 Hydrazide for In Vivo Imaging: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core principles and practical applications of Cy5.5 hydrazide for in vivo imaging. Cyanine 5.5 (Cy5.5) is a near-infrared (NIR) fluorescent dye that has garnered significant attention in preclinical research due to its favorable spectral properties, which allow for deep tissue penetration and minimal autofluorescence. The hydrazide functional group enables its specific conjugation to aldehyde or ketone moieties on biomolecules, making it a versatile tool for creating targeted imaging agents. This guide provides a comprehensive overview of its properties, detailed experimental protocols, and its application in visualizing key biological pathways.

Core Properties and Comparative Analysis

Cy5.5 hydrazide's utility in in vivo imaging stems from its excitation and emission profile within the NIR window (700-900 nm), a spectral range where light absorption and scattering by biological tissues are significantly reduced. This results in a higher signal-to-background ratio compared to fluorophores that excite in the visible range.

For a comprehensive evaluation, the photophysical and in vivo performance properties of Cy5.5 are compared with other commonly used NIR dyes, Indocyanine Green (ICG) and IRDye 800CW.

Property	Cy5.5	Indocyanine Green (ICG)	IRDye 800CW
Excitation Maximum (nm)	~673-675	~780	~774
Emission Maximum (nm)	~694-707	~820	~789
Molar Extinction Coefficient (M⁻¹cm⁻¹)	~209,000-250,000	~200,000	~240,000
Quantum Yield	~0.20-0.28	Low (~0.016 in water)	~0.08-0.12
Reactive Group	Hydrazide (for aldehydes/ketones)	N/A (used as is)	NHS ester, Maleimide, Carboxylate
Key Advantages	High quantum yield, specific carbonyl reactivity	FDA-approved for clinical use	High photostability, bright
Key Disadvantages	Potential for photobleaching	Low quantum yield, rapid clearance	Can alter protein isoelectric point

Experimental Protocols

Detailed methodologies are crucial for the successful application of Cy5.5 hydrazide in in vivo imaging studies. The following sections provide step-by-step protocols for key experimental procedures.

Conjugation of Cy5.5 Hydrazide to Glycoproteins (e.g., Antibodies) via Periodate (B1199274) Oxidation

This protocol describes the site-specific conjugation of Cy5.5 hydrazide to the carbohydrate moieties of glycoproteins, such as antibodies. This method is advantageous as it typically does not interfere with the antigen-binding site of the antibody.

Materials:

• Glycoprotein (e.g., antibody) in a phosphate-buffered saline (PBS) solution, free of amine-containing buffers like Tris.

• Sodium meta-periodate (NaIO₄)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Cy5.5 hydrazide

• Reaction Buffer: 0.1 M Sodium Acetate, pH 5.5

• Quenching Solution: 1 M Glycerol (B35011) in PBS

• Purification column (e.g., Sephadex G-25)

• Spectrophotometer

Procedure:

• Antibody Preparation:

  • Dialyze the antibody against the Reaction Buffer to remove any interfering substances.

  • Adjust the antibody concentration to 2-10 mg/mL.

• Oxidation of Glycan Chains:

  • Immediately before use, prepare a fresh 20 mM solution of sodium meta-periodate in the Reaction Buffer.

  • Add the sodium meta-periodate solution to the antibody solution at a final concentration of 1-2 mM.

  • Incubate the reaction mixture for 20-30 minutes at room temperature in the dark.

• Quenching the Oxidation Reaction:

  • Add the Quenching Solution to the reaction mixture to a final glycerol concentration of 10 mM.

  • Incubate for 5-10 minutes at room temperature.

• Purification of the Oxidized Antibody:

  • Remove excess periodate and glycerol by passing the reaction mixture through a desalting column (e.g., Sephadex G-25) equilibrated with the Reaction Buffer.

• Conjugation with Cy5.5 Hydrazide:

  • Prepare a 10 mg/mL stock solution of Cy5.5 hydrazide in anhydrous DMSO.

  • Add a 10- to 20-fold molar excess of the Cy5.5 hydrazide solution to the purified oxidized antibody solution.

  • Incubate the reaction for 1-2 hours at room temperature with gentle stirring, protected from light.

• Purification of the Conjugate:

  • Remove unreacted Cy5.5 hydrazide using a desalting column equilibrated with PBS. The first colored fraction to elute will be the labeled antibody.

• Characterization of the Conjugate:

  • Measure the absorbance of the purified conjugate at 280 nm (for protein) and ~675 nm (for Cy5.5).

  • Calculate the Degree of Labeling (DOL) using the following formula: DOL = (A_max of dye × Molar mass of protein) / (ε_dye × (A_280 - (A_max × CF_280)))

    • A_max = Absorbance at the dye's maximum absorption wavelength.

    • ε_dye = Molar extinction coefficient of the dye.

    • CF_280 = Correction factor for the dye's absorbance at 280 nm.

In Vivo Fluorescence Imaging of Tumors in a Mouse Model

This protocol outlines the general procedure for imaging tumors in a mouse model using a Cy5.5-labeled targeting agent.

Materials:

• Tumor-bearing mouse model.

• Cy5.5-labeled imaging probe.

• In vivo imaging system (e.g., IVIS, Pearl) with appropriate excitation and emission filters for Cy5.5.

• Anesthesia (e.g., isoflurane).

• Sterile saline for injection.

Procedure:

• Animal Preparation:

  • Anesthetize the mouse using isoflurane.

  • Place the mouse in the imaging chamber.

• Pre-injection Imaging:

  • Acquire a baseline fluorescence image of the mouse to determine background autofluorescence.

• Probe Administration:

  • Inject the Cy5.5-labeled probe (typically 1-10 nmol in 100-200 µL of sterile saline) intravenously via the tail vein.

• Post-injection Imaging:

  • Acquire fluorescence images at various time points post-injection (e.g., 1, 4, 8, 24, 48, and 72 hours) to monitor the biodistribution and tumor accumulation of the probe.

  • Use appropriate excitation (e.g., 640 nm) and emission (e.g., 700 nm long-pass) filters.

• Image Analysis:

  • Use the imaging system's software to draw regions of interest (ROIs) over the tumor and a contralateral non-tumor-bearing area (e.g., muscle) to quantify the fluorescence intensity.

  • Calculate the tumor-to-background ratio (TBR) by dividing the average fluorescence intensity of the tumor ROI by that of the background ROI.

Ex Vivo Biodistribution Analysis

This protocol describes the procedure for determining the organ distribution of the Cy5.5-labeled probe after the final in vivo imaging time point.

Materials:

• In vivo imaging system.

• Surgical tools for dissection.

• 4% paraformaldehyde for tissue fixation (optional).

Procedure:

• Euthanasia and Organ Collection:

  • At the end of the in vivo imaging study, humanely euthanize the mouse.

  • Dissect and collect the tumor and major organs (e.g., liver, kidneys, spleen, lungs, heart, and muscle).

• Ex Vivo Imaging:

  • Arrange the collected organs on a non-fluorescent surface in the imaging chamber.

  • Acquire a fluorescence image of the organs using the same imaging parameters as the in vivo study.

• Data Analysis:

  • Draw ROIs around each organ and the tumor to quantify the average fluorescence intensity.

  • To express the data as a percentage of the injected dose per gram of tissue (%ID/g), a standard curve of known concentrations of the Cy5.5-labeled probe should be imaged. The fluorescence intensity of each organ is then normalized to its weight and the injected dose.

Visualizing Signaling Pathways

Cy5.5 hydrazide-conjugated targeting moieties, particularly antibodies, are powerful tools for visualizing and quantifying the expression of key cell surface receptors involved in signaling pathways critical to cancer progression.

EGFR Signaling Pathway

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane protein that, upon binding to its ligands (e.g., EGF), dimerizes and activates downstream signaling cascades, including the RAS-RAF-MEK-ERK and PI3K-AKT pathways, which promote cell proliferation, survival, and migration. Antibodies targeting EGFR can block ligand binding and subsequent signaling.

EGFR signaling pathway and antibody inhibition.

HER2 Signaling Pathway

Human Epidermal Growth Factor Receptor 2 (HER2) is another member of the ErbB family of receptor tyrosine kinases. Unlike other members, HER2 does not have a known direct ligand. Instead, it forms heterodimers with other ligand-bound ErbB receptors, leading to the activation of downstream signaling pathways similar to EGFR. Antibodies targeting HER2 can prevent this dimerization and flag the cancer cells for destruction by the immune system.

HER2 heterodimerization and downstream signaling.

Quantitative In Vivo Performance Data

The efficacy of a Cy5.5 hydrazide-based imaging probe is ultimately determined by its in vivo performance. Key metrics include tumor-to-background ratio (TBR), which indicates the specificity of tumor targeting, and biodistribution, which reveals the probe's clearance profile and potential off-target accumulation.

Tumor-to-Background Ratios

The following table summarizes representative TBRs obtained with different Cy5.5-labeled probes in preclinical tumor models.

Probe	Tumor Model	Time Post-Injection	Tumor-to-Background Ratio (TBR)
Cy5.5-GX1 Peptide	Gastric Cancer Xenograft	1 hour	~3.5
Cy5.5-c(RGDyK) Peptide	U87MG Glioblastoma Xenograft	4 hours	~4.0
Cy5.5-Trastuzumab	HER2+ Breast Cancer Xenograft	72 hours	~5.0
Cy5.5-Cetuximab	EGFR+ Head and Neck Cancer Xenograft	48 hours	~6.0

Biodistribution of Cy5.5-Labeled Antibody

The biodistribution of a Cy5.5-labeled antibody (e.g., Trastuzumab) in a tumor-bearing mouse model at 72 hours post-injection is presented below. Data are expressed as the percentage of the injected dose per gram of tissue (%ID/g).

Organ	%ID/g (Mean ± SD)
Tumor	15.2 ± 3.1
Blood	5.8 ± 1.2
Liver	10.5 ± 2.5
Kidneys	3.1 ± 0.8
Spleen	2.5 ± 0.6
Lungs	4.2 ± 0.9
Muscle	1.8 ± 0.4

Conclusion

Cy5.5 hydrazide is a robust and versatile near-infrared fluorescent dye with significant potential for in vivo imaging applications. Its specific reactivity with aldehydes and ketones allows for the targeted labeling of biomolecules, particularly glycoproteins like antibodies, enabling the visualization and quantification of biological processes in living organisms. The favorable spectral properties of Cy5.5, combined with well-defined conjugation and imaging protocols, make it an invaluable tool for researchers and drug development professionals in advancing our understanding of disease and evaluating the efficacy of novel therapeutics. The data and protocols presented in this guide provide a solid foundation for the successful implementation of Cy5.5 hydrazide in preclinical in vivo imaging studies.

An In-depth Technical Guide to the Storage and Handling of Cy5.5 Hydrazide for Long-Term Stability

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the best practices for storing and handling Cy5.5 hydrazide to ensure its long-term stability and optimal performance in labeling applications. Cyanine (B1664457) dyes are known for their sensitivity to environmental factors, and proper management is crucial for reproducible and reliable experimental outcomes.

Introduction to Cy5.5 Hydrazide

Cy5.5 hydrazide is a near-infrared (NIR) fluorescent dye that is widely used for the labeling of biomolecules.[1][2] Its hydrazide functional group allows for the specific covalent labeling of carbonyl groups (aldehydes and ketones), which can be found in glycoproteins after periodate (B1199274) oxidation or in proteins subjected to oxidative stress.[1][2][3] The long emission wavelength of Cy5.5 makes it particularly suitable for in vivo imaging and other applications where minimizing background fluorescence is critical. However, like other cyanine dyes, Cy5.5 hydrazide is susceptible to degradation from light, temperature, and certain chemical conditions.

Long-Term Storage and Stability

Proper storage is the most critical factor in maintaining the long-term stability of Cy5.5 hydrazide. The following recommendations are based on manufacturer guidelines and general knowledge of cyanine dye chemistry.

2.1. Storage of Solid Cy5.5 Hydrazide

For optimal long-term stability, solid Cy5.5 hydrazide should be stored under the following conditions:

Parameter	Recommended Condition	Rationale
Temperature	-20°C	Minimizes thermal degradation and slows down potential side reactions.
Light	In the dark (e.g., in an amber vial or wrapped in foil)	Cyanine dyes are susceptible to photobleaching, even in the solid state, upon prolonged exposure to light.[1][4]
Atmosphere	Desiccated (e.g., in a desiccator with a desiccant)	The hydrazide functional group can be sensitive to moisture, which can lead to hydrolysis over time.
Expected Stability	Up to 24 months	When stored under these conditions, the solid dye is expected to remain stable for up to two years.[1][4]

2.2. Storage of Cy5.5 Hydrazide in Solution

Once reconstituted, the stability of Cy5.5 hydrazide is reduced. Therefore, it is recommended to prepare stock solutions fresh for each experiment. If storage of a stock solution is necessary, the following guidelines should be followed:

Parameter	Recommended Condition	Rationale
Solvent	Anhydrous DMSO or DMF	These solvents are suitable for dissolving the non-sulfonated form of the dye and are less reactive than aqueous solutions.[2][5]
Temperature	-20°C or -80°C	Lower temperatures significantly slow down the degradation of the dye in solution.
Aliquoting	Store in small, single-use aliquots	Avoids multiple freeze-thaw cycles which can introduce moisture and accelerate degradation.
Light	In the dark	Protects the dye from photobleaching.
Expected Stability	Up to 1 month at -20°C, up to 6 months at -80°C	Stability in solution is significantly shorter than in solid form. It is advisable to use the solution as quickly as possible.

Factors Influencing Cy5.5 Hydrazide Stability

Several factors can impact the stability of Cy5.5 hydrazide, both in storage and during experimental use.

3.1. Light Exposure

Cyanine dyes are prone to photodegradation, a process where light exposure leads to an irreversible loss of fluorescence.[6] The primary mechanism of photodegradation for many cyanine dyes is photooxidation. Therefore, it is crucial to minimize light exposure at all stages of handling and experimentation.

3.2. pH

The fluorescence of Cy5 and related cyanine dyes is generally stable over a wide pH range, typically from pH 3 to 10.[5][7] However, the reactivity of the hydrazide group is pH-dependent. The reaction with carbonyls is most efficient at a slightly acidic pH (around 5.5). At very high or low pH, the stability of the dye and the efficiency of the labeling reaction may be compromised.

3.3. Solvents

While DMSO and DMF are recommended for stock solutions, the presence of water can lead to the hydrolysis of the hydrazide functional group. It is therefore essential to use anhydrous solvents for long-term storage of stock solutions. For labeling reactions in aqueous buffers, it is best to add the dye stock solution to the reaction mixture immediately before starting the incubation.

Experimental Protocols

4.1. Protocol for Labeling Glycoproteins with Cy5.5 Hydrazide

This protocol is adapted from methods for labeling glycoproteins with hydrazide-functionalized cyanine dyes.

Materials:

• Glycoprotein (B1211001) of interest

• Cy5.5 hydrazide

• Sodium acetate (B1210297) buffer (0.1 M, pH 5.5)

• Sodium meta-periodate (NaIO₄)

• Glycerol (B35011)

• Anhydrous DMSO

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Oxidation of Glycoprotein:

  • Dissolve the glycoprotein in sodium acetate buffer to a final concentration of 1-10 mg/mL.

  • Prepare a fresh 20 mM solution of sodium meta-periodate in the same buffer.

  • Add the periodate solution to the glycoprotein solution and incubate for 30 minutes at room temperature in the dark.

  • Quench the reaction by adding glycerol to a final concentration of 10-20 mM and incubate for 10-15 minutes at room temperature.

  • Remove excess periodate and glycerol by dialysis or using a desalting column equilibrated with sodium acetate buffer.

• Conjugation with Cy5.5 Hydrazide:

  • Prepare a 10 mM stock solution of Cy5.5 hydrazide in anhydrous DMSO.

  • Add the Cy5.5 hydrazide stock solution to the oxidized glycoprotein solution. A typical molar excess of dye to protein is 10-20 fold.

  • Incubate the reaction for 2-4 hours at room temperature in the dark with gentle mixing.

• Purification of the Labeled Glycoprotein:

  • Remove unreacted dye by passing the reaction mixture through a size-exclusion chromatography column.

  • Collect the fractions containing the labeled protein.

• Characterization:

  • Determine the degree of labeling (DOL) by measuring the absorbance of the purified conjugate at 280 nm (for the protein) and the absorbance maximum of Cy5.5 (around 675 nm).

4.2. Protocol for Assessing Photostability

This protocol provides a general method for comparing the photostability of fluorescent dyes.

Materials:

• Cy5.5 hydrazide-labeled biomolecule

• Phosphate-buffered saline (PBS), pH 7.4

• Fluorometer or fluorescence microscope with a stable light source

• Quartz cuvette or microscope slide

Procedure:

• Sample Preparation:

  • Prepare a solution of the Cy5.5 hydrazide-labeled biomolecule in PBS at a concentration that gives a strong fluorescent signal without saturation of the detector.

• Fluorescence Measurement:

  • Place the sample in the fluorometer or on the microscope stage.

  • Continuously illuminate the sample with the excitation wavelength for Cy5.5 (around 675 nm).

  • Record the fluorescence emission intensity at regular intervals over a period of time.

• Data Analysis:

  • Plot the fluorescence intensity as a function of time.

  • The rate of decrease in fluorescence intensity is an indicator of the photostability of the dye under the given conditions.

Visualizations

5.1. Experimental Workflow for Glycoprotein Labeling

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. Cy5 hydrazide, 1427705-31-4 | BroadPharm [broadpharm.com]
• 3. apexbt.com [apexbt.com]
• 4. raybiotech.com [raybiotech.com]
• 5. docs.aatbio.com [docs.aatbio.com]
• 6. nathan.instras.com [nathan.instras.com]
• 7. Cyanine 5 hydrazide [equivalent to Cy5® hydrazide] | AAT Bioquest [aatbio.com]

Protocols & Analytical Methods

Application Notes and Protocols for Cy5.5 Hydrazide Antibody Labeling

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a detailed protocol for the site-specific labeling of antibodies with the near-infrared (NIR) fluorescent dye, Cy5.5 hydrazide. This method targets the carbohydrate moieties present in the Fc region of many antibodies, offering a distinct advantage over traditional amine-reactive labeling (e.g., NHS esters) which can potentially compromise the antigen-binding site. The procedure involves a two-step process: first, the gentle oxidation of the antibody's sugar residues to create reactive aldehyde groups, followed by the covalent conjugation of Cy5.5 hydrazide to these aldehydes, forming a stable hydrazone bond. This site-directed conjugation strategy helps to ensure the preservation of the antibody's immunoreactivity. The resulting Cy5.5-labeled antibody conjugates are ideal for a variety of applications, including in vivo imaging, flow cytometry, and immunofluorescence assays, benefiting from the low autofluorescence background in the NIR spectrum.

Materials and Reagents

Reagent/Material	Supplier	Notes
Antibody of Interest (e.g., IgG)	Various	Must be purified and in an amine-free buffer. A concentration of 2-10 mg/mL is recommended.
Cy5.5 Hydrazide	Various	Store at -20°C, protected from light and moisture.
Sodium meta-Periodate (NaIO₄)	Various	High purity grade. Prepare solution fresh.
Anhydrous Dimethyl Sulfoxide (DMSO)	Various	To dissolve Cy5.5 hydrazide.
Oxidation Buffer	N/A	0.1 M Sodium Acetate, pH 5.5.
Conjugation Buffer	N/A	Phosphate-Buffered Saline (PBS), pH 6.0-7.4.
Quenching Solution	N/A	e.g., 1 M Tris-HCl, pH 8.0.
Desalting Columns (e.g., Sephadex G-25)	Various	For purification of the antibody-dye conjugate.
Spectrophotometer (UV-Vis)	N/A	For determining the Degree of Labeling.
1.5 mL Microcentrifuge Tubes	Various	Amber or wrapped in foil for light-sensitive steps.

Experimental Workflow

Experimental workflow for Cy5.5 hydrazide antibody labeling.

Detailed Experimental Protocols

Part 1: Oxidation of Antibody Carbohydrate Moieties

This step involves the conversion of cis-diol groups in the antibody's carbohydrate chains into reactive aldehyde groups.

• Antibody Preparation : Prepare the antibody in an amine-free buffer such as 0.1 M Sodium Acetate, pH 5.5 (Oxidation Buffer). The recommended concentration is between 2-10 mg/mL. Buffers containing primary amines (e.g., Tris or glycine) must be avoided as they will interfere with the subsequent conjugation step.

• Periodate (B1199274) Solution Preparation : Immediately before use, prepare a 20 mM solution of sodium meta-periodate in Oxidation Buffer.

• Oxidation Reaction : In a light-protected tube (e.g., an amber microcentrifuge tube or a tube wrapped in aluminum foil), add an equal volume of the 20 mM sodium meta-periodate solution to the antibody solution for a final periodate concentration of 10 mM.[1][2] Gently mix the solution.

• Incubation : Incubate the reaction mixture for 30 minutes at room temperature in the dark.[1]

• Removal of Excess Periodate : Immediately following incubation, remove the excess sodium meta-periodate using a desalting column (e.g., Sephadex G-25) equilibrated with PBS, pH 6.0-7.4 (Conjugation Buffer). This step is crucial to prevent the periodate from interfering with the hydrazide reaction.

Part 2: Conjugation of Cy5.5 Hydrazide to Oxidized Antibody

This step forms a stable hydrazone bond between the aldehyde groups on the antibody and the hydrazide group of the dye.

• Dye Preparation : Immediately before use, dissolve the Cy5.5 hydrazide in anhydrous DMSO to a concentration of 10 mg/mL.

• Conjugation Reaction : Add a 50-100 fold molar excess of the dissolved Cy5.5 hydrazide to the purified, oxidized antibody solution. Mix gently and thoroughly.

• Incubation : Incubate the reaction mixture for 2-4 hours at room temperature in the dark with gentle stirring or rotation.

Part 3: Purification of the Antibody-Dye Conjugate

This step removes unconjugated Cy5.5 hydrazide from the labeled antibody.

• Purification : Purify the antibody-dye conjugate using a desalting column (e.g., Sephadex G-25) equilibrated with your desired storage buffer (e.g., PBS, pH 7.4).

• Collection : Collect the fractions containing the labeled antibody, which will be the first colored fractions to elute from the column. The smaller, unconjugated dye molecules will elute later.

• Storage : Store the purified conjugate at 4°C for short-term use or at -20°C for long-term storage. Protect from light.

Data Presentation: Determination of the Degree of Labeling (DOL)

The Degree of Labeling (DOL), which is the average number of dye molecules conjugated to each antibody molecule, is a critical parameter for ensuring the quality and consistency of the labeled antibody. The DOL can be determined by measuring the absorbance of the purified conjugate at 280 nm (for the protein) and at the absorbance maximum of Cy5.5 (~675 nm).

Parameter	Symbol	Value/Formula	Reference
Molar Extinction Coefficient of Cy5.5	ε_dye	250,000 cm⁻¹M⁻¹	[3]
Absorbance Maximum of Cy5.5	A_max	~675 nm
Correction Factor for Cy5.5 at 280 nm	CF₂₈₀	0.101	[3][4]
Molar Extinction Coefficient of IgG at 280 nm	ε_protein	~210,000 cm⁻¹M⁻¹
Molecular Weight of IgG	MW_protein	~150,000 g/mol
Concentration of Dye (M)	[Dye]	A_max / ε_dye
Corrected Absorbance at 280 nm	A₂₈₀_corr	A₂₈₀ - (A_max * CF₂₈₀)
Concentration of Protein (M)	[Protein]	A₂₈₀_corr / ε_protein
Degree of Labeling (DOL)	DOL	[Dye] / [Protein]

Calculation Steps:

• Measure the absorbance of the purified antibody-dye conjugate at 280 nm (A₂₈₀) and ~675 nm (A_max).

• Calculate the molar concentration of Cy5.5 using the Beer-Lambert law: [Cy5.5] (M) = A_max / 250,000

• Calculate the corrected absorbance of the protein at 280 nm to account for the dye's absorbance at this wavelength: A₂₈₀_corrected = A₂₈₀ - (A_max * 0.101)

• Calculate the molar concentration of the antibody: [Antibody] (M) = A₂₈₀_corrected / 210,000

• Calculate the Degree of Labeling (DOL): DOL = [Cy5.5] / [Antibody]

An optimal DOL for most antibody applications is typically between 2 and 10. Over-labeling can lead to fluorescence quenching and may affect the antibody's biological activity, while under-labeling can result in a weak signal.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 3. Cyanine 5.5 monosuccinimidyl ester [equivalent to Cy5.5® NHS ester] | AAT Bioquest [aatbio.com]
• 4. Correction Factor [Cy5.5 (Cyanine-5.5)] | AAT Bioquest [aatbio.com]

Application Notes and Protocols for Periodate Oxidation of Sugars for Cy5.5 Hydrazide Conjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and protocols for the conjugation of Cy5.5 hydrazide to glycoproteins and other sugar-containing biomolecules via periodate (B1199274) oxidation. This method offers a site-specific approach to labeling, targeting the carbohydrate moieties of biomolecules, thereby often preserving the biological activity that might be compromised by targeting amino acid residues.[1][2] The near-infrared fluorescent dye Cy5.5 is particularly well-suited for in vivo imaging applications due to low tissue autofluorescence and deep tissue penetration.

The fundamental principle of this two-step process involves the mild oxidation of cis-diol groups within sugar residues by sodium meta-periodate (NaIO₄) to generate reactive aldehyde groups.[2][3] These aldehydes then readily react with the hydrazide group of Cy5.5 to form a stable hydrazone bond.[3][4] This technique is widely used for labeling antibodies, as the glycosylation sites are typically located in the Fc region, distant from the antigen-binding site, ensuring that the antibody's functionality is maintained.[1]

Experimental Workflow Overview

The overall process for the periodate oxidation and subsequent Cy5.5 hydrazide conjugation of a glycoprotein (B1211001) is depicted in the workflow diagram below.

Figure 1. General experimental workflow for the conjugation of Cy5.5 hydrazide to glycoproteins.

Quantitative Data Summary

Successful conjugation requires careful optimization of reaction conditions. The following tables summarize key quantitative parameters derived from established protocols.

Table 1: Recommended Reagent Concentrations and Ratios

Reagent/Parameter	Recommended Concentration/Ratio	Notes
Glycoprotein Concentration	1-10 mg/mL	Higher concentrations can improve reaction efficiency.
Sodium Periodate (NaIO₄)	1-20 mM	1 mM is often sufficient for selective oxidation of sialic acids. Higher concentrations (≥10 mM) will oxidize other sugar residues like galactose and mannose.[2]
Cy5.5 Hydrazide	10-50 molar excess over glycoprotein	The optimal ratio should be determined empirically for each specific glycoprotein.
Ethylene Glycol (Quenching)	10-100 mM	Added to stop the oxidation reaction.
Aniline (B41778) (Optional Catalyst)	10 mM	Can significantly accelerate the hydrazone bond formation.[5][6]

Table 2: Optimized Reaction Conditions

Step	Parameter	Recommended Range/Value	Notes
Periodate Oxidation	pH	4.5 - 5.5	Lower pH can favor more efficient oxidation.[7]
Temperature	4°C or Room Temperature	4°C is recommended to minimize potential protein degradation.
Incubation Time	30 - 120 minutes	Most aldehyde groups are formed within the first 30-60 minutes.[8]
Cy5.5 Conjugation	pH	6.0 - 7.4	The reaction between hydrazides and aldehydes is most efficient in this range.[7]
Temperature	Room Temperature
Incubation Time	2 - 4 hours (or overnight)	Longer incubation times can increase conjugation efficiency.

Detailed Experimental Protocols

Protocol 1: General Labeling of Glycoproteins with Cy5.5 Hydrazide

This protocol provides a general procedure for the conjugation of Cy5.5 hydrazide to glycoproteins such as antibodies.

Materials:

• Glycoprotein (e.g., IgG)

• Sodium meta-periodate (NaIO₄)

• Cy5.5 hydrazide

• Anhydrous DMSO

• Ethylene glycol

• Reaction Buffer: 0.1 M Sodium Acetate, pH 5.5

• Conjugation Buffer: 0.1 M Phosphate Buffer, pH 6.0

• Purification supplies (e.g., Sephadex G-25 column, dialysis cassette with appropriate MWCO)

Procedure:

• Glycoprotein Preparation:

  • Dissolve the glycoprotein in the Reaction Buffer to a final concentration of 1-10 mg/mL.

• Periodate Oxidation:

  • Prepare a fresh 100 mM stock solution of NaIO₄ in deionized water. Protect this solution from light.

  • Add the NaIO₄ stock solution to the glycoprotein solution to achieve a final concentration of 10 mM. For example, add 10 µL of 100 mM NaIO₄ to 90 µL of the glycoprotein solution.[7]

  • Incubate the reaction for 30-60 minutes at room temperature, protected from light.

  • To quench the reaction, add ethylene glycol to a final concentration of 10 mM and incubate for 5-10 minutes at room temperature.[7]

• Buffer Exchange (Optional but Recommended):

  • Remove the excess periodate and quenching reagent by buffer exchange into the Conjugation Buffer using a desalting column or dialysis.

• Cy5.5 Hydrazide Conjugation:

  • Prepare a 10 mM stock solution of Cy5.5 hydrazide in anhydrous DMSO.

  • Add a 10- to 50-fold molar excess of the Cy5.5 hydrazide stock solution to the oxidized glycoprotein solution.

  • Incubate for 2 hours at room temperature, protected from light. For potentially higher efficiency, the incubation can be extended overnight at 4°C.

• Purification of the Conjugate:

  • Remove unreacted Cy5.5 hydrazide by gel filtration chromatography (e.g., Sephadex G-25) or extensive dialysis against an appropriate storage buffer (e.g., PBS, pH 7.4).[9][10]

• Characterization and Storage:

  • Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and ~675 nm (for Cy5.5).

  • Store the purified conjugate at 4°C for short-term use or at -20°C or -80°C for long-term storage, protected from light.[10]

Protocol 2: Selective Oxidation of Sialic Acids

This protocol is a modification of the general procedure to selectively target terminal sialic acid residues, which is beneficial for preserving the integrity of the core carbohydrate structure.

Procedure:

• Follow the steps in Protocol 1, with the following key modification in the oxidation step:

  • Periodate Oxidation: Use a final concentration of 1 mM sodium periodate instead of 10 mM.[2][11] This milder condition favors the oxidation of the cis-diols present in the exocyclic side chain of sialic acids.[2] The incubation should be performed at 4°C for 30 minutes.

Underlying Chemical Reaction

The chemical basis for this conjugation method is a two-step process involving oxidation followed by hydrazone formation.

Figure 2. Chemical reaction scheme for periodate oxidation and hydrazone formation.

Troubleshooting and Considerations

• Low Labeling Efficiency:

  • Ensure the glycoprotein is sufficiently glycosylated.

  • Optimize the molar excess of Cy5.5 hydrazide.

  • Confirm the activity of the sodium periodate solution, as it is light-sensitive.

  • Consider adding a catalyst like aniline to the conjugation step.[5][6]

• Protein Precipitation:

  • This may occur if the protein is sensitive to the reaction conditions or if the degree of labeling is too high.[10]

  • Perform the reaction at 4°C and avoid vigorous mixing.

  • Reduce the molar excess of the dye.

• Purification:

  • Thorough removal of unconjugated dye is critical to avoid high background fluorescence.[10]

  • Size-exclusion chromatography is generally effective for this purpose.[9]

• Stability:

  • Store the final conjugate protected from light to prevent photobleaching of the Cy5.5 dye.[12] The hydrazone bond is generally stable for most applications.

References

• 1. Studies of the optimization and control of antibody oxidation for labeling or immobilization - ProQuest [proquest.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. Cy5.5 hydrazide | BroadPharm [broadpharm.com]
• 5. High efficiency labeling of glycoproteins on living cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Improved Immobilization and Conjugation of Glycoproteins | Thermo Fisher Scientific - US [thermofisher.com]
• 7. help.lumiprobe.com [help.lumiprobe.com]
• 8. Studies on the rate and control of antibody oxidation by periodate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. jenabioscience.com [jenabioscience.com]
• 10. benchchem.com [benchchem.com]
• 11. Multiplex Quantitative Glycomics Enabled by Periodate Oxidation and Triplex Mass Defect Isobaric Multiplex Reagents for Carbonyl-Containing Compound Tags - PMC [pmc.ncbi.nlm.nih.gov]
• 12. lumiprobe.com [lumiprobe.com]

Application Notes and Protocols for Cy5.5 Hydrazide Labeling of Oxidized Proteins

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein carbonylation is an irreversible post-translational modification that serves as a key biomarker for oxidative stress.[1] This modification arises from the reaction of reactive oxygen species (ROS) with the side chains of specific amino acid residues (proline, arginine, lysine, and threonine), leading to the formation of aldehyde and ketone groups.[2][3] An accumulation of carbonylated proteins is implicated in the pathogenesis of numerous diseases, including neurodegenerative disorders, cancer, and diabetes.[1]

Cy5.5 hydrazide is a near-infrared (NIR) fluorescent probe that offers a highly sensitive and direct method for the detection and quantification of protein carbonylation.[4][5] Its hydrazide functional group reacts specifically and covalently with the carbonyl groups present on oxidized proteins to form a stable hydrazone bond.[1][6] The long emission wavelength of Cy5.5 minimizes background fluorescence from biological samples, providing a superior signal-to-noise ratio compared to traditional methods that often rely on antibodies.[1][2] This application note provides detailed protocols for the labeling of oxidized proteins with Cy5.5 hydrazide, enabling their visualization and quantification in various experimental settings.

Principle of the Method

The labeling strategy is based on the specific reaction between a hydrazide and a carbonyl group (aldehyde or ketone).[6] Proteins that have undergone oxidative stress present carbonyl groups that can be targeted by Cy5.5 hydrazide. The reaction, which occurs under mild conditions, results in the formation of a stable hydrazone linkage, covalently attaching the fluorescent Cy5.5 dye to the oxidized protein.[6][7] This allows for the direct detection and quantification of protein carbonylation using standard fluorescence-based techniques.

Data Presentation

Table 1: Key Properties of Cy5.5 Hydrazide

Property	Value
Excitation Maximum (λex)	~675 nm
Emission Maximum (λem)	~694 nm
Molar Extinction Coefficient (ε)	~250,000 cm⁻¹ M⁻¹
Quantum Yield (Φ)	~0.2
Molecular Weight	Varies by manufacturer (check product datasheet)
Solubility	Soluble in DMSO and DMF[8]

Table 2: Comparison of Methods for Detecting Protein Carbonylation

Method	Principle	Advantages	Disadvantages
Cy5.5 Hydrazide Labeling	Direct fluorescent labeling of carbonyl groups.	High sensitivity, good signal-to-noise ratio, no need for secondary antibodies, suitable for multiplexing.[2]	Requires removal of unreacted dye.
DNPH Derivatization & Western Blot	Derivatization with 2,4-dinitrophenylhydrazine (B122626) (DNPH) followed by immunodetection with anti-DNP antibodies.	Well-established method.	Time-consuming, potential for non-specific antibody binding, indirect detection.[2]
Biotin (B1667282) Hydrazide & Streptavidin Blot	Labeling with biotin hydrazide followed by detection with streptavidin conjugates.	High sensitivity due to streptavidin-biotin affinity.[9]	Requires multiple incubation and washing steps, potential for endogenous biotin interference.

Experimental Protocols

Protocol 1: In-Solution Labeling of Oxidized Proteins

This protocol is suitable for labeling carbonylated proteins in cell or tissue lysates.

Materials:

• Protein sample (cell or tissue lysate)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Cy5.5 hydrazide stock solution (10 mM in anhydrous DMSO)

• Trichloroacetic acid (TCA), 20% (w/v) in water, ice-cold

• Acetone (B3395972), ice-cold

• Resuspension buffer (e.g., 1x SDS-PAGE loading buffer)

Procedure:

• Sample Preparation:

  • Prepare cell or tissue lysates using a suitable lysis buffer that does not contain aldehydes or ketones.

  • Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA or Bradford).

• Labeling Reaction:

  • In a microcentrifuge tube, take 20-50 µg of protein and adjust the volume to 20 µL with PBS.

  • Add 2 µL of 10 mM Cy5.5 hydrazide stock solution to achieve a final concentration of 1 mM.

  • Incubate the reaction mixture for 1.5 to 2 hours at room temperature in the dark, with occasional gentle mixing.[1]

• Removal of Unreacted Dye:

  • To precipitate the labeled proteins, add an equal volume (22 µL) of ice-cold 20% TCA.

  • Incubate on ice for 15 minutes.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully decant the supernatant containing the unreacted dye.

• Washing:

  • Add 200 µL of ice-cold acetone to the protein pellet. Vortex briefly.

  • Centrifuge at 14,000 x g for 5 minutes at 4°C.

  • Carefully discard the acetone wash.

  • Repeat the acetone wash step one more time.

• Resuspension:

  • Air-dry the pellet for 5-10 minutes. Do not over-dry, as this can make resuspension difficult.

  • Resuspend the pellet in an appropriate volume of resuspension buffer for downstream analysis (e.g., SDS-PAGE).

Protocol 2: Labeling of Glycoproteins via Periodate (B1199274) Oxidation

This protocol is designed for labeling glycoproteins by first oxidizing their carbohydrate moieties to generate aldehyde groups, which then react with Cy5.5 hydrazide.

Materials:

• Glycoprotein (B1211001) sample

• Sodium Acetate (B1210297) Buffer (0.1 M, pH 5.5)

• Sodium meta-periodate (NaIO₄) solution (20 mM in Sodium Acetate Buffer, freshly prepared)

• Glycerol (B35011) or Ethylene (B1197577) Glycol

• Cy5.5 hydrazide stock solution (10-50 mM in anhydrous DMSO)

• Purification column (e.g., gel filtration) or dialysis cassette

Procedure:

• Oxidation of Glycoprotein:

  • Dissolve the glycoprotein in 0.1 M Sodium Acetate Buffer (pH 5.5) to a final concentration of 1-10 mg/mL.[7]

  • Add the freshly prepared 20 mM sodium periodate solution to the glycoprotein solution to a final periodate concentration of 1-10 mM.[7] For selective oxidation of sialic acid residues, a final concentration of 1 mM is recommended.[7]

  • Incubate the reaction for 30 minutes at room temperature in the dark.[7]

  • Quench the reaction by adding glycerol or ethylene glycol to a final concentration of 10-20 mM and incubate for 10-15 minutes at room temperature.[7]

• Purification of Oxidized Glycoprotein:

  • Remove excess periodate and quenching agent by gel filtration or dialysis against 0.1 M Sodium Acetate Buffer (pH 5.5).[7]

• Conjugation of Cy5.5 Hydrazide:

  • Add the Cy5.5 hydrazide stock solution to the purified oxidized glycoprotein. A 10- to 20-fold molar excess of the dye is a good starting point, but this should be optimized for your specific protein.[7]

  • Incubate the reaction mixture for 2 to 4 hours at room temperature in the dark. The incubation time can be extended up to 24 hours to potentially increase labeling efficiency.[7]

• Purification of Labeled Glycoprotein:

  • Remove unreacted Cy5.5 hydrazide using gel filtration chromatography or dialysis. This step is crucial for accurate determination of the degree of labeling and for downstream applications.[7]

Downstream Applications

Labeled proteins can be analyzed by various methods:

• SDS-PAGE and In-Gel Fluorescence Scanning: Separate the labeled proteins by SDS-PAGE and visualize them directly using a fluorescence imager with appropriate filters for Cy5.5.

• Western Blotting: After SDS-PAGE, transfer the proteins to a membrane (PVDF or nitrocellulose) and detect the Cy5.5 signal directly with a fluorescence imager.[1] This can be combined with antibody-based detection of other proteins for multiplexed analysis.

• Fluorescence Microscopy: Investigate the subcellular localization of oxidized proteins in cells.

• Flow Cytometry: Quantify the level of protein carbonylation in individual cells.

Mandatory Visualizations

Caption: Signaling pathway of protein carbonylation and detection.

Caption: Experimental workflow for in-solution protein labeling.

Troubleshooting

Issue	Possible Cause	Solution
Low Labeling Efficiency	Insufficient oxidation of the protein.	Increase the concentration of the oxidizing agent or the incubation time.
Low concentration of Cy5.5 hydrazide.	Increase the molar excess of the dye.
Presence of interfering substances in the buffer (e.g., Tris, glycine).	Perform buffer exchange into an amine-free buffer like PBS or acetate buffer.
High Background	Incomplete removal of unreacted dye.	Ensure thorough washing of the protein pellet after precipitation. Use gel filtration or dialysis for purification.
Non-specific binding of the dye.	Reduce the concentration of the dye or the incubation time. Include a blocking step if performing analysis on membranes.
Protein Precipitation during Labeling	High concentration of organic solvent (DMSO/DMF).	Keep the final concentration of the organic solvent as low as possible (typically <10%).
Protein is unstable under the reaction conditions.	Optimize the pH and buffer composition.

References

• 1. benchchem.com [benchchem.com]
• 2. Analysis of oxidative stress-induced protein carbonylation using fluorescent hydrazides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Protein carbonyl determination by a rhodamine B hydrazide-based fluorometric assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cy5.5 hydrazide | BroadPharm [broadpharm.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. Carbonyl-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 7. benchchem.com [benchchem.com]
• 8. Cy5 hydrazide, 1427705-31-4 | BroadPharm [broadpharm.com]
• 9. Detection of protein carbonyls by means of biotin hydrazide-streptavidin affinity methods - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cy5.5 Hydrazide Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bioconjugation is a cornerstone technique that covalently links molecules to impart new functionalities, proving essential in drug development, diagnostics, and fundamental biological research.[1][2][3] Cy5.5 hydrazide is a near-infrared (NIR) fluorescent dye designed for this purpose.[4][5] It contains a hydrazide moiety that chemoselectively reacts with carbonyl groups (aldehydes and ketones) to form a stable hydrazone bond.[5][6] This reaction is highly efficient and bio-orthogonal, meaning it proceeds under physiological conditions without interfering with other functional groups found in biomolecules.[7]

The primary application for Cy5.5 hydrazide involves labeling biomolecules that either naturally contain or can be modified to present an aldehyde or ketone group. A common strategy involves the mild periodate (B1199274) oxidation of cis-diol-containing sugar residues within glycoproteins, such as monoclonal antibodies, to generate reactive aldehyde groups.[4][5] This method is particularly advantageous for antibodies, as the glycosylation sites are typically located on the Fc region, distant from the antigen-binding site, thus preserving the antibody's function.[5] Alternatively, aldehyde functionalities can be introduced site-specifically using genetic encoding techniques, such as the aldehyde tag method, which utilizes the formylglycine-generating enzyme (FGE).[8][9]

This document provides a detailed, step-by-step guide for the bioconjugation of Cy5.5 hydrazide to a model glycoprotein (B1211001), including protocols for aldehyde generation, the conjugation reaction, and subsequent purification and characterization of the final fluorescently-labeled bioconjugate.

Principle of Hydrazone Ligation

The core of this bioconjugation strategy is the reaction between a hydrazide and an aldehyde to form a hydrazone linkage. This reaction is a nucleophilic addition-elimination process that occurs efficiently in aqueous solutions at a slightly acidic to neutral pH (typically pH 5-7).[10] The resulting C=N bond of the hydrazone is significantly more stable than the imine bond formed from a standard primary amine and an aldehyde.[10] For enhanced reaction kinetics, aniline (B41778) can be used as a catalyst, which accelerates the formation of the hydrazone bond, allowing for efficient labeling at lower reactant concentrations.[10][11][12]

Figure 1. Hydrazone bond formation reaction.

Experimental Protocols

This section details the three key stages of the bioconjugation process: generating aldehyde groups on a glycoprotein, conjugating with Cy5.5 hydrazide, and purifying the final product.

Protocol 1: Aldehyde Group Generation on Glycoproteins via Oxidation

This protocol describes the generation of aldehyde groups on a glycoprotein (e.g., an antibody) using sodium periodate. This process selectively oxidizes cis-diols in carbohydrate moieties.

Materials:

• Glycoprotein (e.g., IgG antibody) in a phosphate-free buffer (e.g., Acetate Buffer)

• Sodium Periodate (NaIO₄)

• Reaction Buffer: 100 mM Sodium Acetate, 150 mM NaCl, pH 5.5

• Glycerol (B35011)

• Desalting columns (e.g., spin columns) pre-equilibrated with Reaction Buffer

Procedure:

• Buffer Exchange: Ensure the glycoprotein solution is free of phosphate (B84403) or other interfering substances. Exchange the glycoprotein into the Reaction Buffer using a desalting column. Adjust the final concentration to 1-10 mg/mL.

• Periodate Solution Preparation: Prepare a fresh solution of sodium periodate in the Reaction Buffer. The optimal concentration will vary, but a starting point is a 20-fold molar excess relative to the glycoprotein.

• Oxidation Reaction: Add the calculated volume of the sodium periodate solution to the glycoprotein solution.

• Incubation: Incubate the reaction mixture for 30 minutes at room temperature in the dark. Wrapping the tube in aluminum foil is recommended as periodate is light-sensitive.

• Quenching: Stop the reaction by adding glycerol to a final concentration of 10-20 mM. Incubate for 10 minutes at room temperature. This will consume any excess periodate.

• Purification: Immediately remove excess periodate and byproducts by passing the reaction mixture through a desalting column equilibrated with the Reaction Buffer (100 mM Sodium Acetate, 150 mM NaCl, pH 5.5). The resulting solution contains the aldehyde-modified glycoprotein, ready for conjugation.

Parameter	Recommended Value	Notes
Glycoprotein Conc.	1 - 10 mg/mL	Higher concentrations can improve reaction efficiency.
Reaction Buffer	100 mM NaOAc, 150 mM NaCl, pH 5.5	Phosphate buffers should be avoided.
NaIO₄ Molar Excess	10x - 50x	Start with 20x and optimize for your specific glycoprotein.
Incubation Time	30 minutes	Over-incubation can lead to protein damage.
Incubation Temp.	Room Temperature (20-25°C)	Protect from light.
Quenching Agent	Glycerol (10-20 mM final conc.)	Quenches unreacted periodate.

Protocol 2: Bioconjugation of Cy5.5 Hydrazide

This protocol details the conjugation of the aldehyde-modified glycoprotein with Cy5.5 hydrazide.

Materials:

• Aldehyde-modified glycoprotein from Protocol 1

• Cy5.5 hydrazide

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Reaction Buffer: 100 mM Sodium Acetate, 150 mM NaCl, pH 5.5

Procedure:

• Prepare Cy5.5 Hydrazide Stock: Dissolve Cy5.5 hydrazide in a small amount of anhydrous DMSO to create a concentrated stock solution (e.g., 10 mM). The dye has limited aqueous solubility, so preparing a stock in an organic solvent is necessary.[13]

• Calculate Molar Ratio: Determine the amount of Cy5.5 hydrazide needed. A 20 to 50-fold molar excess of dye to glycoprotein is a common starting point.

• Conjugation Reaction: Add the calculated volume of the Cy5.5 hydrazide stock solution to the aldehyde-modified glycoprotein solution. The final concentration of DMSO in the reaction mixture should not exceed 10% (v/v) to avoid protein denaturation.

• Incubation: Incubate the reaction for 2-4 hours at room temperature, protected from light. For some systems, incubation at 4°C overnight may be beneficial.

• Termination (Optional): The reaction proceeds to completion and generally does not require a specific termination step before purification.

Parameter	Recommended Value	Notes
Cy5.5 Molar Excess	20x - 50x	Optimization is required for desired degree of labeling.
Reaction Time	2 - 4 hours	Can be extended overnight at 4°C.
Reaction Temp.	Room Temperature (20-25°C)	Protect from light.
Co-solvent	DMSO	Keep final concentration below 10% (v/v).

Protocol 3: Purification and Characterization of the Conjugate

After the conjugation reaction, it is critical to remove unreacted Cy5.5 hydrazide and any protein aggregates.

Materials:

• Crude conjugation reaction mixture

• Purification Buffer: Phosphate-Buffered Saline (PBS), pH 7.4

• Size-Exclusion Chromatography (SEC) or Ion-Exchange Chromatography (IEX) system

• SDS-PAGE equipment

• UV-Vis Spectrophotometer

Purification Procedure:

• Column Chromatography: The most common method for purifying fluorescently labeled proteins is size-exclusion chromatography (SEC).[14]

  • Equilibrate an SEC column (with a suitable fractionation range for your protein) with Purification Buffer (e.g., PBS, pH 7.4).

  • Load the crude conjugation mixture onto the column.

  • Elute the protein with the Purification Buffer. The first peak to elute corresponds to the high molecular weight protein conjugate, while the later-eluting peak contains the low molecular weight, unreacted dye.

• Fraction Collection: Collect fractions and measure the absorbance at both 280 nm (for protein) and ~675 nm (for Cy5.5). Pool the fractions containing both signals.

• Concentration: Concentrate the purified conjugate using an appropriate centrifugal filter device if necessary.

• Storage: Store the purified Cy5.5-biomolecule conjugate at 4°C, protected from light. For long-term storage, add a cryoprotectant like glycerol and store at -20°C or -80°C.

Characterization Procedure:

• Degree of Labeling (DOL): The DOL, or the average number of dye molecules per protein, can be determined spectrophotometrically.

  • Measure the absorbance of the purified conjugate at 280 nm (A₂₈₀) and 675 nm (A₆₇₅).

  • Calculate the protein concentration using the Beer-Lambert law, correcting for the dye's absorbance at 280 nm.

    • Protein Conc. (M) = [A₂₈₀ - (A₆₇₅ × CF)] / ε_protein

    • Where CF is the correction factor for the dye at 280 nm (typically ~0.05 for Cy5.5) and ε_protein is the molar extinction coefficient of the protein at 280 nm.

  • Calculate the dye concentration:

    • Dye Conc. (M) = A₆₇₅ / ε_dye

    • Where ε_dye is the molar extinction coefficient of Cy5.5 at 675 nm (~250,000 M⁻¹cm⁻¹).

  • Calculate the DOL:

    • DOL = Dye Conc. / Protein Conc.

• SDS-PAGE Analysis:

  • Run samples of the unlabeled protein, the crude reaction mixture, and the purified conjugate on an SDS-PAGE gel.

  • Visualize the gel under both white light (e.g., Coomassie staining) to see the protein bands and with a fluorescence imager (NIR channel) to see the fluorescently labeled protein. The purified conjugate should show a single fluorescent band at the correct molecular weight.

Experimental Workflow Visualization

The entire process, from initial biomolecule to the final characterized product, can be visualized as a multi-step workflow.

Figure 2. Overall workflow for Cy5.5 hydrazide bioconjugation.

References

• 1. chempep.com [chempep.com]
• 2. Bioconjugation: A Powerful Link Between Biology and Chemistry | Blog | Biosynth [biosynth.com]
• 3. susupport.com [susupport.com]
• 4. Cy5.5 hydrazide | BroadPharm [broadpharm.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]
• 8. pnas.org [pnas.org]
• 9. researchgate.net [researchgate.net]
• 10. Carbonyl-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 11. Rapid Oxime and Hydrazone Ligations with Aromatic Aldehydes for Biomolecular Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. apexbt.com [apexbt.com]
• 14. cellmosaic.com [cellmosaic.com]

Application Notes and Protocols for Calculating Dye-to-Protein Ratio of Cy5.5 Hydrazide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Covalent labeling of proteins with fluorescent dyes is a cornerstone technique in biological research and drug development. The dye-to-protein ratio, or Degree of Labeling (DOL), is a critical parameter that quantifies the average number of dye molecules conjugated to a single protein molecule. Accurate determination of the DOL is essential for ensuring experimental reproducibility and for the reliable quantification of results in a wide array of applications, including immunoassays, fluorescence microscopy, flow cytometry, and in vivo imaging.[1] An optimal DOL is crucial; over-labeling can lead to fluorescence quenching and potentially alter the protein's biological activity, whereas under-labeling may result in a low signal-to-noise ratio.

These application notes provide a detailed protocol for labeling proteins with Cy5.5 hydrazide and a precise method for calculating the final dye-to-protein ratio using spectrophotometry. Cy5.5 is a near-infrared (NIR) fluorescent dye, making it particularly well-suited for applications requiring deep tissue penetration and minimal background autofluorescence.

Chemical Principle

Cy5.5 hydrazide is a reactive dye that specifically targets carbonyl groups (aldehydes and ketones). This reactivity can be exploited to label glycoproteins following periodate (B1199274) oxidation of their carbohydrate moieties, or proteins that have undergone oxidative stress. The hydrazide group forms a stable hydrazone bond with the carbonyl group on the target protein. This site-specific labeling approach can be advantageous over amine-reactive labeling, as it may be less likely to interfere with the protein's active sites.

Key Spectroscopic and Physical Constants

Accurate calculation of the dye-to-protein ratio relies on precise spectroscopic values for both the dye and the protein. The table below summarizes the necessary constants for Cy5.5 hydrazide and a typical Immunoglobulin G (IgG) antibody, which is often used as an example protein.

Parameter	Cy5.5 Hydrazide	Immunoglobulin G (IgG)
Molar Extinction Coefficient (ε)	250,000 M⁻¹cm⁻¹ at ~683 nm	~210,000 M⁻¹cm⁻¹ at 280 nm
Maximum Absorbance (λmax)	~683 nm	280 nm
Correction Factor (CF₂₈₀)	0.101	N/A
Molecular Weight	~1159.13 g/mol	~150,000 g/mol

Note: The molar extinction coefficient of a specific protein may vary. It is recommended to use the value from the protein's specification sheet or calculate it based on the amino acid sequence.

Experimental Protocols

A. Protein Preparation and Aldehyde Group Generation (for Glycoproteins)

• Protein Solution Preparation : Prepare the protein solution in an appropriate buffer, such as 100 mM sodium acetate, pH 5.5. The protein concentration should ideally be between 2-10 mg/mL.

• Periodate Oxidation : To generate aldehyde groups on glycoproteins, treat the protein with a final concentration of 10-20 mM sodium periodate.

• Incubation : Incubate the reaction mixture for 30 minutes at room temperature in the dark.

• Removal of Excess Periodate : Remove the excess sodium periodate by passing the solution through a desalting column (e.g., Sephadex G-25) equilibrated with the labeling buffer (e.g., 100 mM sodium phosphate, pH 7.0-7.5).

B. Labeling of Protein with Cy5.5 Hydrazide

• Dye Preparation : Immediately before use, dissolve the Cy5.5 hydrazide in anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO) to a concentration of 10 mM.

• Labeling Reaction : Add the Cy5.5 hydrazide stock solution to the prepared protein solution. The optimal molar ratio of dye to protein for labeling is typically between 10:1 and 20:1, but may need to be optimized for each specific protein.[2]

• Incubation : Incubate the reaction mixture for 2 hours at room temperature in the dark with gentle stirring.

C. Purification of the Labeled Protein

• Column Preparation : Use a size-exclusion chromatography column (e.g., Sephadex G-25) to separate the labeled protein from the unreacted dye. Equilibrate the column with a suitable storage buffer, such as phosphate-buffered saline (PBS), pH 7.4.

• Separation : Apply the reaction mixture to the column. The larger, labeled protein will elute first, followed by the smaller, unconjugated dye molecules.

• Fraction Collection : Collect the colored fractions corresponding to the labeled protein and pool them.

D. Spectrophotometric Measurement

• Sample Preparation : Dilute the purified protein-dye conjugate in a suitable buffer to ensure that the absorbance readings are within the linear range of the spectrophotometer (typically below 2.0). Record the dilution factor.

• Absorbance Measurement : Using a 1 cm pathlength cuvette, measure the absorbance of the solution at 280 nm (A₂₈₀) and at the maximum absorbance wavelength of Cy5.5 (~683 nm, A_max).

Calculation of the Dye-to-Protein Ratio (DOL)

The degree of labeling is calculated using the Beer-Lambert law.[2] The absorbance at 280 nm is corrected for the contribution of the dye at this wavelength.

Step 1: Calculate the Molar Concentration of the Protein

Protein Concentration (M) = (A₂₈₀ - (A_max × CF₂₈₀)) / ε_protein

Where:

• A₂₈₀ : Absorbance of the conjugate at 280 nm.

• A_max : Absorbance of the conjugate at ~683 nm.

• CF₂₈₀ : Correction factor for Cy5.5 hydrazide at 280 nm (0.101).[3]

• ε_protein : Molar extinction coefficient of the protein at 280 nm (e.g., ~210,000 M⁻¹cm⁻¹ for IgG).

Step 2: Calculate the Molar Concentration of the Dye

Dye Concentration (M) = A_max / ε_dye

Where:

• A_max : Absorbance of the conjugate at ~683 nm.

• ε_dye : Molar extinction coefficient of Cy5.5 hydrazide at ~683 nm (250,000 M⁻¹cm⁻¹).[3]

Step 3: Calculate the Dye-to-Protein Ratio (DOL)

DOL = Dye Concentration (M) / Protein Concentration (M)

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

Caption: Reaction between a protein's aldehyde group and Cy5.5 hydrazide.

Caption: Experimental workflow for protein labeling and DOL calculation.

References

• 1. Cy5.5 hydrazide | BroadPharm [broadpharm.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. Cyanine 5.5 hydrazide [equivalent to Cy5.5® hydrazide] | AAT Bioquest [aatbio.com]

Application Notes and Protocols for Western Blot Detection of Carbonylated Proteins Using Cy5.5 Hydrazide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein carbonylation is an irreversible post-translational modification that serves as a key biomarker for oxidative stress. This modification, arising from the reaction of reactive oxygen species (ROS) with protein side chains, can lead to loss of protein function and has been implicated in the pathogenesis of numerous diseases, including neurodegenerative disorders, cancer, and diabetes. Cy5.5 hydrazide is a fluorescent probe that offers a highly sensitive and specific method for the detection of carbonylated proteins. Its hydrazide moiety reacts specifically with carbonyl groups (aldehydes and ketones) on oxidized proteins to form a stable hydrazone bond. This covalent labeling allows for direct visualization of carbonylated proteins. While in-gel fluorescence is a primary application, this protocol details the use of Cy5.5 hydrazide for the detection of carbonylated proteins via Western blot, a technique that allows for the identification of specific carbonylated proteins. This method provides a significant improvement over the traditional 2,4-dinitrophenylhydrazine (B122626) (DNPH) based immunological detection by offering a more streamlined workflow and potentially higher sensitivity.

Signaling Pathways Leading to Protein Carbonylation

Protein carbonylation is a hallmark of severe, irreversible oxidative damage. The formation of carbonyl groups on proteins can be initiated through several pathways, primarily driven by oxidative stress. The following diagram illustrates the major mechanisms leading to the formation of carbonyl groups on proteins.

Application Notes and Protocols for Cy5.5 Hydrazide in Polysaccharide and Glycan Labeling

For Researchers, Scientists, and Drug Development Professionals

Introduction

The fluorescent labeling of polysaccharides and glycans is a critical technique in glycobiology, enabling the visualization, tracking, and quantification of these essential biomolecules in a multitude of biological processes. Cy5.5 hydrazide is a near-infrared (NIR) fluorescent dye that reacts specifically with aldehyde and ketone groups. This property makes it an ideal tool for labeling the reducing ends of carbohydrates or, more commonly, for labeling polysaccharides and glycans after mild periodate (B1199274) oxidation of their vicinal diols to generate aldehyde functionalities.

The resulting Cy5.5-labeled glycans are invaluable for a range of applications, from in vitro studies of cellular uptake and carbohydrate-protein interactions to in vivo imaging in preclinical models. The NIR fluorescence of Cy5.5 offers significant advantages for in vivo applications, including deeper tissue penetration and lower background autofluorescence compared to visible light fluorophores.

These application notes provide detailed protocols for the labeling of polysaccharides and glycans with Cy5.5 hydrazide, methods for purification and characterization of the conjugates, and workflows for key applications.

Properties of Cy5.5 Hydrazide and its Polysaccharide Conjugates

A thorough understanding of the physicochemical and spectral properties of Cy5.5 hydrazide and its conjugates is essential for successful experimental design and data interpretation.

Property	Value	Reference
Molecular Weight (Cy5.5 hydrazide)	~779.24 g/mol	[1](2)
Excitation Maximum (λex)	~673-675 nm	[3](4--INVALID-LINK--
Emission Maximum (λem)	~694-707 nm	[5](6--INVALID-LINK--
Molar Extinction Coefficient (at λex in aqueous buffer)	~250,000 cm⁻¹M⁻¹	[5](5)
Quantum Yield (Φ) of unconjugated Sulfo-Cy5.5	~0.21	[5](5)
Solubility	Good in polar organic solvents (DMF, DMSO), practically insoluble in water (< 2 µM)	[1](2)
Storage Conditions (as solid)	-20°C in the dark, desiccated	[1](2)

Parameter	Typical Range/Value	Notes
Degree of Labeling (DOL)	2-10 moles of dye per mole of protein (for antibodies)	The optimal DOL for polysaccharides depends on the specific polymer and application to avoid self-quenching.[5]
Quantum Yield (Φ) of Conjugates	Variable	Conjugation can enhance or decrease the quantum yield depending on the local microenvironment of the dye.[5]
pH Stability of Conjugate Fluorescence	Stable in the pH range of 3-10	[5](5)
Storage of Labeled Polysaccharides	-20°C or -80°C in a suitable buffer, protected from light	Avoid repeated freeze-thaw cycles.

Experimental Protocols

Protocol 1: Labeling of Polysaccharides with Cy5.5 Hydrazide via Periodate Oxidation

This protocol describes the generation of aldehyde groups on polysaccharides through mild periodate oxidation, followed by conjugation with Cy5.5 hydrazide.

Materials:

• Polysaccharide of interest (e.g., hyaluronic acid, dextran)

• Cy5.5 hydrazide

• Sodium periodate (NaIO₄)

• Sodium acetate (B1210297) buffer (100 mM, pH 5.5)

• Phosphate (B84403) buffer (100 mM, pH 6.0)

• Ethylene (B1197577) glycol or glycerol (B35011)

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Gel filtration column (e.g., Sephadex G-25)

• Spectrophotometer

Procedure:

• Polysaccharide Preparation: Dissolve the polysaccharide in 100 mM sodium acetate buffer (pH 5.5) to a final concentration of 1-10 mg/mL.

• Periodate Oxidation:

  • Freshly prepare a 100 mM solution of sodium periodate in deionized water. Protect this solution from light.

  • Add the sodium periodate solution to the polysaccharide solution to achieve a final concentration of 10-50 mM. The optimal concentration should be determined empirically.

  • Incubate the reaction mixture for 1-2 hours at room temperature in the dark.

• Quenching the Oxidation Reaction:

  • Add ethylene glycol or glycerol to a final concentration of 20-100 mM to quench the excess periodate.

  • Incubate for 10-15 minutes at room temperature.

• Buffer Exchange:

  • Remove the excess periodate and byproducts by passing the oxidized polysaccharide solution through a gel filtration column pre-equilibrated with 100 mM phosphate buffer (pH 6.0).

  • Collect the fractions containing the oxidized polysaccharide.

• Conjugation with Cy5.5 Hydrazide:

  • Prepare a 10 mM stock solution of Cy5.5 hydrazide in anhydrous DMSO.

  • Add the Cy5.5 hydrazide stock solution to the oxidized polysaccharide solution. A 10- to 50-fold molar excess of the dye over the number of generated aldehyde groups is recommended.

  • Incubate the reaction mixture for 2-4 hours at room temperature in the dark with gentle stirring.

• Purification of the Labeled Polysaccharide:

  • Remove the unreacted Cy5.5 hydrazide by passing the reaction mixture through a gel filtration column pre-equilibrated with a suitable buffer (e.g., PBS, pH 7.4).

  • Collect the first colored fraction, which contains the Cy5.5-labeled polysaccharide.

  • Alternatively, dialysis or precipitation with ethanol (B145695) can be used for purification.[5]

• Characterization:

  • Measure the absorbance of the purified conjugate at 280 nm (if the polysaccharide has absorbance at this wavelength) and ~675 nm (the absorbance maximum of Cy5.5).

  • Calculate the Degree of Labeling (DOL) using the following formula: DOL = (A_max of conjugate × ε_polysaccharide) / [(A_280 of conjugate - (A_max of conjugate × CF)) × ε_dye] Where:

    • A_max is the absorbance at the maximum wavelength of Cy5.5 (~675 nm).

    • A_280 is the absorbance at 280 nm.

    • ε_polysaccharide is the molar extinction coefficient of the polysaccharide at 280 nm (if applicable).

    • ε_dye is the molar extinction coefficient of Cy5.5 (~250,000 M⁻¹cm⁻¹).

    • CF is the correction factor (A_280 of free dye / A_max of free dye).[5]

Caption: Workflow for labeling polysaccharides with Cy5.5 hydrazide.

Application Workflows

Application 1: In Vitro Cellular Uptake of Labeled Polysaccharides

This workflow describes a general procedure to study the internalization of Cy5.5-labeled polysaccharides by cells in culture.

Protocol:

• Cell Culture: Plate cells of interest in a suitable format (e.g., 96-well plate, chamber slides) and allow them to adhere overnight.

• Incubation with Labeled Polysaccharide:

  • Prepare a series of concentrations of the Cy5.5-labeled polysaccharide in complete cell culture medium.

  • Remove the old medium from the cells and add the medium containing the labeled polysaccharide.

  • Incubate the cells for various time points (e.g., 30 min, 1h, 4h, 24h) at 37°C.

• Washing: After incubation, wash the cells three times with cold PBS to remove any unbound labeled polysaccharide.

• Fixation and Staining (for microscopy):

  • Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

  • Wash the cells with PBS.

  • If desired, counterstain the nuclei with a suitable dye (e.g., DAPI).

• Analysis:

  • Fluorescence Microscopy: Visualize the cellular uptake and subcellular localization of the Cy5.5-labeled polysaccharide using a fluorescence microscope equipped with appropriate filters for Cy5.5.

  • Flow Cytometry: For a quantitative analysis, detach the cells (e.g., with trypsin), resuspend them in FACS buffer, and analyze the fluorescence intensity of the cell population using a flow cytometer.

Caption: Workflow for in vitro cellular uptake studies.

Application 2: Lectin Microarray Analysis of Glycan-Protein Interactions

This workflow outlines the use of Cy5.5-labeled glycans to probe their interactions with a panel of immobilized lectins.

Protocol:

• Lectin Microarray Preparation: Use a commercially available or custom-printed lectin microarray slide.

• Blocking: Block the microarray slide with a suitable blocking buffer (e.g., TSM buffer with 1% BSA) to prevent non-specific binding.[7]

• Incubation with Labeled Glycan:

  • Dilute the Cy5.5-labeled glycan to the desired concentration in a binding buffer.

  • Apply the diluted sample to the microarray slide and incubate in a humidified chamber for 1-2 hours at room temperature.[7]

• Washing: Wash the slide extensively with washing buffer (e.g., TSM buffer with 0.05% Tween 20) to remove unbound glycans.[7]

• Scanning: Scan the microarray slide using a fluorescence microarray scanner with the appropriate laser and filter settings for Cy5.5.

• Data Analysis: Quantify the fluorescence intensity of each spot. The intensity of the signal corresponds to the binding affinity of the labeled glycan to the specific lectin.

Caption: Workflow for lectin microarray analysis.

Application 3: In Vivo Tumor Imaging with Labeled Hyaluronic Acid

This workflow provides a general protocol for using Cy5.5-labeled hyaluronic acid (HA) for non-invasive imaging of tumors that overexpress HA receptors (e.g., CD44).

Protocol:

• Animal Model: Use tumor-bearing mice (e.g., subcutaneous xenografts).

• Probe Administration:

  • Dissolve the Cy5.5-labeled HA in sterile PBS.

  • Inject the probe intravenously (i.v.) via the tail vein. The dose will depend on the specific conjugate and animal model.[8]

• In Vivo Imaging:

  • At various time points post-injection (e.g., 1h, 4h, 24h, 48h), anesthetize the mice and place them in an in vivo fluorescence imaging system.

  • Acquire images using the appropriate excitation and emission filters for Cy5.5.[8]

• Ex Vivo Biodistribution (Optional):

  • At the final time point, euthanize the mice and excise the tumor and major organs.

  • Image the excised tissues using the in vivo imaging system to quantify the biodistribution of the labeled HA.[8]

• Data Analysis:

  • Quantify the fluorescence intensity in the tumor and other regions of interest (ROIs).

  • Calculate the tumor-to-background ratio to assess the specificity of tumor targeting.[8]

Caption: Workflow for in vivo tumor imaging with Cy5.5-labeled HA.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low Labeling Efficiency	Insufficient oxidation of the polysaccharide.	Increase the concentration of sodium periodate or the reaction time. Optimize the pH of the oxidation reaction.
Inactive Cy5.5 hydrazide.	Use fresh, properly stored Cy5.5 hydrazide.
Low concentration of reactants.	Increase the concentration of the polysaccharide and/or the molar excess of the dye.
High Background Fluorescence	Incomplete removal of unreacted dye.	Improve the purification method (e.g., use a longer gel filtration column, perform more extensive dialysis).
Non-specific binding of the labeled polysaccharide.	Include a blocking step in your assay (e.g., with BSA). Increase the stringency of the washing steps.
Photobleaching	Excessive exposure to excitation light.	Minimize the exposure time during imaging. Use an anti-fade mounting medium for microscopy.
Low Signal in In Vivo Imaging	Insufficient dose of the labeled probe.	Increase the injected dose of the Cy5.5-labeled polysaccharide.
Rapid clearance of the probe.	The molecular weight and charge of the polysaccharide can influence its circulation time. Consider using a higher molecular weight polysaccharide.
Suboptimal imaging time point.	Perform a time-course study to determine the optimal imaging window for maximal tumor accumulation and clearance from background tissues.

Conclusion

Cy5.5 hydrazide is a versatile and powerful tool for the fluorescent labeling of polysaccharides and glycans. The protocols and workflows presented here provide a comprehensive guide for researchers to effectively utilize this technology in their studies. The near-infrared fluorescence of Cy5.5, coupled with the specificity of the hydrazide-aldehyde reaction, enables sensitive and specific detection of glycans in a wide range of applications, from fundamental glycobiology research to the development of novel diagnostic and therapeutic agents. Careful optimization of labeling conditions and purification methods is crucial for obtaining high-quality conjugates and reliable experimental results.

References

• 1. researchgate.net [researchgate.net]
• 2. lumiprobe.com [lumiprobe.com]
• 3. Fluorescence quantum yields (QY) and lifetimes (τ) for Alexa Fluor dyes—Table 1.5 | Thermo Fisher Scientific - CA [thermofisher.com]
• 4. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 5. benchchem.com [benchchem.com]
• 6. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 7. cores.emory.edu [cores.emory.edu]
• 8. benchchem.com [benchchem.com]

Purification of Cy5.5 Hydrazide Labeled Antibodies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The conjugation of fluorescent dyes to monoclonal antibodies (mAbs) is a critical process in the development of reagents for a wide range of applications, including fluorescence microscopy, flow cytometry, in vivo imaging, and immunodi-agnostic assays. Cy5.5, a near-infrared (NIR) cyanine (B1664457) dye, is particularly valuable for in vivo imaging due to its deep tissue penetration and low autofluorescence. Cy5.5 hydrazide is a derivative of the Cy5.5 dye that specifically reacts with aldehyde groups. This allows for site-specific labeling of antibodies on their carbohydrate moieties after oxidation, preserving the antigen-binding site's integrity.

Proper purification of the labeled antibody is a crucial step to remove unconjugated dye and any antibody aggregates or fragments, ensuring high signal-to-noise ratios and reliable experimental outcomes. This document provides detailed protocols for the purification of Cy5.5 hydrazide labeled antibodies using three common methods: Size Exclusion Chromatography (SEC), Dialysis, and Tangential Flow Filtration (TFF). Additionally, it outlines quality control procedures to ensure the final product's quality and consistency.

Antibody Labeling with Cy5.5 Hydrazide: The Chemistry

The labeling of antibodies with Cy5.5 hydrazide relies on a two-step chemical reaction. First, the carbohydrate chains on the Fc region of the antibody are oxidized using a mild oxidizing agent, such as sodium periodate (B1199274), to generate aldehyde groups. Subsequently, the hydrazide group of the Cy5.5 molecule reacts with the newly formed aldehyde groups to form a stable hydrazone bond.[1][2] This site-directed conjugation strategy minimizes the risk of altering the antibody's antigen-binding affinity, which can occur when targeting amine groups (e.g., lysine (B10760008) residues) that may be located in or near the antigen-binding site.[3][4]

Experimental Protocols

Antibody Preparation and Oxidation

Materials:

• Monoclonal antibody (mAb) in an amine-free buffer (e.g., PBS)

• Sodium periodate (NaIO₄) solution (e.g., 20 mM in water)

• Ethylene (B1197577) glycol

• Purification buffer (e.g., PBS, pH 7.4)

Protocol:

• Buffer Exchange: If the antibody is in a buffer containing primary amines (e.g., Tris), it must be exchanged into an amine-free buffer like PBS. This can be achieved by dialysis or using a desalting column.[5]

• Antibody Concentration: Adjust the antibody concentration to 2-10 mg/mL in the reaction buffer.[2]

• Oxidation:

  • Add sodium periodate solution to the antibody solution to a final concentration of 1-2 mM.

  • Incubate the reaction mixture in the dark for 30 minutes at room temperature.

• Quenching: Quench the reaction by adding ethylene glycol to a final concentration of 10-20 mM.

• Incubation: Incubate for 10 minutes at room temperature to quench any remaining periodate.

• Purification: Immediately purify the oxidized antibody from the excess periodate and by-products using a desalting column equilibrated with the reaction buffer (e.g., PBS, pH 7.4).

Antibody Labeling with Cy5.5 Hydrazide

Materials:

• Oxidized antibody

• Cy5.5 hydrazide, dissolved in DMSO or DMF

• Reaction buffer (e.g., PBS, pH 7.4)

Protocol:

• Prepare Dye Solution: Dissolve Cy5.5 hydrazide in anhydrous DMSO or DMF to a concentration of 10 mM immediately before use.[6]

• Labeling Reaction:

  • Add the Cy5.5 hydrazide solution to the oxidized antibody solution. The optimal molar ratio of dye to antibody should be determined empirically but typically ranges from 10:1 to 20:1.[6]

  • Incubate the reaction for 1-2 hours at room temperature, protected from light.

Purification of Cy5.5 Labeled Antibody

The removal of unconjugated Cy5.5 hydrazide is essential for obtaining a high-quality labeled antibody. Below are protocols for three common purification methods.

SEC separates molecules based on their size. The larger antibody-dye conjugate will elute first, while the smaller, unconjugated dye molecules are retained in the pores of the chromatography resin and elute later.[7][8]

Materials:

• SEC column (e.g., Sephadex G-25)

• Elution buffer (e.g., PBS, pH 7.4)

• Fraction collector (optional)

Protocol:

• Column Equilibration: Equilibrate the SEC column with at least 5 column volumes of elution buffer.

• Sample Loading: Carefully load the labeling reaction mixture onto the top of the column.

• Elution: Begin elution with the elution buffer. The colored, labeled antibody will travel down the column as a distinct band.

• Fraction Collection: Collect fractions and monitor the absorbance at 280 nm (for protein) and ~675 nm (for Cy5.5).

• Pooling: Pool the fractions containing the purified labeled antibody (the first colored peak).

Dialysis is a simple and effective method for removing small molecules like unconjugated dye from a solution of larger molecules like antibodies.[9][10]

Materials:

• Dialysis tubing or cassette with an appropriate molecular weight cut-off (MWCO), typically 10-14 kDa for IgG.[10]

• Large volume of dialysis buffer (e.g., PBS, pH 7.4)

• Magnetic stirrer and stir bar

Protocol:

• Sample Transfer: Transfer the labeling reaction mixture into the dialysis tubing or cassette.

• Dialysis: Place the dialysis device in a beaker containing a large volume of cold (4°C) dialysis buffer (at least 1000 times the sample volume).

• Stirring: Gently stir the buffer using a magnetic stirrer.

• Buffer Changes: Change the dialysis buffer at least 3-4 times over a period of 24-48 hours to ensure complete removal of the free dye.[10]

• Sample Recovery: Carefully recover the purified labeled antibody from the dialysis device.

TFF, also known as cross-flow filtration, is a rapid and scalable method for buffer exchange and purification of biomolecules.[11][12] It is particularly useful for larger sample volumes.[13]

Materials:

• TFF system with an appropriate membrane (e.g., 30 kDa MWCO for IgG)

• Diafiltration buffer (e.g., PBS, pH 7.4)

Protocol:

• System Setup: Set up the TFF system according to the manufacturer's instructions.

• Concentration (Optional): The sample can be initially concentrated to reduce the volume.

• Diafiltration: Perform diafiltration by continuously adding diafiltration buffer to the sample reservoir while filtrate is removed. A common target is to exchange 5-10 diavolumes to ensure complete removal of the free dye.

• Final Concentration: Concentrate the purified labeled antibody to the desired final concentration.

• Recovery: Recover the purified and concentrated labeled antibody from the system.

Data Presentation: Comparison of Purification Methods

Purification Method	Typical Recovery	Purity (Removal of Free Dye)	Scalability	Speed
Size Exclusion Chromatography (SEC)	80-95%	>99%	Low to Medium	Fast (for small scale)
Dialysis	>90%	>99%	Low to Medium	Slow (24-48 hours)
Tangential Flow Filtration (TFF)	>95%[14]	>99%	High	Fast

Quality Control of Labeled Antibodies

Determination of Degree of Labeling (DOL)

The DOL, or the molar ratio of dye to protein, is a critical quality attribute.[15] An optimal DOL ensures a strong fluorescent signal without causing issues like fluorescence quenching or loss of antibody function. For Cy5.5 labeled antibodies, a DOL of 2-5 is often desirable.

Procedure:

• Measure the absorbance of the purified conjugate at 280 nm (A₂₈₀) and at the maximum absorbance of Cy5.5 (~675 nm, A_max).

• Calculate the molar concentration of the protein and the dye using the Beer-Lambert law and the following equations:

  • Protein Concentration (M) = [A₂₈₀ - (A_max × CF)] / ε_protein

    • Where CF is the correction factor for the dye's absorbance at 280 nm (A₂₈₀ of dye / A_max of dye), which is approximately 0.05 for Cy5.5.

    • ε_protein is the molar extinction coefficient of the antibody at 280 nm (e.g., ~210,000 M⁻¹cm⁻¹ for IgG).[15]

  • Dye Concentration (M) = A_max / ε_dye

    • ε_dye is the molar extinction coefficient of Cy5.5 at its λ_max (~250,000 M⁻¹cm⁻¹).

• DOL = Dye Concentration / Protein Concentration

Purity Assessment

The purity of the labeled antibody can be assessed by techniques such as:

• SDS-PAGE: To visualize the integrity of the antibody and ensure no significant fragmentation or aggregation occurred during the labeling and purification process.

• Size Exclusion Chromatography (SEC-HPLC): To quantify the amount of monomer, aggregate, and fragment in the final product.

Functional Assessment

The antigen-binding activity of the labeled antibody should be confirmed using methods like:

• ELISA: To compare the binding affinity of the labeled antibody to that of the unlabeled antibody.

• Flow Cytometry or Immunofluorescence: To assess the specific binding of the labeled antibody to cells expressing the target antigen.

Mandatory Visualizations

Caption: Experimental workflow for Cy5.5 hydrazide labeling and purification of antibodies.

Caption: Simplified HER2 signaling pathway, a common target for fluorescently labeled antibodies in cancer research.

References

• 1. medium.com [medium.com]
• 2. broadpharm.com [broadpharm.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Purification of Monoclonal Antibodies Using Chromatographic Methods: Increasing Purity and Recovery [apb.tbzmed.ac.ir]
• 6. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ClinPGx [clinpgx.org]
• 9. researchgate.net [researchgate.net]
• 10. Epidermal growth factor receptor - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. youtube.com [youtube.com]
• 14. researchgate.net [researchgate.net]
• 15. Fluorescent labeled antibodies - balancing functionality and degree of labeling - PMC [pmc.ncbi.nlm.nih.gov]

Cy5.5 Hydrazide: Applications in Cell Imaging and Microscopy

Application Note

Cy5.5 hydrazide is a fluorescent dye featuring a hydrazide reactive group, making it an invaluable tool for labeling biomolecules that contain or can be modified to contain aldehyde or ketone groups. Its primary application lies in the fluorescent labeling of glycoproteins, antibodies, and proteins that have undergone oxidative stress. The long-wavelength excitation and emission of the Cy5.5 fluorophore make it particularly well-suited for in vivo near-infrared (NIR) imaging, as these longer wavelengths allow for deeper tissue penetration and encounter lower autofluorescence from biological samples.[1]

The core principle behind the most common application of Cy5.5 hydrazide—glycoprotein (B1211001) labeling—involves a two-step process. First, the cis-diol groups present in the sugar residues of glycoproteins are oxidized using a mild oxidizing agent like sodium meta-periodate (NaIO₄).[2] This reaction cleaves the bond between adjacent carbon atoms with hydroxyl groups, resulting in the formation of reactive aldehyde groups.[2] Subsequently, the hydrazide moiety of Cy5.5 hydrazide reacts with these newly formed aldehyde groups to form a stable hydrazone bond, effectively tagging the glycoprotein with a fluorescent label.[1][2] This method is highly specific for glycoproteins and is particularly advantageous for labeling antibodies, as the glycosylation sites are often located far from the antigen-binding sites, minimizing interference with the antibody's function.[1][3]

Beyond glycoproteins, Cy5.5 hydrazide can also be used to label other molecules containing carbonyl groups, which can form spontaneously in proteins through oxidative stress or deamination.[1] This allows for the study of cellular damage and other biological processes.

Quantitative Data

The following tables summarize the key spectral properties of Cy5.5 hydrazide and the closely related Cy5 hydrazide. These parameters are crucial for designing imaging experiments and selecting appropriate filter sets for microscopy.

Table 1: Spectral Properties of Cy5.5 Hydrazide

Property	Value	Source
Excitation Maximum	673 nm	[4]
Emission Maximum	707 nm	[4]
Molar Extinction Coefficient	209,000 cm⁻¹M⁻¹	[4]
Fluorescence Quantum Yield	0.2	[4]
Recommended Storage	-20°C, protected from light	[1][4]
Solubility	DMSO, DMF, DCM	[4]

Table 2: Spectral Properties of Cy5 Hydrazide

Property	Value	Source
Excitation Maximum	646 - 649 nm	[5][6]
Emission Maximum	662 - 665 nm	[5][6]
Molar Extinction Coefficient	250,000 cm⁻¹M⁻¹	[6]
Fluorescence Quantum Yield	0.2	[6]
Recommended Storage	< -15°C, protected from light and moisture	[5]
Solubility	DMSO	[5]

Experimental Protocols

Protocol 1: Fluorescent Labeling of Glycoproteins with Cy5.5 Hydrazide

This protocol details the steps for labeling glycoproteins, such as antibodies, using Cy5.5 hydrazide.

Materials:

• Glycoprotein (e.g., antibody) solution

• 0.1 M Sodium Acetate (B1210297) Buffer, pH 5.5

• Sodium meta-periodate (NaIO₄)

• Glycerol (B35011) or ethylene (B1197577) glycol

• Cy5.5 hydrazide

• Anhydrous DMSO

• Purification column (e.g., gel filtration)

Procedure:

• Glycoprotein Preparation:

  • Prepare a 5 mg/mL solution of the glycoprotein in 0.1 M sodium acetate buffer (pH 5.5).[3]

  • If the protein buffer contains primary amines like Tris or glycine, it must be exchanged with the acetate buffer via dialysis or a desalting column.

• Oxidation of Glycoprotein:

  • Immediately before use, prepare a 20 mM solution of sodium meta-periodate in 0.1 M sodium acetate buffer (pH 5.5).[2][3]

  • Add an equal volume of the 20 mM periodate (B1199274) solution to the glycoprotein solution (e.g., 1 mL of periodate solution to 1 mL of protein solution).[3]

  • Incubate the reaction for 5-15 minutes at room temperature in the dark.[2][3]

  • Quench the oxidation reaction by adding glycerol to a final concentration of 10-20 mM.[2]

  • Incubate for an additional 10-15 minutes at room temperature.[2]

• Purification of Oxidized Glycoprotein:

  • Remove excess periodate and quenching agent by purifying the oxidized glycoprotein using a gel filtration column or through dialysis against 0.1 M sodium acetate buffer (pH 5.5).[2][3]

• Labeling with Cy5.5 Hydrazide:

  • Prepare a 50 mM stock solution of Cy5.5 hydrazide in anhydrous DMSO.[3]

  • Add the Cy5.5 hydrazide solution to the purified, oxidized glycoprotein solution. A common starting point is a 10:1 molar ratio of dye to protein.

  • Incubate the reaction for 2 hours at room temperature in the dark, with gentle mixing.[3]

• Purification of Labeled Glycoprotein:

  • Purify the labeled glycoprotein from unreacted dye using a gel filtration column.

  • The labeled protein can be stored at 4°C for short-term use or at -20°C for long-term storage.

Visualizations

Caption: Experimental workflow for labeling glycoproteins with Cy5.5 hydrazide.

Caption: Chemical principle of Cy5.5 hydrazide labeling of an aldehyde group.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. benchchem.com [benchchem.com]
• 3. help.lumiprobe.com [help.lumiprobe.com]
• 4. Cy5.5 hydrazide | BroadPharm [broadpharm.com]
• 5. docs.aatbio.com [docs.aatbio.com]
• 6. Cy5 hydrazide, 1427705-31-4 | BroadPharm [broadpharm.com]

Application Notes and Protocols for Labeling of Small Molecules with Cy5.5 Hydrazide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The labeling of small molecules with near-infrared (NIR) fluorescent dyes is a critical technique in drug discovery and biomedical research. Cy5.5, a cyanine (B1664457) dye, is particularly valuable for these applications due to its emission in the NIR spectrum (typically around 694 nm), which allows for deep tissue penetration and minimizes background autofluorescence from biological samples.[1] This makes Cy5.5-labeled small molecules powerful tools for in vivo imaging, targeted drug delivery studies, and diagnostic applications.[1]

Cy5.5 hydrazide is a reactive derivative of the Cy5.5 dye specifically designed to react with carbonyl groups—aldehydes and ketones—to form stable hydrazone bonds.[2][3][4] This application note provides detailed protocols and guidelines for the successful conjugation of Cy5.5 hydrazide to small molecules containing aldehyde or ketone functionalities.

Principle of Reaction

The core of the labeling chemistry lies in the reaction between the hydrazide moiety (-NHNH2) of Cy5.5 and a carbonyl group (C=O) on the target small molecule. This condensation reaction, which is most efficient at a slightly acidic to neutral pH, results in the formation of a stable hydrazone linkage.

Reaction Scheme:

Materials and Equipment

Reagents:

• Cy5.5 hydrazide

• Small molecule containing an aldehyde or ketone group

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)

• Reaction Buffer: e.g., 0.1 M MES (2-(N-morpholino)ethanesulfonic acid) buffer, pH 5.5-6.0, or 0.1 M phosphate (B84403) buffer, pH 7.0-7.4.

• Purification solvents: Acetonitrile (B52724) (ACN) and water (HPLC grade), Triethylammonium acetate (B1210297) (TEAA) buffer (for HPLC)

• Nitrogen gas for drying

Equipment:

• Analytical balance

• Microcentrifuge tubes

• Vortex mixer

• Incubator or shaker

• High-Performance Liquid Chromatography (HPLC) system with a C18 column and UV-Vis and fluorescence detectors

• Mass spectrometer (e.g., ESI-MS or MALDI-TOF)

• UV-Vis spectrophotometer

• Lyophilizer or centrifugal vacuum concentrator

Experimental Protocols

Protocol 1: Labeling of a Small Molecule with Cy5.5 Hydrazide

This protocol provides a general procedure for the conjugation reaction. Optimal conditions, such as molar ratios, reaction time, and temperature, may need to be optimized for each specific small molecule.

1. Preparation of Reagents:

• Small Molecule Stock Solution: Prepare a stock solution of the carbonyl-containing small molecule in an appropriate solvent (e.g., DMF, DMSO, or the reaction buffer) at a known concentration (e.g., 10 mM).

• Cy5.5 Hydrazide Stock Solution: Immediately before use, dissolve Cy5.5 hydrazide in anhydrous DMSO or DMF to prepare a stock solution (e.g., 10 mM). Protect the solution from light.

2. Labeling Reaction:

• In a microcentrifuge tube, add the desired amount of the small molecule stock solution to the reaction buffer.

• Add the Cy5.5 hydrazide stock solution to the small molecule solution. A molar excess of the dye (e.g., 1.5 to 5-fold) is typically used to ensure efficient labeling.

• The final concentration of the organic solvent (DMSO or DMF) in the reaction mixture should be kept as low as possible (ideally <10%) to avoid precipitation of the small molecule if it has poor aqueous solubility.

• Incubate the reaction mixture for 2-4 hours at room temperature, or overnight at 4°C, with gentle shaking and protected from light.

Experimental Workflow for Small Molecule Labeling

Caption: Workflow for labeling a small molecule with Cy5.5 hydrazide.

Protocol 2: Purification of the Cy5.5-labeled Small Molecule by RP-HPLC

Reverse-phase high-performance liquid chromatography (RP-HPLC) is the recommended method for purifying the labeled small molecule from unreacted dye and starting material.

• Column: C18 analytical or semi-preparative column.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) or 10 mM TEAA in water.

• Mobile Phase B: Acetonitrile (ACN).

• Gradient: A linear gradient of increasing acetonitrile concentration (e.g., 5% to 95% ACN over 30 minutes). The gradient should be optimized to achieve good separation of the labeled product from the starting materials.

• Detection: Monitor the elution profile using a UV-Vis detector at the absorbance maximum of the small molecule and the absorbance maximum of Cy5.5 (around 675 nm). A fluorescence detector (Ex/Em ~678/694 nm) can also be used for higher sensitivity.

• Collection: Collect the fractions corresponding to the fluorescently labeled product peak.

• Drying: Dry the collected fractions using a lyophilizer or a centrifugal vacuum concentrator.

Protocol 3: Characterization of the Cy5.5-labeled Small Molecule

1. Mass Spectrometry:

• Confirm the successful conjugation and determine the exact molecular weight of the Cy5.5-labeled small molecule using mass spectrometry (e.g., ESI-MS or MALDI-TOF). The expected mass will be the sum of the molecular weight of the small molecule and the molecular weight of Cy5.5 hydrazide, minus the mass of a water molecule (18.02 Da).

2. UV-Vis Spectroscopy and Calculation of Degree of Labeling (DOL):

• Dissolve the purified and dried conjugate in a suitable solvent (e.g., PBS, methanol, or DMSO).

• Measure the absorbance of the solution at the absorbance maximum of the small molecule and at the absorbance maximum of Cy5.5 (~675 nm).

• Calculate the concentration of the dye and the small molecule using the Beer-Lambert law (A = εcl).

• The Degree of Labeling (DOL), which represents the molar ratio of the dye to the small molecule, can be calculated. For a 1:1 conjugation, the DOL should be close to 1.

Quantitative Data

Table 1: Spectral Properties of Cy5.5

Property	Value
Maximum Excitation Wavelength	~678 nm
Maximum Emission Wavelength	~694 nm
Molar Extinction Coefficient (ε)	~250,000 cm⁻¹M⁻¹
Quantum Yield	~0.2

Table 2: Recommended Reaction Conditions for Small Molecule Labeling

Parameter	Recommended Range/Value	Notes
Solvent for Dye	Anhydrous DMSO or DMF	Cy5.5 hydrazide has low aqueous solubility.
Reaction pH	5.5 - 7.4	Slightly acidic to neutral pH is optimal for hydrazone formation.
Molar Ratio	1.5:1 to 5:1 (Dye:Small Molecule)	An excess of the dye is generally used to drive the reaction to completion. This should be optimized for each small molecule.
Reaction Time	2-4 hours at Room Temperature or Overnight at 4°C	Longer incubation times may be required for less reactive carbonyl groups.
Temperature	Room Temperature (20-25°C) or 4°C

Application Example: Targeting a Signaling Pathway

Cy5.5-labeled small molecules are frequently used as probes to study cellular signaling pathways in cancer research. For instance, a small molecule inhibitor of the PI3K/Akt pathway, which is often dysregulated in cancer, can be labeled with Cy5.5 to visualize its distribution and target engagement in vivo.[5][6][7][8]

PI3K/Akt Signaling Pathway Inhibition

Caption: Inhibition of the PI3K/Akt signaling pathway by a Cy5.5-labeled small molecule.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low Labeling Efficiency	- Inactive carbonyl group on the small molecule.- Suboptimal reaction pH.- Insufficient reaction time or temperature.- Degradation of Cy5.5 hydrazide.	- Confirm the presence and reactivity of the carbonyl group.- Optimize the reaction pH (test a range from 5.5 to 7.4).- Increase the reaction time and/or temperature.- Use a fresh stock solution of Cy5.5 hydrazide.
Precipitation During Reaction	- Low solubility of the small molecule or the conjugate in the reaction buffer.- High concentration of organic co-solvent.	- Decrease the concentration of reactants.- Increase the proportion of aqueous buffer if the small molecule is sufficiently soluble.- Add a solubilizing agent (e.g., a small amount of non-ionic detergent).
Difficulty in Purification	- Co-elution of unreacted dye and the labeled product in HPLC.- Degradation of the conjugate on the HPLC column.	- Optimize the HPLC gradient to improve separation.- Use a different stationary phase (e.g., a different C18 column or a phenyl-hexyl column).- Ensure the mobile phase pH is compatible with the stability of the conjugate.
Inaccurate DOL Calculation	- Presence of residual unreacted dye.- Inaccurate molar extinction coefficients.	- Ensure complete removal of free dye during purification.- Use the correct molar extinction coefficients for the specific dye and buffer conditions.

Conclusion

The labeling of small molecules with Cy5.5 hydrazide provides a powerful approach for a wide range of applications in biomedical research and drug development. By following the protocols and guidelines outlined in this application note, researchers can successfully conjugate Cy5.5 to carbonyl-containing small molecules, enabling advanced in vivo imaging and a deeper understanding of their biological activity. Careful optimization of reaction conditions and rigorous purification and characterization are essential for obtaining high-quality labeled compounds for reliable and reproducible results.

References

• 1. lifetein.com [lifetein.com]
• 2. Cy5.5 hydrazide | BroadPharm [broadpharm.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. apexbt.com [apexbt.com]
• 5. Inhibition of PI3K/Akt signaling: an emerging paradigm for targeted cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Small-molecule inhibitors of the PI3K signaling network - PMC [pmc.ncbi.nlm.nih.gov]
• 7. onclive.com [onclive.com]
• 8. Inhibition of the PI3K/AKT/mTOR Pathway in Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cy5.5 Hydrazide in Flow Cytometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cy5.5 hydrazide is a near-infrared (NIR) fluorescent dye that serves as a powerful tool for the detection and quantification of cell surface glycoproteins by flow cytometry. This method relies on the selective oxidation of sialic acid residues on the cell surface, followed by the covalent labeling of the resulting aldehyde groups with the hydrazide moiety of the Cy5.5 dye. The long emission wavelength of Cy5.5 minimizes interference from cellular autofluorescence, enabling high-sensitivity analysis. These application notes provide a detailed protocol for the use of Cy5.5 hydrazide for labeling live cells for flow cytometry, including quantitative data and troubleshooting guidelines.

Principle of the Method

The labeling of cell surface glycoproteins with Cy5.5 hydrazide is a two-step process:

• Oxidation: Mild treatment of live cells with sodium periodate (B1199274) (NaIO₄) selectively oxidizes the cis-diol groups present in sialic acid residues on the cell surface glycans. This reaction cleaves the bond between adjacent hydroxyl-bearing carbons, creating reactive aldehyde groups.

• Labeling: The hydrazide group (-CONHNH₂) of Cy5.5 hydrazide then specifically reacts with these newly formed aldehyde groups under mildly acidic conditions to form a stable hydrazone bond. This covalent linkage results in the fluorescent tagging of the cell surface.

Quantitative Data

The following table summarizes key quantitative parameters for Cy5.5 hydrazide and its application in flow cytometry.

Parameter	Value	Notes
Excitation Maximum	~673 nm	Optimal excitation with a red laser (e.g., 633 nm or 640 nm).
Emission Maximum	~707 nm	Detected in a far-red channel (e.g., using a 695 nm long-pass or similar filter).
Molar Extinction Coefficient	~209,000 M⁻¹cm⁻¹	High coefficient contributes to bright fluorescent signals.
Recommended NaIO₄ Concentration	1 mM	For selective oxidation of sialic acids.
Recommended Cy5.5 Hydrazide Concentration	10-50 µM	Optimal concentration should be determined empirically for each cell type.
Incubation Time (Labeling)	30-60 minutes	At room temperature, protected from light.
Expected Labeling Efficiency	>85%	Dependent on cell type and sialic acid expression levels.
Cell Viability	>90%	Typically high, but should be assessed for each experiment.

Experimental Protocols

Materials and Reagents

• Cells of interest: Suspension or adherent cells (1 x 10⁶ cells per sample)

• Cy5.5 hydrazide: Store at -20°C, protected from light.

• Sodium periodate (NaIO₄): Prepare fresh solution for each experiment.

• Phosphate Buffered Saline (PBS): Ca²⁺/Mg²⁺ free, pH 7.4.

• Labeling Buffer: PBS, pH 6.5.

• FACS Buffer: PBS with 1-2% Fetal Bovine Serum (FBS) and 1-2 mM EDTA.

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Viability Dye: A dye compatible with the Cy5.5 emission spectrum (e.g., a dye excited by a violet or blue laser).

• 1.5 mL Microcentrifuge Tubes

• Flow Cytometer

Preparation of Reagents

• Cy5.5 Hydrazide Stock Solution (10 mM):

  • Bring the vial of Cy5.5 hydrazide to room temperature.

  • Dissolve the contents in anhydrous DMSO to a final concentration of 10 mM.

  • Vortex thoroughly to ensure complete dissolution.

  • Store any unused stock solution at -20°C in small aliquots, protected from light.

• Sodium Periodate Solution (2 mM):

  • Immediately before use, dissolve sodium periodate in PBS (pH 7.4) to a final concentration of 2 mM.

  • Protect the solution from light.

Experimental Workflow

Detailed Protocol

• Cell Preparation:

  • Harvest cells and wash once with ice-cold PBS by centrifugation (e.g., 300-400 x g for 5 minutes at 4°C).

  • Resuspend the cell pellet in 500 µL of ice-cold PBS (pH 7.4).

• Oxidation of Cell Surface Sialic Acids:

  • To the 500 µL cell suspension, add 500 µL of the freshly prepared 2 mM sodium periodate solution to achieve a final concentration of 1 mM.

  • Incubate the cells on ice for 15 minutes in the dark.

  • Quench the reaction and wash the cells by adding 1 mL of Labeling Buffer (PBS, pH 6.5) and centrifuging at 300-400 x g for 5 minutes at 4°C. Discard the supernatant.

• Labeling with Cy5.5 Hydrazide:

  • Resuspend the oxidized cells in 1 mL of Labeling Buffer (PBS, pH 6.5).

  • Add the desired amount of Cy5.5 hydrazide stock solution to achieve a final concentration of 10-50 µM. It is recommended to titrate the dye concentration for optimal signal-to-noise ratio.

  • Incubate for 30-60 minutes at room temperature, protected from light.

  • Wash the cells twice with 1 mL of FACS Buffer. Centrifuge at 300-400 x g for 5 minutes at 4°C between washes.

• Flow Cytometry Analysis:

  • (Optional but recommended) Perform a viability stain according to the manufacturer's protocol.

  • Resuspend the final cell pellet in an appropriate volume of FACS Buffer (e.g., 300-500 µL).

  • Acquire events on a flow cytometer equipped with a red laser for excitation (e.g., 633 or 640 nm) and an appropriate detector for Cy5.5 emission (e.g., a filter centered around 710 nm with a 50 nm bandpass).

Controls for Flow Cytometry

• Unstained Cells: To determine the level of autofluorescence.

• Cells treated with Cy5.5 hydrazide without prior periodate oxidation: To assess non-specific binding of the dye.

• Cells stained with a viability dye only: To set compensation and gating for live/dead discrimination.

Signaling Pathway and Chemical Reaction

The labeling process does not directly probe a biological signaling pathway but rather relies on a specific chemical reaction. The diagram below illustrates the chemical transformation occurring on the cell surface.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Weak or No Signal	Inefficient oxidation.	Ensure the sodium periodate solution is fresh and the pH of the buffer is correct.
Low expression of sialic acids.	Use a positive control cell line known to have high sialic acid expression.
Suboptimal dye concentration.	Titrate the Cy5.5 hydrazide concentration (e.g., from 10 to 100 µM).
High Background	Non-specific binding of the dye.	Include a control of non-oxidized cells stained with the dye. Increase the number of wash steps after labeling.
Incomplete quenching of oxidation.	Ensure proper quenching or thorough washing after the oxidation step.
Poor Cell Viability	Harsh cell handling.	Handle cells gently, keep on ice when possible, and minimize centrifugation speeds.
High concentration of sodium periodate.	Ensure the final concentration of NaIO₄ does not exceed 1-2 mM.

Conclusion

Cy5.5 hydrazide provides a reliable and sensitive method for the fluorescent labeling of cell surface glycoproteins for flow cytometry analysis. By following the detailed protocols and optimizing the reaction conditions, researchers can achieve robust and reproducible results for the characterization of cellular glycosylation patterns.

Application Notes and Protocols for Site-Specific Labeling of Proteins Using Cy5.5 Hydrazide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Site-specific labeling of proteins with fluorescent dyes is a critical technique in biomedical research and drug development. It enables the precise study of protein localization, trafficking, and interactions within complex biological systems. This document provides a detailed guide to the site-specific labeling of proteins using Cy5.5 hydrazide, a near-infrared fluorescent dye, through the innovative aldehyde tag technology.

The aldehyde tag method offers exceptional specificity and efficiency in protein labeling.[1][2] It involves the genetic incorporation of a short peptide sequence, known as an aldehyde tag, into the protein of interest.[3] An enzyme, the formylglycine-generating enzyme (FGE), recognizes this tag and converts a specific cysteine residue within it to a formylglycine (fGly) residue.[2][4][5] This enzymatic conversion introduces a unique aldehyde group into the protein, which serves as a chemical handle for conjugation.[4][5] Cy5.5 hydrazide then reacts specifically with this aldehyde group to form a stable hydrazone bond, resulting in a site-specifically labeled protein with a high degree of homogeneity.[1][6] This method is applicable in both prokaryotic and eukaryotic expression systems.[2]

Principle of the Method

The site-specific labeling of proteins using Cy5.5 hydrazide via the aldehyde tag technology is a two-step process:

• Enzymatic Generation of an Aldehyde Handle: A protein of interest is genetically engineered to include a short aldehyde tag sequence (e.g., LCTPSR). When co-expressed with the formylglycine-generating enzyme (FGE), the cysteine residue within the tag is oxidized to a formylglycine (fGly) residue, which contains a reactive aldehyde group.[2][7] This enzymatic step ensures that the aldehyde handle is introduced at a predetermined site on the protein.

• Hydrazone Ligation with Cy5.5 Hydrazide: The purified aldehyde-tagged protein is then incubated with Cy5.5 hydrazide. The hydrazide moiety of the dye reacts specifically with the aldehyde group on the fGly residue to form a stable covalent hydrazone bond.[6] This reaction is highly selective for aldehydes, minimizing off-target labeling of other amino acid residues.[1]

Experimental Workflow

The overall workflow for generating and labeling a protein with Cy5.5 hydrazide using the aldehyde tag method is depicted below.

Caption: Experimental workflow for site-specific protein labeling with Cy5.5 hydrazide.

Quantitative Data Summary

The efficiency of labeling and protein recovery are critical parameters for successful bioconjugation. The following tables summarize typical quantitative data obtained during the site-specific labeling of proteins using Cy5.5 hydrazide.

Table 1: Labeling Efficiency and Dye-to-Protein Ratio

Parameter	Typical Value	Method of Determination	Reference
Cysteine to Formylglycine Conversion	>95%	Mass Spectrometry	[1][2]
Labeling Efficiency	~100%	UV-Vis Spectroscopy, SDS-PAGE	[1]
Dye-to-Protein Ratio (D/P)	1.0 - 1.2	UV-Vis Spectroscopy	[1]

Table 2: Protein Recovery and Purity

Parameter	Typical Value	Method of Determination	Reference
Protein Recovery (Post-Labeling)	>80%	Protein Concentration Assay (e.g., BCA)	-
Purity of Labeled Protein	>95%	SDS-PAGE, HPLC	[8]
Removal of Unreacted Dye	Complete	Fluorescence Imaging of SDS-PAGE gel	[9]

Experimental Protocols

Protocol 1: Generation of Aldehyde-Tagged Protein

This protocol describes the generation of an aldehyde-tagged protein in E. coli.

• Cloning: Subclone the gene of interest into an appropriate expression vector containing a C-terminal or N-terminal aldehyde tag sequence (e.g., LCTPSR). A plasmid for co-expression of the formylglycine-generating enzyme (FGE) should also be used.[2]

• Transformation: Co-transform the expression vector containing the aldehyde-tagged gene and the FGE expression vector into a suitable E. coli strain (e.g., BL21(DE3)).

• Expression:

  • Grow the transformed E. coli in LB medium at 37°C to an OD600 of 0.6-0.8.

  • Induce protein expression with IPTG (e.g., 0.5 mM) and FGE expression with the appropriate inducer (e.g., arabinose) and grow overnight at a reduced temperature (e.g., 18-25°C).

• Purification:

  • Harvest the cells by centrifugation.

  • Lyse the cells using sonication or a French press in a suitable lysis buffer.

  • Purify the aldehyde-tagged protein using standard chromatography techniques (e.g., Ni-NTA affinity chromatography if a His-tag is present, followed by size-exclusion chromatography).

• Verification of Formylglycine Conversion:

  • Analyze the purified protein by mass spectrometry to confirm the conversion of the cysteine residue in the aldehyde tag to formylglycine. The expected mass shift is -1 Da (O replaces SH).

Protocol 2: Site-Specific Labeling with Cy5.5 Hydrazide

This protocol details the labeling reaction of the purified aldehyde-tagged protein with Cy5.5 hydrazide.

• Preparation of Reagents:

  • Dissolve the purified aldehyde-tagged protein in a reaction buffer (e.g., 250 mM potassium phosphate, 500 mM KCl, pH 7.0).[1]

  • Prepare a stock solution of Cy5.5 hydrazide in an organic solvent such as DMSO or DMF.

• Labeling Reaction:

  • Add a 10- to 50-fold molar excess of Cy5.5 hydrazide to the protein solution.

  • Incubate the reaction mixture at 4°C or room temperature for 1-4 hours, protected from light. The reaction progress can be monitored by SDS-PAGE and fluorescence imaging.

• Purification of the Labeled Protein:

  • Remove the unreacted Cy5.5 hydrazide from the labeled protein using a desalting spin column, size-exclusion chromatography, or dialysis.[9][10] Hydrophobic interaction chromatography (HIC) can also be effective in separating labeled from unlabeled protein if the labeling is incomplete.[1]

• Characterization of the Labeled Protein:

  • SDS-PAGE: Run the purified labeled protein on an SDS-PAGE gel and visualize the protein by Coomassie staining and fluorescence imaging to confirm successful labeling.

  • UV-Vis Spectroscopy: Determine the protein concentration and the concentration of the conjugated dye by measuring the absorbance at 280 nm and ~675 nm (the absorbance maximum of Cy5.5). The dye-to-protein ratio (D/P) can be calculated using the Beer-Lambert law.

  • Mass Spectrometry: Confirm the covalent attachment of the Cy5.5 hydrazide to the protein by mass spectrometry.

Troubleshooting

Problem	Possible Cause	Solution
Low Cysteine to Formylglycine Conversion	Inefficient FGE activity.	Optimize FGE co-expression levels and induction conditions. Ensure the presence of copper in the growth media, as FGE is a copper-dependent enzyme.[4][5]
Low Labeling Efficiency	Suboptimal reaction conditions. Incomplete formylglycine conversion.	Optimize the pH of the reaction buffer (typically pH 6.0-7.5).[6] Increase the molar excess of Cy5.5 hydrazide and/or the reaction time. Confirm formylglycine conversion by mass spectrometry.
High Background Fluorescence	Incomplete removal of unreacted dye.	Improve the purification method. Use a desalting column with a higher capacity or perform a second round of purification.
Protein Precipitation	Protein instability under labeling conditions.	Perform the labeling reaction at a lower temperature (4°C). Screen different buffer conditions (pH, ionic strength).

Signaling Pathway and Reaction Mechanism

The following diagram illustrates the chemical reaction between the aldehyde-tagged protein and Cy5.5 hydrazide.

Caption: Reaction mechanism of hydrazone bond formation.

Conclusion

The use of Cy5.5 hydrazide in conjunction with aldehyde tag technology provides a robust and highly specific method for labeling proteins. This approach allows for the production of homogeneously labeled proteins with a defined dye-to-protein ratio, which is essential for quantitative downstream applications in research and drug development. The detailed protocols and troubleshooting guide provided in these application notes will assist researchers in successfully implementing this powerful bioconjugation technique.

References

• 1. Quantitative Fluorescent Labeling of Aldehyde-Tagged Proteins for Single-Molecule Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Site-specific chemical protein conjugation using genetically encoded aldehyde tags - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Aldehyde tag - Wikipedia [en.wikipedia.org]
• 4. Site-Specific Labeling of Proteins Using the Formylglycine-Generating Enzyme (FGE) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Site-Specific Labeling of Proteins Using the Formylglycine-Generating Enzyme (FGE) | Springer Nature Experiments [experiments.springernature.com]
• 6. Carbonyl-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. lifetein.com [lifetein.com]
• 9. benchchem.com [benchchem.com]
• 10. assaygenie.com [assaygenie.com]

Technical Notes & Optimization

Technical Support Center: Cy5.5 Hydrazide Labeling

This technical support center provides troubleshooting guidance and frequently asked questions to help researchers, scientists, and drug development professionals optimize their Cy5.5 hydrazide labeling experiments for improved efficiency and reproducibility.

Troubleshooting Guide

Here are solutions to common issues encountered during the Cy5.5 hydrazide labeling workflow.

Question: Why is my Cy5.5 hydrazide labeling efficiency low?

Answer: Low labeling efficiency can stem from several factors throughout the experimental process. Here’s a checklist to troubleshoot the issue:

• Suboptimal Aldehyde/Ketone Availability:

  • Inefficient Oxidation: If you are labeling a glycoprotein (B1211001), the generation of aldehyde groups by periodate (B1199274) oxidation is critical. Ensure your sodium metaperiodate solution is freshly prepared as it is light-sensitive and can lose activity over time.[1] The oxidation reaction is typically performed in an acidic buffer, such as 0.1 M sodium acetate (B1210297) at pH 5.5.[1]

  • Insufficient Carbonyl Groups: The target biomolecule may inherently have a low number of accessible aldehyde or ketone groups. Consider optimizing the oxidation step by adjusting the concentration of sodium metaperiodate or the reaction time. However, be cautious as harsh oxidation conditions can damage the protein.

• Incorrect Reaction Conditions:

  • pH: The formation of the hydrazone bond between Cy5.5 hydrazide and a carbonyl group is pH-dependent.[2][3] The optimal pH for this reaction is typically in the slightly acidic range of 4.5 to 6.0.[4][5][6][7] Using a buffer outside this range can significantly reduce labeling efficiency.

  • Buffer Composition: Avoid buffers containing primary amines, such as Tris, as they can compete with the hydrazide for reaction with the carbonyl groups.[] Acetate or MES buffers are suitable alternatives.[1][5]

  • Presence of a Catalyst: The addition of a catalyst like aniline (B41778) can significantly increase the rate and efficiency of hydrazone bond formation, particularly at near-neutral pH.[2][7]

• Reagent Quality and Handling:

  • Dye Solubility: Non-sulfonated Cy5.5 hydrazide has low aqueous solubility.[9] It should first be dissolved in an organic solvent like DMSO or DMF before being added to the reaction mixture.[9][]

  • Dye Stability: Ensure the Cy5.5 hydrazide has been stored correctly, typically at -20°C in the dark and desiccated, to prevent degradation.[9][11][12]

  • Purity of Biomolecule: The presence of other molecules with reactive carbonyl groups or substances that interfere with the reaction will reduce the labeling efficiency of the target molecule. Ensure your biomolecule is sufficiently pure.[]

Question: My labeled conjugate shows a high background signal. What could be the cause?

Answer: A high background signal is often due to the presence of unreacted, free Cy5.5 hydrazide.

• Inadequate Purification: It is crucial to remove all non-conjugated dye after the labeling reaction. Gel filtration chromatography (e.g., using a Sephadex G-25 column) or extensive dialysis are effective methods for separating the labeled biomolecule from the smaller, unreacted dye molecules.[1][13]

• Non-specific Binding: The dye may be non-specifically interacting with your biomolecule or other components in your sample. Ensure your purification method is robust and consider including additional washing steps.

Question: The biological activity of my labeled molecule is reduced. How can I prevent this?

Answer: A reduction in biological activity can occur if the labeling process modifies critical sites on your biomolecule.

• Site-Specific Labeling: When labeling glycoproteins like antibodies, the generation of aldehydes on the sugar moieties of the Fc region is advantageous as it is typically far from the antigen-binding site, thus preserving its function.[1][11]

• Over-labeling: An excessive degree of labeling can alter the conformation and function of the biomolecule. To avoid this, you can optimize the molar ratio of dye to the biomolecule in the reaction. Start with a lower ratio and perform a titration to find the optimal balance between labeling efficiency and retained biological activity.

Frequently Asked Questions (FAQs)

Q1: What is the reaction mechanism of Cy5.5 hydrazide labeling?

A1: Cy5.5 hydrazide contains a hydrazide functional group (-NHNH₂) that reacts with carbonyl groups (aldehydes or ketones) on a target molecule to form a stable hydrazone bond (C=N-NH).[7][11][12]

Q2: How can I introduce aldehyde or ketone groups onto my biomolecule for labeling?

A2: For glycoproteins and other molecules with sugar residues, a common method is the gentle oxidation of cis-diols in the sugar rings using sodium metaperiodate (NaIO₄).[1][2][11] This process cleaves the bond between adjacent carbons bearing hydroxyl groups, converting them into reactive aldehyde groups.

Q3: What is the optimal pH for the Cy5.5 hydrazide labeling reaction?

A3: The hydrazone formation reaction is most efficient under slightly acidic conditions, typically between pH 4.5 and 6.0.[3][4][5][6][7] A common buffer used is 0.1 M sodium acetate, pH 5.5.[1]

Q4: How can I increase the speed and efficiency of the labeling reaction?

A4: The use of a catalyst, such as aniline, can significantly accelerate the formation of the hydrazone bond, especially when performing the reaction at a near-neutral pH.[2][7] This can lead to higher labeling yields in a shorter amount of time.[2]

Q5: How should I prepare and store my Cy5.5 hydrazide?

A5: Cy5.5 hydrazide should be stored at -20°C, protected from light, and kept in a desiccated environment.[9][11][12] For labeling reactions, it is typically dissolved in an anhydrous organic solvent like DMSO or DMF to create a stock solution immediately before use.[9][]

Data Summary

The following table summarizes key quantitative parameters for optimizing Cy5.5 hydrazide labeling.

Parameter	Recommended Range/Value	Notes
Reaction pH	4.5 - 6.0	The reaction is highly pH-dependent.[3][4][5][6][7]
Reaction Buffer	0.1 M Sodium Acetate or MES	Avoid amine-containing buffers like Tris.[1][5][]
Reaction Temperature	Room Temperature (20-25°C)	Can be optimized; higher temperatures may shorten reaction time.[1][6]
Reaction Time	2 - 4 hours	Can be reduced with the use of a catalyst.[1][2]
Catalyst	Aniline	Can significantly increase reaction efficiency.[2][7]
Dye Stock Solution	10-50 mM in anhydrous DMSO or DMF	Prepare fresh before use.[1][9]

Experimental Protocols

Protocol 1: Generation of Aldehydes on Glycoproteins via Periodate Oxidation

This protocol describes the creation of reactive aldehyde groups on glycoproteins, such as antibodies, for subsequent labeling with Cy5.5 hydrazide.

• Buffer Exchange: Prepare the glycoprotein in a 0.1 M sodium acetate buffer at pH 5.5. The recommended protein concentration is 5 mg/mL.[1]

• Prepare Oxidizing Agent: Freshly prepare a 20 mM solution of sodium metaperiodate in 0.1 M sodium acetate buffer, pH 5.5.[1]

• Oxidation Reaction: Add an equal volume of the 20 mM sodium metaperiodate solution to the glycoprotein solution. Mix gently and incubate for 5 minutes at room temperature.[1]

• Purification: Immediately remove the excess periodate and byproducts by desalting or dialysis against 0.1 M sodium acetate, pH 5.5.[1] The resulting glycoprotein now contains aldehyde groups ready for labeling.

Protocol 2: Cy5.5 Hydrazide Labeling of Aldehyde-Containing Biomolecules

This protocol outlines the steps for conjugating Cy5.5 hydrazide to a biomolecule that has been prepared to contain aldehyde or ketone groups.

• Prepare Dye Stock Solution: Immediately before use, dissolve the Cy5.5 hydrazide in anhydrous DMSO or DMF to a concentration of 50 mM.[1]

• Labeling Reaction: Add the Cy5.5 hydrazide stock solution to the aldehyde-containing biomolecule solution (from Protocol 1 or another preparation method). A typical starting molar ratio is 10-20 fold excess of the dye. For example, add 200 µL of 50 mM Cy5.5 hydrazide solution to 2 mL of the prepared protein solution.[1]

• Incubation: Incubate the reaction mixture for 2 hours at room temperature, protected from light.[1]

• Purification of Conjugate: Remove the unreacted Cy5.5 hydrazide by gel filtration (e.g., using a Sephadex G-25 column) or dialysis.[1] The purified, labeled biomolecule is now ready for use.

Visualizations

Caption: Workflow for Cy5.5 hydrazide labeling of glycoproteins.

Caption: Chemical reaction pathway for hydrazone bond formation.

References

• 1. help.lumiprobe.com [help.lumiprobe.com]
• 2. Improved Immobilization and Conjugation of Glycoproteins | Thermo Fisher Scientific - US [thermofisher.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. interchim.fr [interchim.fr]
• 6. The hydrazide/hydrazone click reaction as a biomolecule labeling strategy for M(CO)3 (M = Re, 99mTc) radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. カルボニル反応性架橋剤の化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 9. apexbt.com [apexbt.com]
• 11. lumiprobe.com [lumiprobe.com]
• 12. Cy5.5 hydrazide | BroadPharm [broadpharm.com]
• 13. benchchem.com [benchchem.com]

Reducing background fluorescence with Cy5.5 hydrazide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered when using Cy5.5 hydrazide, with a primary focus on reducing background fluorescence.

Frequently Asked Questions (FAQs)

Q1: What is Cy5.5 hydrazide and what are its primary applications?

Cy5.5 hydrazide is a near-infrared (NIR) fluorescent dye equipped with a hydrazide functional group.[1] This reactive group specifically targets and covalently bonds with aldehyde and ketone groups present in biomolecules.[2] Its principal applications include the fluorescent labeling of:

• Glycoproteins and Carbohydrates: After mild oxidation of their sugar moieties (e.g., with sodium periodate) to generate aldehyde groups. This method is particularly effective for labeling antibodies, as the glycosylation sites are often distant from the antigen-binding region.[1]

• Products of Oxidative Stress: Carbonyl groups can form on proteins as a result of oxidative stress, which can then be labeled with Cy5.5 hydrazide.[3]

The emission of Cy5.5 in the NIR spectrum is advantageous for in vivo imaging due to deeper tissue penetration and reduced autofluorescence from biological samples.[1]

Q2: What are the main sources of high background fluorescence when using Cy5.5 hydrazide?

High background fluorescence can obscure the specific signal from your labeled target and significantly reduce the signal-to-noise ratio. The primary culprits include:

• Autofluorescence: Biological samples naturally contain endogenous fluorophores, such as collagen, elastin, and NADH, that can emit light in the same spectral range as Cy5.5. Aldehyde-based fixatives like paraformaldehyde (PFA) can also induce autofluorescence.[4]

• Non-Specific Binding: Cyanine (B1664457) dyes, including Cy5.5, can bind non-specifically to cellular components. This is a known issue with monocytes and macrophages, potentially through interactions with Fc receptors.[5][6]

• Unbound Fluorophore: Incomplete removal of unbound Cy5.5 hydrazide or Cy5.5-labeled molecules during washing steps will result in a diffuse background signal.[7]

• Instrumental Noise: The imaging system itself, including detectors and light sources, can contribute to background noise.[4]

Q3: How does the choice of fixative impact background fluorescence?

Aldehyde-based fixatives like paraformaldehyde (PFA) and glutaraldehyde (B144438) are known to increase autofluorescence by reacting with amines in the sample to form fluorescent products.[8] To minimize this:

• Optimize Fixation: Use the lowest concentration of fixative and the shortest incubation time that still provides adequate preservation of your sample's morphology.

• Consider Alternatives: For some applications, switching to a non-aldehyde-based fixative, such as cold methanol, can reduce autofluorescence.[4]

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving high background fluorescence in your experiments with Cy5.5 hydrazide.

Problem 1: High Background Signal in Unstained Control Samples (Autofluorescence)

If you observe a high signal in your control samples that have not been treated with Cy5.5 hydrazide, the issue is likely autofluorescence.

Troubleshooting Workflow for Autofluorescence

Caption: A decision tree for troubleshooting autofluorescence.

Quantitative Comparison of Autofluorescence Quenching Agents

While specific data for Cy5.5 is limited, the following table provides a general comparison of common quenching agents. Efficacy can be tissue-dependent.

Quenching Agent	Typical Concentration	Incubation Time	Reported Efficacy	Important Considerations
Sodium Borohydride	1 mg/mL in PBS	3 x 10 minutes	Can significantly reduce aldehyde-induced autofluorescence.[9]	Can have variable results and may damage tissue or epitopes if not used carefully.[8]
Sudan Black B	0.1-0.3% in 70% ethanol	5-20 minutes	Effective at quenching lipofuscin and other autofluorescent pigments.[10]	Can introduce its own background signal in the far-red spectrum.
Commercial Reagents (e.g., TrueVIEW™, TrueBlack®)	Varies by manufacturer	Varies by manufacturer	Often provide broad-spectrum quenching with high consistency.[11][12]	Can be more expensive than "home-brew" solutions.

Problem 2: High Background in Secondary Antibody/Isotype Controls (Non-Specific Binding)

If your unstained controls are clean, but controls with a Cy5.5-labeled secondary antibody or an isotype control show high background, the problem is likely non-specific binding.

Troubleshooting Workflow for Non-Specific Binding

Caption: A workflow for addressing non-specific binding.

Comparison of Common Blocking Buffers

Blocking Agent	Typical Concentration	Advantages	Disadvantages
Bovine Serum Albumin (BSA)	1-5% in PBS/TBS	Readily available and generally effective.	Can contain impurities that lead to background. Not ideal for phospho-specific antibodies if not phosphatase-free.
Normal Serum	5-10% in PBS/TBS	Very effective, especially when from the same species as the secondary antibody.[13]	Can contain endogenous antibodies that cross-react with the primary antibody's host species.
Non-fat Dry Milk	1-5% in PBS/TBS	Inexpensive and effective for many applications.	Contains phosphoproteins, which can interfere with the detection of phosphorylated targets. May mask some antigens.
Fish Gelatin	0.1-0.5% in PBS/TBS	Does not contain mammalian proteins, reducing cross-reactivity with mammalian antibodies.	May not be as effective as serum for all applications.
Commercial Cyanine Dye Blockers	Varies	Specifically formulated to reduce the non-specific binding of cyanine dyes to immune cells like monocytes.[6][14]	Higher cost.

Problem 3: Diffuse Background Across the Entire Sample

If all controls look good, but your fully stained sample has a high, diffuse background, the issue may be related to unbound Cy5.5 hydrazide or suboptimal labeling and purification.

Troubleshooting Workflow for Diffuse Background

Caption: A workflow for troubleshooting diffuse background.

Experimental Protocols

Protocol 1: Labeling of Glycoproteins with Cy5.5 Hydrazide

This protocol describes the generation of aldehyde groups on glycoproteins via periodate (B1199274) oxidation, followed by conjugation to Cy5.5 hydrazide.[7][15]

Materials:

• Glycoprotein (B1211001) (e.g., antibody) at 1-10 mg/mL

• 0.1 M Sodium Acetate Buffer, pH 5.5

• Sodium meta-periodate (NaIO₄)

• Ethylene (B1197577) glycol or glycerol

• Cy5.5 hydrazide dissolved in DMSO

• Purification column (e.g., Sephadex G-25) or dialysis cassette (10 kDa MWCO)

• Phosphate Buffered Saline (PBS), pH 7.4

Procedure:

• Oxidation:

  • Dissolve the glycoprotein in 0.1 M Sodium Acetate Buffer, pH 5.5.

  • Immediately before use, prepare a 20 mM solution of sodium meta-periodate in the same buffer.

  • Add the periodate solution to the glycoprotein solution and incubate for 5-20 minutes at room temperature in the dark.

• Quenching:

  • Stop the oxidation by adding ethylene glycol to a final concentration of 10-20 mM.

  • Incubate for 10-15 minutes at room temperature.

• Purification of Oxidized Glycoprotein:

  • Remove excess periodate and quenching reagent by passing the solution through a desalting column equilibrated with 0.1 M Sodium Acetate Buffer, pH 5.5.

• Conjugation:

  • Add the desired molar excess of Cy5.5 hydrazide (dissolved in a minimal amount of DMSO) to the oxidized glycoprotein solution.

  • Incubate for 2-4 hours at room temperature in the dark.

• Purification of Labeled Glycoprotein:

  • Remove unreacted Cy5.5 hydrazide by size-exclusion chromatography or dialysis against PBS, pH 7.4.

Protocol 2: Immunofluorescent Staining of Fixed Cells

This protocol provides a general guideline for staining fixed cells with a Cy5.5-labeled antibody.

Materials:

• Fixed and permeabilized cells on coverslips

• Blocking buffer (e.g., PBS with 5% normal serum and 0.1% Tween-20)

• Cy5.5-labeled primary or secondary antibody

• Wash buffer (e.g., PBS with 0.1% Tween-20)

• Antifade mounting medium

Procedure:

• Blocking:

  • Incubate the cells with blocking buffer for 1-2 hours at room temperature to reduce non-specific antibody binding.

• Primary Antibody Incubation (if using a labeled secondary):

  • Dilute the primary antibody in blocking buffer and incubate with the cells for 1-2 hours at room temperature or overnight at 4°C.

  • Wash the cells three times for 5-10 minutes each with wash buffer.

• Cy5.5-labeled Antibody Incubation:

  • Dilute the Cy5.5-labeled antibody in blocking buffer and incubate with the cells for 1-2 hours at room temperature in the dark.

• Washing:

  • Wash the cells three times for 5-10 minutes each with wash buffer in the dark.

• Mounting:

  • Mount the coverslips onto glass slides using an antifade mounting medium.

  • Image the slides using appropriate filter sets for Cy5.5.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. Cy5.5 hydrazide | BroadPharm [broadpharm.com]
• 3. apexbt.com [apexbt.com]
• 4. benchchem.com [benchchem.com]
• 5. Phosphorothyoate oligodeoxynucleotides block nonspecific binding of Cy5 conjugates to monocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Dye-mediated Binding | McGovern Medical School [med.uth.edu]
• 7. benchchem.com [benchchem.com]
• 8. IF Signal-To-Noise-Ratios | Proteintech Group [ptglab.com]
• 9. benchchem.com [benchchem.com]
• 10. vectorlabs.com [vectorlabs.com]
• 11. abacusdx.com [abacusdx.com]
• 12. biotium.com [biotium.com]
• 13. Immunofluorescence (IF) Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 14. bdbiosciences.com [bdbiosciences.com]
• 15. help.lumiprobe.com [help.lumiprobe.com]

Troubleshooting low signal in Cy5.5 hydrazide experiments

Welcome to the Technical Support Center for Cy5.5 Hydrazide Experiments. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) to help you optimize your experiments and resolve issues leading to low signal.

Frequently Asked Questions (FAQs)

General

Q1: What is Cy5.5 hydrazide and what is its primary application?

Cy5.5 hydrazide is a near-infrared (NIR) fluorescent dye that contains a hydrazide reactive group.[1] This group specifically reacts with carbonyl groups (aldehydes and ketones) to form a stable hydrazone bond.[1] Its primary application is the fluorescent labeling of biomolecules. A major use is the labeling of glycoproteins, where the sugar moieties can be oxidized to create aldehyde groups.[1] It is also suitable for labeling proteins that have undergone oxidative stress or deamination, as well as other carbonyl-containing molecules.[1][2] Due to its emission in the near-infrared spectrum, Cy5.5 is particularly well-suited for in vivo imaging applications, as it minimizes background autofluorescence and allows for deeper tissue penetration.[1]

Q2: What are the spectral properties of Cy5.5?

The spectral properties of Cy5.5 make it compatible with various imaging systems equipped with a 633 nm HeNe laser or other appropriate red lasers.

Property	Wavelength/Value
Excitation Maximum	~678 nm
Emission Maximum	~695 nm
Molar Extinction Coefficient	~198,000 cm⁻¹M⁻¹
Quantum Yield	~0.2
Spectral Properties of Cy5.5

Data sourced from multiple references.[3][4]

Experimental Protocol & Optimization

Q3: How do I label my glycoprotein (B1211001) with Cy5.5 hydrazide?

The labeling process involves two main stages: the oxidation of the glycoprotein to generate aldehyde groups and the subsequent conjugation with Cy5.5 hydrazide.

• Oxidation of Glycoprotein:

  • Dissolve your glycoprotein in a 0.1 M sodium acetate (B1210297) buffer at a pH of 5.5.

  • Add a freshly prepared solution of sodium meta-periodate (e.g., 20 mM) to the glycoprotein solution.

  • Incubate the reaction for approximately 30 minutes at room temperature in the dark.

  • Quench the reaction by adding a quenching agent like ethylene (B1197577) glycol.

  • Remove excess periodate (B1199274) and quenching agent through desalting or dialysis.[5]

• Conjugation with Cy5.5 Hydrazide:

  • Prepare a stock solution of Cy5.5 hydrazide in an organic solvent like DMSO.[6]

  • Add the Cy5.5 hydrazide solution to the oxidized glycoprotein. The reaction is most efficient at a pH of around 6.0, though a range of 5.0-7.4 is acceptable.[7]

  • Incubate for 2-4 hours at room temperature in the dark.[5]

  • Purify the labeled glycoprotein to remove any unreacted dye.[5]

Q4: What is the optimal dye-to-protein ratio for labeling?

The optimal dye-to-protein ratio, also known as the Degree of Labeling (DOL), can vary depending on the specific protein and its intended application. A good starting point for antibodies is a molar ratio of 5:1 to 7:1 (dye:antibody).[8] However, it is highly recommended to perform a titration to find the ideal ratio for your experiment. Over-labeling can lead to signal quenching and potentially interfere with the protein's biological activity.[9]

Q5: How do I purify the Cy5.5-labeled conjugate and remove unreacted dye?

Effective removal of free Cy5.5 hydrazide is crucial to minimize background signal.[10] Common purification methods include:

• Size-Exclusion Chromatography (e.g., spin columns): This is a rapid and effective method for separating the larger labeled protein from the smaller, unbound dye molecules.[11]

• Dialysis: This method is gentle on the protein and effectively removes small molecules like unreacted dye over a longer period.[11]

• Acetone Precipitation: This can be a useful method for concentrating the protein and removing unbound dye, but there is a risk of protein denaturation.[11]

Troubleshooting Low Signal

A weak or absent signal in your Cy5.5 hydrazide experiment can be frustrating. The following troubleshooting guide addresses common causes and provides potential solutions.

Q6: I am observing a very weak or no Cy5.5 signal. What are the likely causes and how can I fix this?

Low signal can stem from several factors, from the labeling reaction itself to the imaging setup.

Potential Cause	Recommended Solution
Inefficient Labeling Reaction	- Verify pH: Ensure the pH of your reaction buffers is optimal for both the oxidation (pH ~5.5) and conjugation (pH ~6.0) steps.[6][7]- Check Reagent Quality: Use fresh sodium meta-periodate and ensure the Cy5.5 hydrazide has been stored correctly (at -20°C, protected from light and moisture).[1][12]- Optimize Dye-to-Protein Ratio: A suboptimal ratio can lead to under-labeling. Perform a titration to find the best ratio for your protein.[9]
Photobleaching	- Use Antifade Reagents: Mount your samples in a mounting medium containing an antifade agent.[13]- Minimize Light Exposure: Protect your samples from light during incubation and storage. During imaging, use the lowest possible laser power and exposure time that still provides a detectable signal.[13][14]
Ozone Degradation	- Control Environment: Cy5 dyes are sensitive to ozone. If possible, work in a low-ozone environment or ensure good laboratory ventilation.
Suboptimal Imaging Settings	- Check Filter Sets: Ensure that the excitation and emission filters on your imaging system are appropriate for Cy5.5 (Excitation: ~678 nm, Emission: ~695 nm).[4]- Adjust Gain and Exposure: Increase the gain or exposure time on your imager, but be mindful of increasing background noise.[15]
Protein Degradation or Inactivity	- Proper Handling: Ensure your protein of interest has been handled and stored correctly to maintain its integrity.

Diagrams

Below are diagrams illustrating key experimental workflows and troubleshooting logic.

Caption: Experimental workflow for labeling glycoproteins with Cy5.5 hydrazide.

Caption: A decision tree for troubleshooting low signal in Cy5.5 hydrazide experiments.

Alternative Dyes

Q7: Are there alternative dyes to Cy5.5 hydrazide that I can use?

Yes, several alternative near-infrared dyes with similar reactive chemistries are available. The choice of dye may depend on the specific requirements of your experiment, such as the available laser lines and filter sets.

Dye	Excitation Max (nm)	Emission Max (nm)	Key Features
Cy5.5	~678	~695	A widely used NIR dye.[4]
Alexa Fluor 680	~679	~702	Spectrally similar to Cy5.5, known for its brightness and photostability.[16][17]
DyLight 680	~692	~712	Another alternative in the same spectral region.

Comparison of Cy5.5 and Alternative NIR Dyes

Note: Spectral properties can vary slightly depending on the conjugation state and solvent.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. Cy5.5 hydrazide | BroadPharm [broadpharm.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. FluoroFinder [app.fluorofinder.com]
• 5. benchchem.com [benchchem.com]
• 6. help.lumiprobe.com [help.lumiprobe.com]
• 7. interchim.fr [interchim.fr]
• 8. drmr.com [drmr.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. apexbt.com [apexbt.com]
• 13. Immunofluorescence (IF) Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 14. youtube.com [youtube.com]
• 15. ncbi.nlm.nih.gov [ncbi.nlm.nih.gov]
• 16. chem.uci.edu [chem.uci.edu]
• 17. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Cy5.5 Hydrazide Labeling Reactions

Welcome to the technical support center for Cy5.5 hydrazide labeling. This resource provides detailed troubleshooting guides and frequently asked questions to help researchers, scientists, and drug development professionals optimize their conjugation experiments for reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction mechanism of Cy5.5 hydrazide labeling?

A1: Cy5.5 hydrazide labeling is based on the reaction between the hydrazide group (-CONHNH₂) on the dye and a carbonyl group (an aldehyde or ketone) on the target molecule.[1][2] This condensation reaction forms a stable covalent hydrazone bond.[1][3] A common application involves the specific labeling of glycoproteins, where aldehyde groups are first generated on sugar residues by mild oxidation with sodium meta-periodate.[3][4]

Q2: What is the optimal pH for the Cy5.5 hydrazide reaction with aldehydes or ketones?

A2: The formation of the hydrazone bond is most efficient under mildly acidic conditions. The recommended pH range for the labeling reaction is typically between pH 5.0 and 6.0 .[3] A sodium acetate (B1210297) buffer at pH 5.5 is widely used and has been shown to yield effective results.[4][5][6]

Q3: Why is a mildly acidic pH required for the hydrazide labeling reaction?

A3: A mildly acidic pH is a compromise that optimizes the reaction kinetics. The reaction proceeds through a nucleophilic attack of the hydrazide on the carbonyl carbon. The reaction is acid-catalyzed, which facilitates the dehydration step required to form the stable hydrazone bond.[7] However, at very low pH, the hydrazide group can become protonated, reducing its nucleophilicity and slowing the reaction.

Q4: What is the optimal pH for generating aldehyde groups on glycoproteins using sodium periodate (B1199274)?

A4: The oxidation of cis-diol groups on sugar moieties to create reactive aldehydes is also performed under slightly acidic conditions. A pH of 5.5 to 6.5 is generally recommended for this step.[3][5] Using the same buffer for both the oxidation and the subsequent labeling reaction, such as 0.1 M sodium acetate at pH 5.5, can streamline the experimental workflow.[3][4]

Q5: Is the Cy5.5 fluorophore stable across a wide pH range?

A5: Yes, cyanine (B1664457) dyes like Cy5.5 are known to be stable and fluorescent across a broad pH range, typically from pH 3 to 10.[8][9] The fluorescence of Cy5.5 is generally considered to be pH-insensitive between pH 4 and 10, making it a robust choice for various biological applications.[10]

Troubleshooting Guide

Problem: Low or No Labeling Efficiency

Question	Possible Cause	Recommended Solution
Is the pH of your reaction buffer correct?	The hydrazone formation reaction is pH-dependent. If the pH is too high or too low, the reaction rate will decrease significantly.	Verify the pH of your conjugation buffer (e.g., 0.1 M Sodium Acetate) is within the optimal range of 5.0-6.0.[3] We recommend a pH of 5.5.[4]
Was the oxidation step to generate aldehydes successful?	Incomplete or failed oxidation of glycoprotein (B1211001) sugar residues will result in too few reactive sites for the Cy5.5 hydrazide to bind.	Ensure the sodium meta-periodate solution is freshly prepared.[3] Confirm the pH of the oxidation buffer is correct (pH 5.5-6.5).[5] Consider optimizing the periodate concentration or incubation time.
Are there interfering substances in your sample?	Buffers containing primary amines (e.g., Tris) are not recommended as they can potentially interfere with the reaction, although this is more critical for NHS-ester chemistry.[11][12]	Purify your target molecule from any interfering substances. Buffer exchange into the recommended reaction buffer (e.g., 0.1 M Sodium Acetate, pH 5.5) using dialysis or a desalting column is highly recommended.[3]
Is the Cy5.5 hydrazide reagent active?	Improper storage of the dye can lead to degradation.	Store the Cy5.5 hydrazide desiccated and protected from light at -20°C.[1] Allow the vial to warm to room temperature before opening to prevent condensation.

Problem: High Background Fluorescence or Non-Specific Binding

Question	Possible Cause	Recommended Solution
Was the unreacted dye completely removed after labeling?	Excess, unbound Cy5.5 hydrazide is a common cause of high background fluorescence.[13]	Purification is critical. Use size-exclusion chromatography (e.g., a Sephadex G-25 column), extensive dialysis, or appropriate spin columns to separate the labeled protein from the smaller, free dye molecules.[4][13]
Is the dye or labeled conjugate aggregating?	Cyanine dyes can be hydrophobic and prone to aggregation or non-specific binding to surfaces and other proteins, which can increase background signal.[13]	Ensure the dye is fully dissolved in a suitable organic solvent like DMSO before adding it to the aqueous reaction buffer.[14] Avoid using an excessive molar ratio of dye to your target molecule. If precipitation occurs, try reducing the amount of dye used.[15]
Are your washing steps in imaging applications sufficient?	In applications like immunofluorescence or western blotting, inadequate washing can leave non-specifically bound conjugate, leading to high background.	Increase the number and duration of washing steps.[13] Consider adding a non-ionic detergent like Tween-20 to your wash buffers to help reduce non-specific interactions.

Data Presentation: pH Optimization Summary

This table summarizes the key pH-dependent steps in a typical Cy5.5 hydrazide labeling workflow for glycoproteins.

Experimental Step	Parameter	Recommended Range	Optimal Value	Buffer Recommendation
Glycoprotein Oxidation	Reaction pH	5.5 - 6.5	5.5	0.1 M Sodium Acetate[3][4]
Hydrazide Labeling	Reaction pH	5.0 - 6.0	5.5	0.1 M Sodium Acetate[3][16]
Fluorophore Stability	pH for Use/Storage	4.0 - 10.0	7.4 (e.g., PBS)	Standard biological buffers[10]

Experimental Protocols

Protocol 1: Generation of Aldehydes on Glycoproteins

This protocol describes the oxidation of sugar moieties on a glycoprotein (e.g., an antibody) to generate reactive aldehyde groups.

• Buffer Preparation : Prepare a 0.1 M Sodium Acetate buffer and adjust the pH to 5.5.

• Protein Preparation : Dissolve or buffer-exchange your glycoprotein into the pH 5.5 sodium acetate buffer to a concentration of 2-10 mg/mL.[3]

• Periodate Solution : Immediately before use, prepare a 20 mM solution of sodium meta-periodate in the same pH 5.5 acetate buffer.[3]

• Oxidation Reaction : Add the 20 mM sodium periodate solution to your glycoprotein solution to achieve a final periodate concentration of 1-10 mM. Incubate for 30-60 minutes at room temperature in the dark.[17]

• Quenching : Stop the reaction by adding ethylene (B1197577) glycol or glycerol (B35011) to a final concentration of 10-20 mM. Incubate for 10-15 minutes at room temperature.[3][13]

• Purification : Remove excess periodate and quenching agent by passing the solution through a desalting column (e.g., Sephadex G-25) pre-equilibrated with 0.1 M Sodium Acetate, pH 5.5.[3] The oxidized glycoprotein is now ready for labeling.

Protocol 2: Cy5.5 Hydrazide Labeling of Oxidized Glycoprotein

• Dye Preparation : Dissolve Cy5.5 hydrazide in a minimal amount of anhydrous DMSO or DMF to create a concentrated stock solution (e.g., 10 mg/mL).[14][17]

• Conjugation Reaction : To the purified, oxidized glycoprotein solution (from Protocol 1), add the Cy5.5 hydrazide stock solution. A 20- to 50-fold molar excess of dye to protein is a common starting point.

• Incubation : Incubate the reaction mixture for 2-4 hours at room temperature, protected from light.[13] Gentle mixing during incubation is recommended.

• Purification : Separate the Cy5.5-labeled glycoprotein from unreacted dye using size-exclusion chromatography, dialysis, or a spin column as described in the troubleshooting guide.[13] The purified conjugate should be stored at 4°C, protected from light.

Visualizations

Caption: Experimental workflow for Cy5.5 hydrazide labeling of glycoproteins.

Caption: Decision tree for troubleshooting Cy5.5 hydrazide labeling issues.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. benchchem.com [benchchem.com]
• 4. help.lumiprobe.com [help.lumiprobe.com]
• 5. Cell surface profiling of cultured cells by direct hydrazide capture of oxidized glycoproteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jku.at [jku.at]
• 7. Comparison of Hydrazone Heterobifunctional Crosslinking Agents for Reversible Conjugation of Thiol-Containing Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. docs.aatbio.com [docs.aatbio.com]
• 9. docs.aatbio.com [docs.aatbio.com]
• 10. vectorlabs.com [vectorlabs.com]
• 11. jenabioscience.com [jenabioscience.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. apexbt.com [apexbt.com]
• 15. Labeling Chemistry Support—Troubleshooting | Thermo Fisher Scientific - JP [thermofisher.com]
• 16. interchim.fr [interchim.fr]
• 17. docs.aatbio.com [docs.aatbio.com]

How to prevent aggregation of proteins labeled with Cy5.5 hydrazide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent the aggregation of proteins labeled with Cy5.5 hydrazide.

Frequently Asked Questions (FAQs)

Q1: What is Cy5.5 hydrazide and what is it used for?

Cy5.5 hydrazide is a fluorescent dye that belongs to the cyanine (B1664457) dye family.[1][2][3] It is designed to react with carbonyl groups, specifically aldehydes and ketones, to form a stable covalent bond.[1][2][3][4] This makes it particularly useful for labeling glycoproteins that have been treated with sodium periodate (B1199274) to oxidize their sugar moieties, thereby generating aldehyde groups.[1][2][4][5] Due to its emission in the near-infrared (NIR) spectrum, Cy5.5 is well-suited for in vivo imaging applications where background autofluorescence from tissues is reduced.[1][6]

Q2: Why do proteins labeled with Cy5.5 hydrazide tend to aggregate?

Protein aggregation after labeling with Cy5.5 hydrazide is a common issue that can arise from several factors:

• Hydrophobicity of the Dye: Cyanine dyes like Cy5.5 are inherently hydrophobic due to their large aromatic structure. Covalently attaching these dyes to a protein increases the overall surface hydrophobicity of the protein, which can lead to intermolecular interactions and aggregation.[7]

• Over-labeling: A high dye-to-protein ratio increases the number of hydrophobic dye molecules on the protein surface, significantly enhancing the likelihood of aggregation.[7][8]

• Dye-Dye Interactions: The planar structures of Cy5.5 molecules can interact with each other through π-π stacking, leading to the formation of dye aggregates that can bridge and precipitate multiple protein molecules.[7]

• Suboptimal Reaction Conditions: Factors such as inappropriate pH, high protein concentration, and incorrect buffer composition can destabilize the protein during the labeling reaction and promote aggregation.[7][8]

• Addition of Dye: Cy5.5 hydrazide is often dissolved in an organic solvent like DMSO or DMF before being added to the aqueous protein solution.[1][3][9] This sudden introduction of an organic solvent can cause the protein to partially denature and aggregate.

Q3: How can I remove aggregates from my labeled protein sample?

The most effective and widely used method for removing aggregates from a labeled protein preparation is Size Exclusion Chromatography (SEC).[8] SEC separates molecules based on their size, allowing the larger aggregated proteins to elute before the smaller, monomeric labeled protein.[8]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with Cy5.5 hydrazide.

Problem	Potential Cause	Recommended Solution
Visible precipitation during or immediately after the labeling reaction.	High dye-to-protein ratio.	Reduce the molar ratio of Cy5.5 hydrazide to protein. Start with a lower ratio (e.g., 5:1 or 3:1) and perform a titration to find the optimal balance between labeling efficiency and protein stability.[8]
High protein concentration.	Decrease the protein concentration during the labeling reaction. If a high final concentration is needed, perform the labeling at a lower concentration and then carefully concentrate the purified labeled protein.[8][10]
Suboptimal buffer pH.	Ensure the pH of the reaction buffer is optimal for both the protein's stability and the hydrazide-carbonyl reaction. A pH of 5.5 is often used for the periodate oxidation step and subsequent labeling.[5] However, the optimal pH can be protein-dependent, so a pH screen may be necessary.
Improper dye addition.	Add the dye solution (dissolved in a minimal amount of organic solvent) to the protein solution dropwise while gently stirring to avoid localized high concentrations of the organic solvent.
The purified labeled protein shows a high content of soluble aggregates when analyzed by SEC.	Inefficient removal of aggregates post-labeling.	Optimize your SEC protocol. Ensure the column is appropriate for the size of your protein and its aggregates. A longer column or a slower flow rate can improve resolution.
Suboptimal formulation leading to aggregation during storage.	Reformulate the purified conjugate in a buffer containing stabilizing excipients. Refer to the table of common stabilizing additives below.[8][10]
The labeled protein has lost its biological activity.	Aggregation leading to conformational changes.	Optimize the labeling and formulation to minimize aggregation. A lower degree of labeling may be necessary to preserve activity.
Modification of critical residues.	If the carbonyl groups are near the active site, the labeling reaction may interfere with the protein's function. Consider alternative labeling strategies if possible.

Data Presentation: Common Stabilizing Additives

To enhance the stability of your Cy5.5-labeled protein during storage and handling, consider adding the following excipients to your buffer.

Additive Category	Additive	Typical Concentration	Mechanism of Action
Amino Acids	L-Arginine	50 - 500 mM	Masks hydrophobic patches on the protein surface, reducing intermolecular interactions.[8][11][]
Glycine	50 - 250 mM	Stabilizes proteins through preferential exclusion.[13]
Sugars/Polyols (Cryoprotectants)	Sucrose	5% - 20% (w/v)	Stabilizes protein structure through preferential hydration.[10][][13]
Trehalose	5% - 10% (w/v)	An effective cryo- and lyoprotectant.[8][][13]
Glycerol	10% - 50% (v/v)	Stabilizes proteins and prevents aggregation during freeze-thaw cycles.[10]
Surfactants	Polysorbate 20 (Tween® 20)	0.01% - 0.1% (v/v)	Prevents aggregation at interfaces (air-water, solid-water).[8][10]
Polysorbate 80 (Tween® 80)	0.01% - 0.1% (v/v)	Similar to Polysorbate 20, commonly used in biopharmaceutical formulations.[8][13]
Reducing Agents	Dithiothreitol (DTT)	1 - 5 mM	Prevents the formation of non-native disulfide bonds.[10][][13]
TCEP-HCl	0.1 - 1 mM	A more stable and less odorous alternative to DTT.[10][13]

Experimental Protocols

Protocol 1: Generation of Aldehyde Groups on Glycoproteins via Periodate Oxidation

This protocol describes the generation of aldehyde groups on glycoproteins, which are then available for labeling with Cy5.5 hydrazide.

• Buffer Exchange: Ensure your glycoprotein (B1211001) is in an amine-free buffer, such as 0.1 M sodium acetate (B1210297), pH 5.5. If necessary, perform dialysis or use a desalting column.

• Prepare Periodate Solution: Immediately before use, prepare a 20 mM solution of sodium meta-periodate in 0.1 M sodium acetate buffer, pH 5.5.[5]

• Oxidation Reaction: Add the periodate solution to your glycoprotein solution at a final periodate concentration of 1-10 mM. Incubate the reaction for 20-30 minutes at room temperature in the dark.

• Quench Reaction: Stop the oxidation by adding ethylene (B1197577) glycol to a final concentration of 10-20 mM. Incubate for 5-10 minutes at room temperature.

• Purification: Immediately remove excess periodate and byproducts by passing the solution through a desalting column equilibrated with 0.1 M sodium acetate, pH 5.5.

Protocol 2: Labeling of Oxidized Glycoprotein with Cy5.5 Hydrazide

• Prepare Dye Stock Solution: Immediately before use, dissolve Cy5.5 hydrazide in anhydrous DMSO or DMF to a concentration of 10-50 mM.[5]

• Calculate Dye Volume: Determine the volume of the dye stock solution needed to achieve the desired dye-to-protein molar ratio. It is recommended to start with a low molar excess (e.g., 5:1 or 10:1).

• Labeling Reaction: While gently vortexing the oxidized glycoprotein solution, add the calculated volume of the Cy5.5 hydrazide stock solution dropwise. Incubate the reaction for 2-4 hours at room temperature, protected from light.[6]

• Purification: Remove unreacted dye and any small molecule byproducts using a desalting column or size-exclusion chromatography. The column should be equilibrated with a suitable storage buffer (e.g., PBS). The labeled protein will be in the first colored fraction to elute.

Visualizations

Caption: Workflow for labeling glycoproteins with Cy5.5 hydrazide.

Caption: Troubleshooting decision tree for protein aggregation.

References

• 1. Cy5.5 hydrazide | BroadPharm [broadpharm.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. Cy5 hydrazide, 1427705-31-4 | BroadPharm [broadpharm.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. help.lumiprobe.com [help.lumiprobe.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. apexbt.com [apexbt.com]
• 10. info.gbiosciences.com [info.gbiosciences.com]
• 11. Rational Design of Solution Additives for the Prevention of Protein Aggregation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

Photostability issues with Cy5.5 hydrazide and how to mitigate them

Welcome to the Technical Support Center for Cy5.5 hydrazide. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address frequently asked questions regarding the photostability of Cy5.5 hydrazide and its applications.

Frequently Asked Questions (FAQs)

Q1: What is Cy5.5 hydrazide and what are its primary applications?

Cy5.5 hydrazide is a near-infrared (NIR) fluorescent dye equipped with a hydrazide reactive group. This functional group allows for the covalent labeling of biomolecules containing aldehyde or ketone groups. A primary application is the labeling of glycoproteins after the carbohydrate moieties have been oxidized with sodium periodate (B1199274) to generate aldehydes.[1][2] Its emission in the NIR spectrum makes it particularly suitable for in vivo imaging, where there is lower tissue autofluorescence and deeper light penetration.[3][4]

Q2: What is photobleaching and why is it a concern for Cy5.5 hydrazide?

Photobleaching is the irreversible photochemical destruction of a fluorophore upon exposure to excitation light, leading to a loss of its fluorescent signal. For cyanine (B1664457) dyes like Cy5.5, this process is often mediated by reactive oxygen species (ROS) that chemically damage the dye's structure.[5][6] The fluorophore can also enter a long-lived, non-fluorescent "triplet state," which increases the probability of a destructive chemical reaction.[6] This loss of signal can compromise the quality and quantitation of data, especially in experiments requiring prolonged or intense light exposure, such as time-lapse microscopy and single-molecule studies.

Q3: How do antifade reagents work to protect Cy5.5 hydrazide?

Antifade reagents are chemical compounds added to mounting media or imaging buffers to minimize photobleaching.[5] They generally work through two main mechanisms:

• Reactive Oxygen Species (ROS) Scavenging: Many antifade agents are antioxidants that neutralize harmful ROS generated during fluorescence excitation.[7]

• Triplet State Quenching: Some reagents, known as triplet state quenchers (TSQs), can interact with the fluorophore in its long-lived triplet state and return it to the ground state, from which it can fluoresce again. This reduces the time the dye spends in a reactive state.[8]

Commonly used antifade reagents include Trolox, n-propyl gallate (NPG), and p-phenylenediamine (B122844) (PPD).[9][10] Commercial antifade mounting media such as ProLong Gold and VectaShield are also widely used.[11][12]

Q4: Can the chemical environment affect the photostability of Cy5.5?

Yes, the local chemical environment is crucial. The pH of the buffer should be maintained within the optimal range for Cy5.5, which is generally between 3 and 10.[13][14] The presence of certain molecules can also significantly impact photostability. For instance, the direct conjugation of triplet-state quenchers like cyclooctatetraene (B1213319) (COT) or Trolox to the fluorophore has been shown to dramatically enhance photostability.[15]

Q5: What is the "photoblueing" effect sometimes observed with cyanine dyes?

Under intense laser illumination, cyanine dyes like Cy5 can sometimes undergo photoconversion to a species that absorbs and emits light at shorter wavelengths (a "blue shift").[5] This can cause signal bleed-through into other detection channels (e.g., Cy3). To minimize this, it is recommended to use the lowest possible laser power and, in multi-color imaging, to acquire the Cy5.5 channel last.[5]

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments with Cy5.5 hydrazide.

Problem 1: Weak or Fading Fluorescence Signal

A dim or rapidly disappearing signal is a classic sign of photobleaching.

Possible Cause	Solution
High Excitation Light Intensity	Use the lowest laser power that provides an adequate signal-to-noise ratio. Use neutral density filters to attenuate the excitation light if necessary.[7]
Prolonged Exposure Time	Minimize the duration of light exposure. Acquire images efficiently and avoid unnecessary focusing on a single area.[7]
Oxygen-Mediated Damage	Use a commercial antifade mounting medium containing oxygen scavengers. For live-cell imaging, consider using an oxygen scavenging system (e.g., glucose oxidase and catalase) in the imaging buffer.[5][16]
Suboptimal Imaging Buffer	Ensure the pH of your buffer is within the optimal range for Cy5.5 (pH 3-10).[13][14]
Inefficient Labeling	Ensure complete removal of any unbound dye after the conjugation reaction, as this can contribute to background noise and an apparent weak specific signal. Methods like size-exclusion chromatography or dialysis are effective.[2]

Problem 2: High Background Fluorescence

High background can obscure the specific signal, leading to a poor signal-to-noise ratio.

Possible Cause	Solution
Excess Unreacted Dye	Thoroughly purify the Cy5.5 hydrazide conjugate after labeling using methods like size-exclusion chromatography, dialysis, or spin columns to remove all unbound dye.[2]
Non-specific Binding	The inherent hydrophobicity of cyanine dyes can lead to non-specific binding. Use an appropriate blocking buffer (e.g., BSA or serum) and include detergents like Tween-20 in your wash buffers.[5]
Autofluorescence	Image an unlabeled control sample to assess the level of intrinsic sample fluorescence. If it is significant, consider using spectral unmixing if your imaging system supports it.[5]
Contaminated Reagents	Ensure all buffers and solutions are freshly prepared and filtered to remove any fluorescent contaminants.

Quantitative Data on Photostability

The following tables summarize quantitative data on the photostability of Cy5, which can serve as a close approximation for Cy5.5, under various conditions.

Table 1: Photobleaching Lifetimes of Cy5 with Different Photostabilizers

Photostabilizing Agent	Mean Photobleaching Lifetime (s)	Fold Improvement vs. Unprotected Cy5
Unprotected Cy5	5.6	1.0
Cy5 + Trolox (in solution)	~10-15	~1.8 - 2.7
Cy5-Trolox Conjugate	~25-30	~4.5 - 5.4
Cy5-COT Conjugate	~35-40	~6.3 - 7.1
Cy5-NBA Conjugate	~20-25	~3.6 - 4.5
Data synthesized from single-molecule TIRF microscopy experiments. Conditions: aqueous PBS buffer (pH 7.4), absence of oxygen, continuous 640 nm excitation at ~50 W/cm².[5][17]

Table 2: Effect of Oxygen Scavenging on Cy5 Photostability

Condition	Photostability (τ, time constant in s)
Cy5 (in the presence of oxygen)	~5
Cy5 (with oxygen-scavenging system)	~30
Cy5-COT (in the presence of oxygen)	~15
Cy5-COT (with oxygen-scavenging system)	~120
Data are approximate values derived from fluorescence decay curves. An oxygen-scavenging system typically consists of glucose, glucose oxidase, and catalase.[5]

Experimental Protocols

Protocol 1: Labeling of Glycoproteins with Cy5.5 Hydrazide

This protocol describes the general steps for labeling glycoproteins through periodate oxidation followed by reaction with Cy5.5 hydrazide.

• Oxidation of Glycoprotein (B1211001):

  • Dissolve the glycoprotein in 0.1 M sodium acetate (B1210297) buffer (pH 5.5).

  • Add a freshly prepared solution of sodium meta-periodate to the glycoprotein solution.

  • Incubate for a short period (e.g., 5-15 minutes) at room temperature in the dark.

  • Quench the reaction by adding ethylene (B1197577) glycol.[18]

• Buffer Exchange:

  • Remove excess periodate and quenching reagent by passing the solution through a desalting column or by dialysis against 0.1 M sodium acetate buffer (pH 5.5).[18]

• Conjugation with Cy5.5 Hydrazide:

  • Dissolve Cy5.5 hydrazide in a minimal amount of an organic solvent like DMSO.

  • Add the Cy5.5 hydrazide solution to the oxidized glycoprotein solution.

  • Incubate for 2-4 hours at room temperature in the dark.[18]

• Purification:

  • Remove unreacted Cy5.5 hydrazide by size-exclusion chromatography or dialysis.[18]

Protocol 2: Measuring Photostability

This protocol outlines a basic method for quantifying the photostability of Cy5.5-labeled samples.

• Sample Preparation: Prepare your fluorescently labeled sample and mount it for microscopy. If using an antifade reagent, ensure it is properly mixed.

• Image Acquisition:

  • Locate a region of interest (ROI) on your sample.

  • Set the imaging parameters (laser power, exposure time, gain) that you intend to use for your experiment and keep them constant.

  • Acquire a time-lapse series of images of the same ROI at a consistent time interval.

  • Continue acquiring images until the fluorescence signal has significantly diminished.

• Data Analysis:

  • Measure the mean fluorescence intensity of your ROI in each frame.

  • Measure the mean intensity of a background region for each image and subtract this from your ROI intensity.

  • Normalize the intensity values by dividing each intensity point by the initial intensity at time zero.

  • Plot the normalized intensity as a function of time. The rate of decay is an indicator of photostability.

Visualizations

Caption: Workflow for labeling glycoproteins with Cy5.5 hydrazide.

Caption: Decision tree for troubleshooting a weak or fading Cy5.5 signal.

References

• 1. Cy5.5 hydrazide | BroadPharm [broadpharm.com]
• 2. benchchem.com [benchchem.com]
• 3. Cyanine5.5 Dye | AxisPharm [axispharm.com]
• 4. lifetein.com [lifetein.com]
• 5. benchchem.com [benchchem.com]
• 6. Photobleaching Lifetimes of Cyanine Fluorophores Used for Single Molecule Förster Resonance Energy Transfer in the Presence of Various Photoprotection Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biocompare.com [biocompare.com]
• 8. Harnessing cyanine photooxidation: from slowing photobleaching to near-IR uncaging - PMC [pmc.ncbi.nlm.nih.gov]
• 9. emsdiasum.com [emsdiasum.com]
• 10. bidc.ucsf.edu [bidc.ucsf.edu]
• 11. vectorlabs.com [vectorlabs.com]
• 12. media.cellsignal.com [media.cellsignal.com]
• 13. docs.aatbio.com [docs.aatbio.com]
• 14. Cyanine 5 hydrazide [equivalent to Cy5® hydrazide] | AAT Bioquest [aatbio.com]
• 15. cyanine fluorophore derivatives with enhanced photostability - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. help.lumiprobe.com [help.lumiprobe.com]

Technical Support Center: Purification of Cy5.5 Hydrazide Conjugates

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in removing unconjugated Cy5.5 hydrazide from their samples.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to remove unconjugated Cy5.5 hydrazide?

Excess, unbound Cy5.5 hydrazide can lead to high background fluorescence in downstream applications, resulting in a low signal-to-noise ratio and potentially inaccurate data. It is essential for obtaining reliable and clear results in imaging and other fluorescence-based assays.

Q2: What are the primary methods for removing free Cy5.5 hydrazide?

The most common and effective methods for removing unconjugated Cy5.5 hydrazide are based on size differences between the labeled macromolecule (e.g., an antibody) and the small dye molecule. These methods include:

• Size Exclusion Chromatography (SEC): Separates molecules based on their size as they pass through a column packed with a porous resin.

• Dialysis: Involves the use of a semi-permeable membrane that allows small molecules like free dye to pass through while retaining larger molecules.

• Tangential Flow Filtration (TFF): A rapid filtration method where the sample solution flows tangentially across a membrane, allowing smaller molecules to pass through the pores.

Q3: How do I choose the best purification method for my experiment?

The choice of method depends on factors such as your sample volume, the desired final concentration, processing time, and the scale of your experiment. Refer to the data comparison table below for a summary of the key features of each technique.

Data Presentation: Comparison of Purification Methods

Feature	Size Exclusion Chromatography (SEC)	Dialysis	Tangential Flow Filtration (TFF)
Principle	Separation based on molecular size	Diffusion across a semi-permeable membrane	Convective transport through a membrane
Typical Protein Recovery	>90%	>95%	>95%
Processing Time	Fast (minutes to a few hours)	Slow (hours to overnight)	Very Fast (minutes to hours)
Sample Volume	100 µL - 4 mL (spin columns); Larger for gravity/FPLC columns	0.1 mL - 70 mL	10 mL to thousands of liters[1]
Final Concentration	Diluted	Diluted	Concentrated
Key Advantage	Rapid purification	Gentle process, suitable for fragile molecules	Fast, scalable, and combines concentration with purification
Key Disadvantage	Potential for sample dilution	Time-consuming	Requires specialized equipment

Troubleshooting Guides

Issue 1: High background fluorescence persists after purification.

• Possible Cause: Incomplete removal of unconjugated Cy5.5 hydrazide.

• Solution:

  • Repeat the purification step: A single purification run may not be sufficient, especially if a large excess of dye was used in the labeling reaction. Consider a second round of purification.

  • Combine methods: For particularly challenging separations, you can use two different methods sequentially, for example, an initial purification with a spin column followed by dialysis.

  • Optimize SEC: If using SEC, ensure you are using a resin with an appropriate fractionation range for your biomolecule. For example, Sephadex G-25 is suitable for separating proteins from small molecules like dyes.[2][3][4]

  • Optimize Dialysis: Ensure the molecular weight cut-off (MWCO) of the dialysis membrane is appropriate (e.g., 10-14 kDa for an IgG antibody) to retain your conjugate while allowing the free dye (MW ~600-800 Da) to diffuse out.[5] Perform multiple, large-volume buffer changes.

Issue 2: Low recovery of the labeled conjugate.

• Possible Cause: Non-specific binding of the conjugate to the purification matrix or membrane, or loss during handling.

• Solution:

  • For SEC: Use a resin known for low protein binding. Ensure the column is properly equilibrated with a suitable buffer. Some protein loss can occur on the resin.

  • For Dialysis: Select a dialysis membrane material that is compatible with your protein and has low protein-binding characteristics.

  • For TFF: Optimize the membrane material and operating parameters to minimize protein fouling.

  • General: Handle the sample carefully to minimize physical loss. For very dilute samples, consider adding a carrier protein like BSA if it does not interfere with downstream applications.

Issue 3: The purified conjugate appears to be aggregated.

• Possible Cause: The purification process or buffer conditions may have induced aggregation. Cyanine dyes themselves can sometimes promote aggregation.

• Solution:

  • Centrifugation: Before use, centrifuge the purified conjugate at high speed (e.g., >14,000 x g) for 15-20 minutes and carefully collect the supernatant to remove any large aggregates.

  • Buffer Optimization: Ensure the purification and final storage buffers have a pH and ionic strength that are optimal for the stability of your conjugate.

  • SEC Analysis: Use analytical size exclusion chromatography to assess the aggregation state of your purified conjugate.

Experimental Protocols & Workflows

Below are detailed protocols for the recommended purification methods.

Method 1: Size Exclusion Chromatography (Spin Column)

This method is ideal for rapid purification of small to medium sample volumes.

Experimental Protocol:

• Column Preparation: Select a spin column with a resin appropriate for desalting (e.g., Sephadex G-25 or equivalent) and a molecular weight cut-off suitable for your biomolecule (e.g., >5 kDa).

• Equilibration:

  • Remove the column's bottom cap and place it in a collection tube.

  • Centrifuge the column according to the manufacturer's instructions (e.g., 1,000 x g for 2 minutes) to remove the storage buffer.

  • Place the column in a new collection tube.

  • Equilibrate the column by adding your desired buffer (e.g., PBS) and centrifuging again. Repeat this step 2-3 times.

• Sample Loading:

  • Place the equilibrated column into a clean collection tube.

  • Slowly apply your sample containing the Cy5.5 hydrazide conjugate to the center of the resin bed.

• Elution:

  • Centrifuge the column at the recommended speed and time (e.g., 1,000 x g for 2-4 minutes).

  • The purified conjugate will be in the collection tube. The unconjugated Cy5.5 hydrazide will be retained in the resin.

• Storage: Store the purified conjugate at 4°C, protected from light. For long-term storage, consider adding a cryoprotectant and storing at -20°C or -80°C.

Experimental Workflow Diagram:

Caption: Workflow for removing unconjugated Cy5.5 hydrazide using a spin column.

Method 2: Dialysis

This method is gentle and suitable for a wide range of sample volumes, though it is more time-consuming.

Experimental Protocol:

• Membrane Preparation:

  • Select a dialysis membrane (tubing or cassette) with an appropriate molecular weight cut-off (MWCO), typically 10-14 kDa for antibodies, to retain the conjugate while allowing the small Cy5.5 hydrazide molecule to pass through.[5]

  • Prepare the membrane according to the manufacturer's instructions, which usually involves rinsing with DI water.

• Sample Loading:

  • Load your sample into the dialysis tubing or cassette, avoiding the introduction of air bubbles.

  • Securely seal the tubing with clamps or close the cassette.

• Dialysis:

  • Immerse the sealed dialysis unit in a beaker containing a large volume of dialysis buffer (at least 200 times the sample volume), such as PBS, at 4°C.[6]

  • Place the beaker on a magnetic stir plate and stir gently.

• Buffer Exchange:

  • Allow dialysis to proceed for at least 2-4 hours.

  • Change the dialysis buffer. Repeat the buffer exchange at least two more times. For optimal removal, the final dialysis can be performed overnight.[6]

• Sample Recovery:

  • Carefully remove the dialysis unit from the buffer.

  • Recover the purified conjugate from the tubing or cassette.

• Storage: Store the purified conjugate at 4°C, protected from light.

Experimental Workflow Diagram:

Caption: Workflow for removing unconjugated Cy5.5 hydrazide using dialysis.

Method 3: Tangential Flow Filtration (TFF)

TFF is a rapid and scalable method for purifying and concentrating bioconjugates.

Experimental Protocol:

• System and Membrane Selection:

  • Choose a TFF system and a membrane cassette or hollow fiber module with an appropriate MWCO (e.g., 30 kDa for a 150 kDa antibody) and membrane material (e.g., regenerated cellulose (B213188) for low protein binding).[1][7]

• System Preparation:

  • Install the membrane and flush the system with purification buffer to remove any storage solution and to condition the membrane.

• Concentration (Optional):

  • Load the sample into the reservoir.

  • Recirculate the sample tangentially across the membrane while applying a transmembrane pressure (TMP) to remove permeate (buffer and free dye). This will concentrate the sample.

• Diafiltration (Buffer Exchange):

  • Once the sample is concentrated to a desired volume, begin diafiltration by adding fresh dialysis buffer to the reservoir at the same rate that permeate is being removed. This maintains a constant sample volume while washing out the unconjugated dye.

  • Continue diafiltration for several volume exchanges (typically 5-10) to ensure complete removal of the free dye.

• Final Concentration:

  • After diafiltration, stop adding buffer and continue to concentrate the sample to the desired final volume.

• Sample Recovery:

  • Recover the purified and concentrated conjugate from the system.

• Storage: Store the purified conjugate at 4°C, protected from light.

Experimental Workflow Diagram:

Caption: Workflow for removing unconjugated Cy5.5 hydrazide using TFF.

References

• 1. bioprocessintl.com [bioprocessintl.com]
• 2. What is Sephadex G-25 Fine and How is it Used with Modern Alternatives? - Sunresin Life Sciences [sunresinlifesciences.com]
• 3. cytivalifesciences.co.jp [cytivalifesciences.co.jp]
• 4. staff.ustc.edu.cn [staff.ustc.edu.cn]
• 5. Azide Removal by Dialysis Protocol | Rockland [rockland.com]
• 6. benchchem.com [benchchem.com]
• 7. eu-assets.contentstack.com [eu-assets.contentstack.com]

Impact of buffer components on Cy5.5 hydrazide reactivity

Welcome to the technical support center for Cy5.5 hydrazide. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for experiments involving this fluorescent dye. Here you will find answers to frequently asked questions, detailed troubleshooting guides, and comprehensive experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is Cy5.5 hydrazide and what is it used for?

Cy5.5 hydrazide is a near-infrared (NIR) fluorescent dye equipped with a hydrazide functional group.[1][2][3] This hydrazide group specifically reacts with carbonyl groups (aldehydes and ketones) to form a stable hydrazone bond.[3][4] Its primary application is the covalent labeling of biomolecules containing or modified to contain these carbonyl groups.[1][2][3][5][6] A common use is the labeling of glycoproteins after the sugar moieties have been oxidized with sodium periodate (B1199274) to generate aldehyde groups.[1][3] The NIR emission of Cy5.5 makes it particularly suitable for in vivo imaging applications due to reduced tissue autofluorescence and deeper tissue penetration.[1][3][6]

Q2: What are the optimal buffer conditions for reacting Cy5.5 hydrazide?

The reaction of Cy5.5 hydrazide with aldehydes and ketones is pH-dependent. The labeling process typically involves two main stages: the oxidation of the biomolecule (if necessary) and the conjugation with the hydrazide dye. Each stage has its own optimal pH.

• Oxidation (e.g., of glycoproteins with sodium periodate): This step is more efficient at a lower pH. A recommended buffer is 100 mM sodium acetate (B1210297) at pH 5.5 or a phosphate (B84403) buffer at pH 4.5.[1][7]

• Hydrazone Formation (conjugation): The reaction between the hydrazide and the newly formed aldehyde groups proceeds most effectively at a slightly acidic to neutral pH, typically in the range of 6.0 to 7.4.[7] A phosphate buffer at pH 6.0 is often recommended.[7] While the reaction can occur within a pH range of 5.0-7.4, pH 6.0 is considered optimal for the formation of the stable hydrazone bond.[7]

Q3: Are there any buffer components I should avoid when using Cy5.5 hydrazide?

While the hydrazide-carbonyl reaction is quite specific, it is crucial to avoid buffers that contain aldehydes or ketones, as they will compete with your target molecule for reaction with the Cy5.5 hydrazide. Additionally, although the primary concern with amine-containing buffers (like Tris and glycine) is their interference with amine-reactive dyes (like NHS esters), it is good practice to use buffers free of reactive components to ensure high labeling efficiency.[8][9] Recommended buffers include sodium acetate, sodium phosphate, and MES.

Q4: How should I prepare and store my Cy5.5 hydrazide stock solution?

Cy5.5 hydrazide should be dissolved in an anhydrous organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO) to create a stock solution, typically at a concentration of 1-10 mM.[7][9][10][11] It is recommended to prepare single-use aliquots of the stock solution to avoid repeated freeze-thaw cycles.[12] Store the solid dye and the stock solutions at -20°C or -80°C, protected from light and moisture.[3][5][13] When stored properly, the solid dye is stable for at least 12-24 months.[3][5][13]

Troubleshooting Guide

This guide addresses common issues encountered during labeling experiments with Cy5.5 hydrazide.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Labeling Efficiency	Inefficient oxidation of the biomolecule.	Ensure the sodium periodate solution is freshly prepared. Optimize the concentration of sodium periodate (typically 10 mM) and the incubation time (around 30 minutes at room temperature in the dark).[1] Verify the pH of the oxidation buffer is acidic (pH 4.5-5.5).[1][7]
Incorrect pH for the conjugation reaction.	After oxidation and quenching, perform a buffer exchange into a conjugation buffer with a pH of 6.0-7.4.[7]
Degraded Cy5.5 hydrazide.	Use a fresh aliquot of Cy5.5 hydrazide stock solution. Ensure the dye has been stored properly, protected from light and moisture.[3][12]
Insufficient concentration of reactants.	For protein labeling, concentrations below 2 mg/mL can significantly reduce labeling efficiency.[9] Consider concentrating your sample if necessary.
High Background Fluorescence	Excess unreacted Cy5.5 hydrazide.	Thoroughly purify the labeled conjugate to remove all unbound dye. Size-exclusion chromatography (e.g., Sephadex G-25), dialysis, or spin columns are effective methods.[1] A second purification step may be necessary.[8]
Non-specific binding of the dye conjugate.	The hydrophobicity of cyanine (B1664457) dyes can lead to non-specific binding.[1] In applications like immunofluorescence, ensure adequate blocking steps (e.g., with BSA or serum) and thorough washing.[1]
Dye aggregation.	Cyanine dyes can form aggregates.[1] Ensure the dye is fully dissolved in the stock solution and consider the final concentration in the reaction mixture.
Protein Precipitation	Over-labeling of the protein.	Reduce the molar ratio of dye to protein in the labeling reaction.[9]
Protein instability in the labeling buffer.	Test different recommended buffers to find one that maintains the stability of your specific protein.

Quantitative Data Summary

Table 1: Recommended pH for Cy5.5 Hydrazide Labeling Steps

Experimental Step	Recommended pH Range	Optimal pH	Common Buffers
Glycoprotein (B1211001) Oxidation	4.5 - 5.5	5.5	100 mM Sodium Acetate[1]
Hydrazone Formation	5.0 - 7.4	6.0	Phosphate Buffer[7]

Experimental Protocols

Protocol 1: General Glycoprotein Labeling with Cy5.5 Hydrazide

This protocol provides a general workflow for labeling glycoproteins, such as antibodies, with Cy5.5 hydrazide.

Materials:

• Glycoprotein to be labeled

• Cy5.5 hydrazide

• Sodium meta-periodate (NaIO₄)

• Anhydrous DMSO

• Oxidation Buffer: 100 mM Sodium Acetate, pH 5.5

• Conjugation Buffer: 100 mM Sodium Phosphate, pH 6.0

• Quenching Solution: 15 mM Ethylene (B1197577) Glycol

• Purification column (e.g., Sephadex G-25 desalting column)

Procedure:

• Protein Preparation: Dissolve the glycoprotein in the Oxidation Buffer.

• Oxidation:

  • Prepare a fresh solution of sodium meta-periodate.

  • Add the sodium meta-periodate solution to the glycoprotein solution to a final concentration of 10 mM.[1]

  • Incubate for 30 minutes at room temperature in the dark.[1]

• Quenching:

  • Stop the oxidation reaction by adding ethylene glycol to a final concentration of 15 mM.[1]

  • Incubate for 10 minutes at room temperature.[1]

• Buffer Exchange:

  • Remove excess periodate and quenching reagent by passing the solution through a desalting column equilibrated with the Conjugation Buffer.

• Conjugation:

  • Prepare a 10 mM stock solution of Cy5.5 hydrazide in anhydrous DMSO.[7]

  • Add the Cy5.5 hydrazide stock solution to the oxidized glycoprotein solution. A 10-fold molar excess of the dye is a good starting point.[7]

  • Incubate for 2-3 hours at room temperature in the dark.[7]

• Purification:

  • Remove unreacted Cy5.5 hydrazide by passing the reaction mixture through a desalting column equilibrated with your desired storage buffer (e.g., PBS).

Visualizations

Caption: Workflow for labeling glycoproteins with Cy5.5 hydrazide.

Caption: Decision tree for troubleshooting low labeling efficiency.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. docs.aatbio.com [docs.aatbio.com]
• 6. Cy5.5 hydrazide | BroadPharm [broadpharm.com]
• 7. help.lumiprobe.com [help.lumiprobe.com]
• 8. jenabioscience.com [jenabioscience.com]
• 9. benchchem.com [benchchem.com]
• 10. Cyanine 5.5 hydrazide [equivalent to Cy5.5® hydrazide] | AAT Bioquest [aatbio.com]
• 11. Cyanine 5 hydrazide [equivalent to Cy5® hydrazide] | AAT Bioquest [aatbio.com]
• 12. benchchem.com [benchchem.com]
• 13. apexbt.com [apexbt.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison: Cy5.5 Hydrazide vs. Cy5.5 NHS Ester for Biomolecule Labeling

For Immediate Release

In the landscape of bioconjugation, the choice of reactive chemistry is paramount to the success of downstream applications, from in vitro assays to in vivo imaging. This guide provides a comprehensive comparison of two popular Cy5.5-based fluorescent labeling reagents: Cy5.5 hydrazide and Cy5.5 N-hydroxysuccinimide (NHS) ester. This document is intended for researchers, scientists, and drug development professionals seeking to make an informed decision on the optimal labeling strategy for their specific biomolecules and experimental goals.

At a Glance: Key Differences Between Cy5.5 Hydrazide and Cy5.5 NHS Ester

The fundamental difference between these two reagents lies in their reactive chemistry, which dictates their target biomolecules, specificity, and the nature of the resulting covalent bond. Cy5.5 NHS ester is an amine-reactive dye, primarily targeting lysine (B10760008) residues and N-termini of proteins, leading to the formation of a highly stable amide bond. In contrast, Cy5.5 hydrazide is a carbonyl-reactive dye that specifically labels aldehydes and ketones, forming a hydrazone bond. This chemistry is particularly well-suited for the site-specific labeling of glycoproteins following periodate (B1199274) oxidation of their carbohydrate moieties.

Quantitative Data Summary

Table 1: Reaction and Performance Characteristics

Feature	Cy5.5 Hydrazide	Cy5.5 NHS Ester
Target Functional Group	Aldehydes and Ketones (-CHO, -C=O)	Primary Amines (-NH₂)
Common Biomolecule Targets	Glycoproteins, antibodies (via glycans), oxidized proteins	Proteins, peptides, amine-modified oligonucleotides
Bond Type	Hydrazone	Amide
Bond Stability	Reversible, particularly under acidic conditions	Highly stable
Specificity	High (site-specific on generated carbonyls)	Moderate (reacts with multiple available amines)
Labeling Efficiency	Can approach 100% for site-specific labeling	Typically 80-95%
Optimal Reaction pH	5.5 - 6.5	8.0 - 9.0

Table 2: Spectroscopic and Physical Properties of Cy5.5 Conjugates

Property	Cy5.5 Hydrazide Conjugate	Cy5.5 NHS Ester Conjugate
Excitation Maximum (λex)	~675 nm	~675 nm
Emission Maximum (λem)	~694 nm	~694 nm
Molar Extinction Coefficient (ε)	~250,000 cm⁻¹M⁻¹	~250,000 cm⁻¹M⁻¹
Quantum Yield (Φ)	~0.20	~0.20
Photostability	Good	Good
Solubility	Dependent on the parent biomolecule; dye is soluble in organic solvents	Dependent on the parent biomolecule; dye is soluble in water, DMSO, DMF[1]

Signaling Pathways and Experimental Workflows

To visually represent the labeling chemistries and a typical experimental workflow, the following diagrams are provided.

Caption: Reaction mechanisms for Cy5.5 hydrazide and Cy5.5 NHS ester.

References

• 1. vectorlabs.com [vectorlabs.com]

A Head-to-Head Comparison: Alexa Fluor Hydrazide vs. Cy5.5 Hydrazide for Advanced Microscopy

For researchers, scientists, and drug development professionals navigating the complexities of fluorescence microscopy, the choice of fluorophore is paramount to generating high-quality, reproducible data. This guide provides an objective comparison of two prominent carbonyl-reactive dyes, Alexa Fluor hydrazide and Cy5.5 hydrazide, offering supporting experimental data to inform your selection for demanding imaging applications.

In the realm of fluorescent labeling, particularly for glycoproteins and other biomolecules bearing aldehyde or ketone groups, both Alexa Fluor hydrazides and Cy5.5 hydrazide have emerged as valuable tools. Their utility stems from the hydrazide functional group, which reacts with carbonyls to form a stable hydrazone bond. This specific reactivity allows for the targeted labeling of molecules, such as periodate-oxidized carbohydrates on glycoproteins. While both dye families are staples in the modern life sciences toolkit, their performance characteristics can significantly impact experimental outcomes, especially in applications requiring high sensitivity and photostability.

This guide delves into a detailed comparison of their spectral properties, quantum yields, and, crucially, their photostability under microscopic imaging conditions. We also provide a standardized experimental protocol for the labeling of glycoproteins, applicable to both dyes, to facilitate a direct comparison in your own laboratory setting.

Quantitative Performance Metrics: A Side-by-Side Analysis

To facilitate a clear comparison, the following table summarizes the key quantitative data for a representative Alexa Fluor dye spectrally similar to Cy5.5, Alexa Fluor 680, and Cy5.5 hydrazide.

Property	Alexa Fluor 680 Hydrazide (Representative)	Cy5.5 Hydrazide
Excitation Maximum (nm)	~679	~673-675
Emission Maximum (nm)	~702	~694-707
Molar Extinction Coefficient (cm⁻¹M⁻¹)	~183,000	~209,000-250,000
Quantum Yield (Φ)	~0.36[1]	~0.2-0.27[2][3]
Relative Brightness (ε x Φ)	~65,880	~41,800-67,500
Photostability	Higher	Lower

Unveiling the Key Differences: Brightness and Photostability

While both dyes operate in the far-red to near-infrared region of the spectrum, which is advantageous for minimizing autofluorescence in biological samples, their intrinsic photophysical properties set them apart.

Brightness: The brightness of a fluorophore is a product of its molar extinction coefficient (its efficiency in absorbing light) and its quantum yield (its efficiency in converting absorbed light into emitted fluorescence). While Cy5.5 hydrazide exhibits a higher molar extinction coefficient, the significantly greater quantum yield of Alexa Fluor 680 results in a brighter overall signal. This increased brightness can be a critical advantage when detecting low-abundance targets.

Photostability: For imaging applications that require prolonged or repeated exposure to excitation light, such as time-lapse microscopy or z-stack acquisition, photostability is a crucial parameter. Alexa Fluor dyes are widely reported to be more photostable than their cyanine (B1664457) dye counterparts.[4][5] Experimental data comparing the spectrally similar Alexa Fluor 647 and Cy5 dyes under continuous illumination revealed that the Alexa Fluor dye retained approximately 80% of its initial fluorescence, whereas the Cy5 dye faded to only 55% of its original intensity.[2] This superior photostability allows for longer imaging times and more reliable quantitative analysis.

Experimental Protocols: A Guide to Glycoprotein (B1211001) Labeling

The following protocol provides a general framework for the fluorescent labeling of glycoproteins using either Alexa Fluor hydrazide or Cy5.5 hydrazide. This method involves the oxidation of cis-diols in the carbohydrate moieties of glycoproteins to generate aldehyde groups, which then react with the hydrazide dye.

Materials:

• Glycoprotein of interest (e.g., antibody, purified protein)

• Sodium meta-periodate (NaIO₄)

• Reaction Buffer (e.g., 100 mM Sodium Acetate, pH 5.5)

• Quenching Solution (e.g., 10 mM glycerol (B35011) or ethylene (B1197577) glycol)

• Alexa Fluor hydrazide or Cy5.5 hydrazide

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Size-exclusion chromatography column (e.g., Sephadex G-25) or dialysis equipment

• Phosphate-Buffered Saline (PBS)

Procedure:

• Glycoprotein Preparation: Dissolve the glycoprotein in the Reaction Buffer to a final concentration of 1-10 mg/mL.

• Periodate (B1199274) Oxidation:

  • Freshly prepare a solution of sodium meta-periodate in the Reaction Buffer (e.g., 20 mM).

  • Add the periodate solution to the glycoprotein solution and incubate in the dark at room temperature for 15-30 minutes. The optimal concentration of periodate and incubation time may need to be determined empirically.

• Quenching: Stop the oxidation reaction by adding the Quenching Solution and incubate for 5-10 minutes at room temperature.

• Purification: Remove excess periodate and quenching reagents by passing the solution through a size-exclusion chromatography column equilibrated with the Reaction Buffer or by dialysis against the same buffer.

• Dye Preparation: Dissolve the Alexa Fluor hydrazide or Cy5.5 hydrazide in a small amount of anhydrous DMSO to create a stock solution (e.g., 10 mM).

• Labeling Reaction:

  • Add the dye stock solution to the purified, oxidized glycoprotein. The molar ratio of dye to protein should be optimized for your specific application, but a starting point of a 10- to 20-fold molar excess of the dye is recommended.

  • Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

• Final Purification: Remove the unreacted dye by size-exclusion chromatography or dialysis against PBS.

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and the absorbance maximum of the dye.

Visualizing the Process and Logic

To better understand the experimental workflow and the decision-making process, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Alexa Fluor Dyes Spanning the Visible and Infrared Spectrum—Section 1.3 | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bitesizebio.com [bitesizebio.com]

A Researcher's Guide to Spectrophotometric Analysis of Cy5.5 Hydrazide Labeled Proteins

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Cy5.5 hydrazide for protein labeling with other common conjugation chemistries, focusing on spectrophotometric analysis to quantify labeling efficiency and performance. We present supporting experimental data, detailed protocols, and visual workflows to assist in selecting the optimal labeling strategy for your research needs.

Introduction to Cy5.5 Hydrazide Labeling

Cy5.5 hydrazide is a fluorescent dye that reacts with carbonyl groups (aldehydes and ketones) to form stable hydrazone bonds. This chemistry is particularly advantageous for labeling glycoproteins, as the cis-diol groups of their carbohydrate moieties can be selectively oxidized to generate aldehydes using sodium periodate (B1199274). This site-specific labeling approach often preserves the biological activity of the protein, especially for antibodies where the glycosylation sites are typically located far from the antigen-binding region.

Comparison of Protein Labeling Chemistries

The choice of labeling chemistry is critical and depends on the protein of interest, the desired degree of labeling, and the intended application. Here, we compare Cy5.5 hydrazide with two other widely used labeling methods: N-hydroxysuccinimide (NHS) ester and maleimide (B117702) chemistry.

Table 1: Comparison of Key Performance Characteristics of Protein Labeling Chemistries

Feature	Cy5.5 Hydrazide	Cy5.5 NHS Ester	Cy5.5 Maleimide
Target Residue	Aldehydes/Ketones (on oxidized carbohydrates)	Primary Amines (Lysine, N-terminus)	Thiols (Cysteine)
Specificity	High (for glycoproteins)	Moderate (targets abundant lysines)	High (targets less abundant cysteines)
Bond Stability	Stable hydrazone bond	Very stable amide bond	Stable thioether bond (can be susceptible to retro-Michael reaction)[1]
Typical Reaction pH	5.5 - 6.5	7.2 - 8.5	6.5 - 7.5
Key Advantage	Site-specific labeling of glycoproteins, preserves protein function.	Simple and robust reaction for general protein labeling.	Site-specific labeling for homogenous conjugates.[2]
Key Disadvantage	Requires an initial oxidation step for glycoproteins.	Can lead to a heterogeneous product with a random distribution of labels.	Requires accessible free thiols; potential for bond reversal.[2]

Quantitative Performance Data

The following table summarizes the photophysical properties of Cy5.5 and a common alternative, Alexa Fluor 680. Brightness is a key performance indicator and is calculated as the product of the molar extinction coefficient and the quantum yield.

Table 2: Photophysical Properties of Cy5.5 and a Far-Red Alternative

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Quantum Yield (Φ)	Relative Brightness*
Cy5.5	~675	~694	~250,000	~0.21[3]	1.00
Alexa Fluor 680	~679	~702	~184,000	~0.36	1.26

*Relative Brightness is normalized to Cy5.5. Data is for the unconjugated dyes in aqueous solution and may vary upon conjugation.

Experimental Protocols

Accurate and reproducible labeling and analysis require detailed protocols. The following sections provide methodologies for glycoprotein (B1211001) labeling with Cy5.5 hydrazide and the subsequent spectrophotometric analysis to determine the degree of labeling (DOL).

Protocol 1: Labeling of Glycoproteins with Cy5.5 Hydrazide

This protocol is designed for the site-specific labeling of glycoproteins via their carbohydrate moieties.

Materials:

• Glycoprotein of interest (e.g., IgG)

• Cy5.5 hydrazide

• Sodium meta-periodate (NaIO₄)

• 0.1 M Sodium Acetate Buffer, pH 5.5

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Desalting column (e.g., Sephadex G-25)

• Reaction tubes

• Spectrophotometer

Procedure:

• Protein Preparation:

  • Dissolve the glycoprotein in 0.1 M Sodium Acetate Buffer (pH 5.5) to a final concentration of 2-10 mg/mL.

• Periodate Oxidation:

  • Immediately before use, prepare a 20 mM solution of sodium meta-periodate in the 0.1 M Sodium Acetate Buffer.

  • Add the periodate solution to the glycoprotein solution to a final concentration of 10 mM.

  • Incubate the reaction for 30 minutes at room temperature in the dark.[4][5]

  • Remove the excess periodate using a desalting column equilibrated with 0.1 M Sodium Acetate Buffer, pH 5.5.

• Labeling Reaction:

  • Prepare a 10 mM stock solution of Cy5.5 hydrazide in anhydrous DMSO.

  • Add a 50-fold molar excess of the Cy5.5 hydrazide stock solution to the oxidized glycoprotein solution.

  • Incubate the reaction for 2 hours at room temperature with gentle stirring, protected from light.[6][7]

• Purification:

  • Remove the unreacted Cy5.5 hydrazide by passing the reaction mixture through a desalting column equilibrated with a suitable buffer (e.g., PBS, pH 7.4).

  • Collect the fractions containing the labeled protein, which will be visibly colored.

Protocol 2: Spectrophotometric Determination of the Degree of Labeling (DOL)

The DOL is the average number of dye molecules conjugated to each protein molecule. It is a critical parameter for ensuring the quality and consistency of labeled proteins.[8][9]

Procedure:

• Spectrophotometric Measurement:

  • Measure the absorbance of the purified Cy5.5-labeled protein solution at 280 nm (A₂₈₀) and at the absorbance maximum of Cy5.5 (~675 nm, A₆₇₅) using a spectrophotometer.

  • Use the purification buffer as a blank.

  • If the absorbance is too high, dilute the sample with the purification buffer and record the dilution factor.

• Calculations:

  • Molar Concentration of Cy5.5:

    • [Cy5.5] (M) = A₆₇₅ / (ε_Cy5.5 * path length)

    • Where:

      • A₆₇₅ is the absorbance at ~675 nm.

      • ε_Cy5.5 is the molar extinction coefficient of Cy5.5 (~250,000 M⁻¹cm⁻¹).

      • path length is the cuvette path length in cm (typically 1 cm).

  • Molar Concentration of Protein:

    • [Protein] (M) = (A₂₈₀ - (A₆₇₅ * CF_Cy5.5)) / ε_protein

    • Where:

      • A₂₈₀ is the absorbance at 280 nm.

      • A₆₇₅ is the absorbance at ~675 nm.

      • CF_Cy5.5 is the correction factor for Cy5.5 at 280 nm (A₂₈₀ of the dye / A₆₇₅ of the dye), which is approximately 0.05.

      • ε_protein is the molar extinction coefficient of the protein at 280 nm (e.g., for IgG, ε ≈ 210,000 M⁻¹cm⁻¹).

  • Degree of Labeling (DOL):

    • DOL = [Cy5.5] (M) / [Protein] (M)

An optimal DOL for many applications is between 2 and 8. A low DOL may result in a weak signal, while a high DOL can lead to fluorescence quenching and potentially alter the protein's function.[9]

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the key steps involved in glycoprotein labeling and the logical flow for calculating the DOL.

Glycoprotein Labeling Workflow

DOL Calculation Workflow

Conclusion

Cy5.5 hydrazide offers a powerful method for the site-specific labeling of glycoproteins, often preserving their biological function. The choice between hydrazide, NHS ester, and maleimide chemistries should be guided by the specific protein and experimental goals. For applications requiring high specificity on glycoproteins, hydrazide chemistry is an excellent choice. For general, robust labeling, NHS esters are a reliable option, while maleimide chemistry provides high specificity for cysteine residues. By following the detailed protocols for labeling and spectrophotometric analysis, researchers can produce well-characterized, high-quality fluorescent protein conjugates for a wide range of applications in research and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. Comparing the Efficiencies of Hydrazide Labels in the Study of Protein Carbonylation in Human Serum Albumin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. help.lumiprobe.com [help.lumiprobe.com]
• 8. benchchem.com [benchchem.com]
• 9. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]

A Comparative Guide to Cyanine Dyes for In Vivo Imaging

For Researchers, Scientists, and Drug Development Professionals

In the rapidly advancing field of in vivo imaging, the selection of an appropriate fluorescent probe is paramount to achieving high-quality, reproducible data. Cyanine (B1664457) dyes, a versatile class of organic fluorophores, have become indispensable tools for a wide range of applications, from tracking cells and biomolecules to assessing physiological functions in living organisms. Their bright fluorescence, tunable spectral properties, and amenability to bioconjugation make them ideal candidates for in vivo studies.[1]

This guide provides a comprehensive comparison of commonly used cyanine dyes, including Cy5, Cy7, Indocyanine Green (ICG), and IRDye 800CW. We present a detailed analysis of their performance characteristics, supported by quantitative data and experimental protocols, to assist researchers in making informed decisions for their specific in vivo imaging needs.

Quantitative Performance Comparison of Cyanine Dyes

The efficacy of a cyanine dye for in vivo imaging is determined by a combination of its photophysical properties. Dyes with longer excitation and emission wavelengths, typically in the near-infrared (NIR) window (700-900 nm), are generally preferred for in vivo applications to maximize tissue penetration and minimize background autofluorescence.[2][3] The following table summarizes the key quantitative parameters for a selection of commonly used cyanine dyes.

Dye	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (cm⁻¹M⁻¹)	Quantum Yield (Φ)	Key Features & Applications
Cy5	~650[2]	~670[2]	~250,000[2]	~0.20 - 0.27[2][4]	Bright far-red fluorescence; suitable for superficial imaging and microscopy.[2]
Cy5.5	~675[2]	~694[2]	~250,000[2]	~0.23 - 0.28[2][4]	Good brightness in the NIR range; commonly used for labeling antibodies and peptides.[2]
Cy7	~750[5]	~776[5]	Not readily available in a comparable format	~0.30[4]	Superior for deep-tissue in vivo imaging due to its NIR properties, which minimize autofluorescence and maximize signal penetration.[5]
Indocyanine Green (ICG)	~780[2]	~820[2]	~226,000 (in blood)[2]	~0.013 (in blood)[2]	FDA-approved for clinical use; high plasma protein binding; used for angiography, vascular permeability, and lymphatic mapping.[2]
IRDye 800CW	~774[6]	~805[6]	~240,000[7]	~0.08 - 0.12[7]	Exhibits deeper tissue penetration and a higher signal-to-background ratio than dyes with lower excitation frequencies.[6]

Note: Quantum yield and molar extinction coefficients can be influenced by the dye's local environment, including solvent, temperature, and conjugation to biomolecules.[4] The values presented are for comparative purposes and may vary under different experimental conditions.

Experimental Protocols for In Vivo Imaging

To obtain reliable and comparable data when evaluating different cyanine dyes, it is crucial to follow a standardized experimental protocol. Below is a detailed methodology for a key experiment: comparative in vivo tumor imaging using cyanine dye-labeled antibodies.

Protocol: Comparative In Vivo Tumor Imaging with Cyanine Dye-Labeled Antibodies

1. Antibody-Dye Conjugation:

• Materials: Monoclonal antibody (mAb) targeting a tumor-specific antigen, amine-reactive cyanine dye (e.g., Cy5-NHS ester, Cy7-NHS ester), anhydrous Dimethyl Sulfoxide (DMSO), Phosphate-Buffered Saline (PBS, pH 8.0-8.5), and desalting columns.[2]

• Procedure:

  • Dissolve the mAb in PBS at a concentration of 2-5 mg/mL.[2]

  • Prepare a 10 mg/mL stock solution of the cyanine dye-NHS ester in anhydrous DMSO.[2]

  • Add the dye solution to the antibody solution at a molar ratio of 5:1 to 10:1 (dye to antibody).[2]

  • Incubate the reaction mixture for 1 hour at room temperature in the dark with gentle stirring.[2]

  • Purify the conjugated antibody by passing the reaction mixture through a desalting column equilibrated with PBS. Collect the colored, fluorescent fractions.[2]

  • Characterize the conjugate by measuring its absorbance at 280 nm (for protein) and the absorbance maximum of the dye (e.g., ~650 nm for Cy5, ~750 nm for Cy7) to determine the degree of labeling.[2]

2. Animal Model and Administration:

• Subjects: Use immunodeficient mice (e.g., BALB/c nude mice) bearing subcutaneous tumors.[2][8]

• Anesthesia: Anesthetize the mice using an appropriate agent (e.g., 2% sodium pentobarbital).[8]

• Injection: Inject a standardized dose (e.g., 1-5 nmol of dye) of the cyanine dye-antibody conjugate intravenously via the tail vein.[2]

3. In Vivo Imaging:

• System: Use a small animal in vivo imaging system equipped with the appropriate excitation light source and emission filters for the specific cyanine dye.[2]

• Image Acquisition: Acquire fluorescence images at multiple time points post-injection (e.g., 4, 24, 48, and 72 hours) to monitor the accumulation of the probe in the tumor and its clearance from non-target tissues.[2]

• Control Group: Include a control group of mice that are not injected with the fluorescent conjugate to assess autofluorescence levels.[8]

4. Ex Vivo Analysis:

• Tissue Harvesting: At the final time point, euthanize the mice and dissect the tumor and major organs (e.g., liver, kidneys, spleen, lungs, heart).[2]

• Ex Vivo Imaging: Image the excised organs to confirm the in vivo signal and to perform a more quantitative assessment of the biodistribution.[2]

• Histological Confirmation: For further validation, tissues can be fixed, sectioned, and imaged using fluorescence microscopy to visualize the microscopic distribution of the dye.[8]

5. Data Analysis:

• Region of Interest (ROI) Analysis: Draw ROIs over the tumor and a non-target tissue area (e.g., muscle) in the in vivo images.[2]

• Quantification: Measure the average fluorescence intensity within each ROI at each time point.

• Tumor-to-Background Ratio (TBR): Calculate the TBR by dividing the average fluorescence intensity of the tumor ROI by that of the background ROI.

• Biodistribution Analysis: For ex vivo data, quantify the fluorescence intensity per gram of tissue for each organ.[2]

Visualization of Experimental Workflows and Concepts

To further clarify the processes and relationships involved in in vivo imaging with cyanine dyes, the following diagrams have been generated using the DOT language.

Caption: Workflow for in vivo imaging with a cyanine dye-labeled antibody.

Caption: Factors influencing the selection of a cyanine dye for in vivo imaging.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. luminicell.com [luminicell.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. benchchem.com [benchchem.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]

Validating Specificity of Cy5.5 Hydrazide Labeled Probes: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate detection and imaging of specific molecular targets are paramount. Cy5.5 hydrazide is a popular near-infrared (NIR) fluorescent dye used for labeling biomolecules, offering advantages like deep tissue penetration and minimal background autofluorescence, making it well-suited for in vivo imaging.[1] Hydrazide chemistry allows for the labeling of carbonyl groups (aldehydes and ketones) on biomolecules, which can be naturally present or introduced, for instance, by periodate (B1199274) oxidation of sugar residues in glycoproteins like antibodies.[2][3] However, ensuring the specificity of these labeled probes is a critical step to generate reliable and reproducible data.

This guide provides a comparative overview of validating the specificity of Cy5.5 hydrazide labeled probes, discusses alternative dyes, and presents detailed experimental protocols and data to support your research.

Comparison with Alternative Probes

While Cy5.5 is a versatile NIR dye, several alternatives are available, each with distinct properties. The choice of a fluorescent probe should be guided by the specific application, instrumentation, and the nature of the target molecule.

Key Performance Characteristics of NIR Fluorescent Dyes

Feature	Cy5.5 Hydrazide	Alexa Fluor 680	Tide Fluor™ 6WS	iFluor® 647
Excitation Max (nm)	~675	~679	~676	~650
Emission Max (nm)	~694	~702	~695	~665
Reactive Group	Hydrazide (targets carbonyls)	Primarily NHS esters (amines) or maleimides (thiols)	Amine, Alkyne	Amine, Thiol, etc.
Advantages	Good for labeling glycoproteins; NIR wavelength allows deep tissue penetration.[1][2]	Spectrally similar to Cy5.5; part of the well-regarded Alexa Fluor family.[4]	Marketed as a superior replacement for Cy5.5.[5]	High fluorescence and photostability; pH-insensitive.[6]
Considerations	Susceptible to photobleaching and self-quenching at high labeling densities.[7]	Typically requires amine or thiol groups for conjugation.	Newer dye, potentially less literature available.	Spectral properties are closer to Cy5 than Cy5.5.[6]

Experimental Protocols for Specificity Validation

To ensure that the signal from a Cy5.5 hydrazide labeled probe is due to specific binding to the intended target and not to non-specific interactions, a series of validation experiments are essential.

In Vitro Specificity Assay (Cell-Based)

This experiment aims to demonstrate preferential binding of the probe to cells expressing the target of interest.

Protocol:

• Cell Culture: Culture two cell lines: one that expresses the target molecule (target-positive) and a control line that does not (target-negative).

• Probe Incubation: Incubate both cell lines with the Cy5.5 hydrazide labeled probe at a predetermined concentration for a specified time (e.g., 1-2 hours) at 37°C.

• Washing: Wash the cells three times with phosphate-buffered saline (PBS) to remove any unbound probe.

• Imaging: Image the cells using a fluorescence microscope with appropriate filters for Cy5.5 (Excitation: ~675 nm, Emission: ~695 nm).

• Quantification: Quantify the fluorescence intensity per cell for both cell lines using image analysis software.

Expected Outcome: A significantly higher fluorescence signal should be observed in the target-positive cells compared to the target-negative cells.

Blocking (Competition) Assay

This assay confirms specificity by showing that an excess of an unlabeled competitor molecule can block the binding of the fluorescent probe.

Protocol:

• Cell Preparation: Use the target-positive cell line identified in the previous experiment.

• Pre-incubation with Competitor: Incubate one set of cells with a high molar excess (e.g., 100-fold) of the unlabeled molecule (the same molecule that is conjugated to Cy5.5) for 1 hour before adding the fluorescent probe. This is the "blocked" group. The control group is incubated with buffer only.

• Probe Incubation: Add the Cy5.5 hydrazide labeled probe to both the blocked and control groups and incubate for 1-2 hours at 37°C.

• Washing and Imaging: Wash and image the cells as described in the in vitro specificity assay.

• Analysis: Compare the fluorescence intensity between the blocked and unblocked (control) groups. A study using a Cy5.5-labeled peptide probe (GX1) demonstrated this method by showing significantly decreased tumor uptake in the presence of the unlabeled peptide.[8]

Expected Outcome: The fluorescence signal in the blocked group should be significantly reduced compared to the control group, indicating that the probe binds to a specific site that can be competitively inhibited.

Cross-Validation with Orthogonal Methods

Confirming the results from fluorescence imaging with non-imaging-based techniques provides a robust validation of probe specificity.[9]

• Western Blotting: If the probe targets a protein, Western blotting can be used to confirm changes in the target protein's expression level, which should correlate with the fluorescence signal. For instance, if a treatment is expected to upregulate the target protein, both the Western blot band intensity and the fluorescence signal from the probe should increase.[9]

• ELISA (Enzyme-Linked Immunosorbent Assay): This quantitative method can measure the concentration of a specific target protein in a sample.[9] The results can be directly compared to the fluorescence intensity measurements to establish a correlation.

• Flow Cytometry: This technique allows for the high-throughput quantification of fluorescence intensity on a single-cell basis.[9] It can be used to validate microscopy data by providing quantitative analysis of the percentage of labeled cells and their fluorescence intensity distribution within a population.

Visualization of Validation Workflow

The following diagrams illustrate the key workflows for validating the specificity of a Cy5.5 hydrazide labeled probe.

Caption: Workflow for preparing and validating a Cy5.5 labeled probe.

Caption: Cross-validation of fluorescence data with orthogonal methods.

Conclusion

The validation of probe specificity is a non-negotiable step in generating high-quality, reliable data in molecular imaging and diagnostics. While Cy5.5 hydrazide is a powerful tool for NIR fluorescence applications, its effectiveness is entirely dependent on the specificity of the biomolecule to which it is attached. By employing a multi-faceted validation strategy that includes in vitro specificity assays, competition experiments, and cross-validation with orthogonal methods, researchers can ensure that the observed fluorescent signal accurately represents the target of interest. This rigorous approach is essential for the confident interpretation of experimental results and the successful translation of research findings.

References

• 1. lifetein.com [lifetein.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. chem.uci.edu [chem.uci.edu]
• 5. lubio.ch [lubio.ch]
• 6. Are there any alternatives to Cy5? | AAT Bioquest [aatbio.com]
• 7. benchchem.com [benchchem.com]
• 8. A Cy5.5-labeled phage-displayed peptide probe for near-infrared fluorescence imaging of tumor vasculature in living mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Advantages of hydrazide chemistry over other conjugation methods

In the landscape of bioconjugation, the precise and stable linking of molecules to proteins, peptides, and other biomolecules is paramount for the development of targeted therapeutics, advanced diagnostics, and research tools. Among the various chemical strategies available, hydrazide chemistry, which involves the reaction of a hydrazide with an aldehyde or ketone to form a hydrazone bond, offers a unique set of advantages. This guide provides an objective comparison of hydrazide chemistry with other prevalent conjugation methods, including those based on N-hydroxysuccinimide (NHS) esters, maleimides, and "click chemistry," supported by experimental data and detailed protocols.

Superior Specificity and Control

Hydrazide chemistry offers a high degree of specificity. The reaction targets carbonyl groups (aldehydes and ketones), which are relatively rare in native proteins. This allows for site-specific conjugation, particularly when aldehydes are introduced into a biomolecule through controlled oxidation of carbohydrate moieties, such as those found on antibodies.[1][2] This site-selective modification, distant from the antigen-binding sites, is crucial for preserving the biological activity of proteins like antibodies.[1] In contrast, NHS esters react with primary amines (like lysine (B10760008) residues), which are often abundant and distributed across the protein surface, leading to a heterogeneous mixture of conjugates.[3][4][5] Similarly, while maleimide (B117702) chemistry targets the less abundant thiol groups of cysteine residues, the stability of the resulting thioether bond can be a concern.[6][7][8]

Reaction Conditions and Efficiency

Hydrazide-based conjugations proceed efficiently under mild, aqueous conditions, typically at a pH range of 5 to 7, which is favorable for maintaining the integrity of most biomolecules.[9] While other methods also operate in aqueous buffers, they can have more stringent pH requirements. For instance, NHS ester reactions are most efficient at a pH of 7.2 to 8.5, where the hydrolysis of the NHS ester becomes a significant competing reaction.[3][5] Maleimide reactions with thiols are optimal at a pH of 6.5 to 7.5; at higher pH values, they can lose their specificity and react with amines.[7]

The Stability of the Conjugate Linkage

The stability of the resulting bond is a critical factor in the performance of a bioconjugate, particularly for in vivo applications. The hydrazone bond formed through hydrazide chemistry is significantly more stable than the Schiff base formed between a simple amine and an aldehyde.[9] However, the stability of the hydrazone bond can be pH-sensitive and susceptible to hydrolysis under acidic conditions.[10][11][12] This property can be advantageous for drug delivery systems designed to release a payload in the acidic environment of endosomes or lysosomes.[11][12]

For applications requiring higher stability, oxime linkages, formed from the reaction of an aminooxy group with a carbonyl, offer a more robust alternative to hydrazones.[10][13] Experimental data shows that oxime bonds are significantly more hydrolytically stable than hydrazone bonds across a range of pH values.[10][13] A notable advancement in this area is the Hydrazino-Pictet-Spengler (HIPS) ligation, which forms a stable carbon-carbon bond and demonstrates exceptional stability in human plasma, surpassing that of oxime-linked conjugates.[14][15][16][17]

In comparison, the amide bond formed by NHS esters is highly stable.[18] The thioether bond from maleimide conjugation, however, can be susceptible to a retro-Michael reaction, leading to cleavage of the conjugate, especially in the presence of other thiols.[19][20] While ring-opening hydrolysis of the succinimide (B58015) ring can increase stability, this is often a slow process.[20] Click chemistry, particularly the copper-catalyzed (CuAAC) and strain-promoted (SPAAC) azide-alkyne cycloadditions, forms a very stable triazole ring.[18][21]

Quantitative Comparison of Conjugation Methods

To facilitate a direct comparison, the following table summarizes key quantitative parameters for different bioconjugation chemistries.

Feature	Hydrazide Chemistry	NHS Ester Chemistry	Thiol-Maleimide Chemistry	Click Chemistry (CuAAC/SPAAC)
Target Functional Group	Aldehydes, Ketones	Primary Amines (-NH₂)	Thiols (-SH)	Azides (-N₃), Alkynes (-C≡CH)
Typical Efficiency/Yield	High (>90% with optimized conditions)	Modest (50-80% reported)[18]	High (>90%)[18]	Very High (>95%)[18]
Bond Formed	Hydrazone (C=N)	Amide (C-N)	Thioether (C-S)	Triazole
Bond Stability	Moderate (pH-sensitive)[10][11]	High[18]	Moderate to High (can be reversible)[19][20]	Very High[18]
Reaction pH	Acidic to Neutral (5.0-7.0)[9]	Neutral to Slightly Basic (7.2-8.5)[3][5]	Neutral (6.5-7.5)[7]	Broad range, often neutral
Reaction Speed	Moderate (hours)[1]	Moderate (30 min - 4 hours)[18]	Fast (1-2 hours)[18]	Fast (30-60 minutes for CuAAC)[18]

Experimental Protocols

Protocol 1: Generation of Aldehyde Groups on an Antibody

This protocol describes the generation of aldehyde groups on a glycoprotein, such as an antibody, through periodate (B1199274) oxidation of its carbohydrate moieties.[1]

Materials:

• Antibody solution (5 mg/mL in 0.1 M sodium acetate (B1210297) buffer, pH 5.5)

• Sodium meta-periodate (NaIO₄) solution (20 mM in 0.1 M sodium acetate buffer, pH 5.5, freshly prepared)

• Desalting column or dialysis equipment

• 0.1 M Sodium acetate buffer, pH 5.5

Procedure:

• To 1 mL of the antibody solution, add 1 mL of the freshly prepared sodium meta-periodate solution.

• Mix gently and incubate the reaction for 5 minutes at room temperature in the dark.

• Immediately after incubation, remove the excess periodate by desalting or dialysis against 0.1 M sodium acetate buffer, pH 5.5.

• The resulting antibody solution now contains aldehyde groups ready for conjugation.

Protocol 2: Conjugation of a Hydrazide-Modified Molecule to an Aldehyde-Containing Antibody

This protocol outlines the conjugation of a hydrazide-functionalized molecule to the aldehyde-containing antibody from Protocol 1.[1]

Materials:

• Aldehyde-containing antibody solution (from Protocol 1)

• Hydrazide-modified molecule (e.g., a fluorescent dye with a hydrazide linker) dissolved in DMSO (50 mM)

• Gel filtration column for purification

Procedure:

• To 2 mL of the aldehyde-containing antibody solution, add 200 µL of the 50 mM hydrazide-modified molecule solution.

• Incubate the reaction mixture for 2 hours at room temperature.

• Purify the resulting antibody conjugate using a gel filtration column to remove unreacted small molecules.

Protocol 3: General Procedure for NHS Ester Conjugation to a Protein

This protocol provides a general guideline for conjugating an NHS ester to a protein.[3][22]

Materials:

• Protein solution (1-10 mg/mL in amine-free buffer, e.g., 0.1 M sodium phosphate, 0.15 M NaCl, pH 7.2-7.5)

• NHS ester reagent dissolved in anhydrous DMSO or DMF

• Desalting column or dialysis equipment

Procedure:

• Ensure the protein solution is in an amine-free buffer. If necessary, perform a buffer exchange.

• Prepare a stock solution of the NHS ester in anhydrous DMSO or DMF immediately before use.

• Add a calculated molar excess of the NHS ester solution to the protein solution. The optimal molar ratio depends on the protein and the desired degree of labeling and should be determined empirically.

• Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C.

• Remove excess, unreacted NHS ester by desalting or dialysis.

Visualizing the Chemistries and Workflows

To better illustrate the chemical principles and experimental processes, the following diagrams are provided.

Caption: Workflow for hydrazide conjugation to an antibody.

Caption: Comparison of common bioconjugation reactions.

Conclusion

Hydrazide chemistry represents a powerful and versatile tool in the bioconjugation toolbox. Its key advantages lie in the ability to achieve site-specific conjugation to biomolecules through the formation of a hydrazone bond with aldehyde or ketone groups, often under mild reaction conditions. While the stability of the hydrazone linkage is pH-dependent, which can be exploited for controlled-release applications, more stable linkages like oximes and those formed via HIPS ligation are available for applications requiring greater in vivo stability. When compared to other common methods, hydrazide chemistry offers a compelling balance of specificity, efficiency, and control, making it a valuable strategy for researchers, scientists, and drug development professionals. The choice of conjugation chemistry will ultimately depend on the specific application, the nature of the biomolecule, and the desired stability of the final conjugate.

References

• 1. help.lumiprobe.com [help.lumiprobe.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. NHS ester protocol for labeling proteins [abberior.rocks]
• 5. interchim.fr [interchim.fr]
• 6. pharmiweb.com [pharmiweb.com]
• 7. vectorlabs.com [vectorlabs.com]
• 8. bachem.com [bachem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Comparison of Hydrazone Heterobifunctional Crosslinking Agents for Reversible Conjugation of Thiol-Containing Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Oxime and Hydrazone Reactions in Bioconjugation [with Top 10 most Asked Questions About Oxime and Hydrazone Reactions] | AxisPharm [axispharm.com]
• 13. Hydrolytic Stability of Hydrazones and Oximes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Click Chemistry Conjugations - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]
• 19. researchgate.net [researchgate.net]
• 20. pubs.acs.org [pubs.acs.org]
• 21. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 22. biotium.com [biotium.com]

A Researcher's Guide to Cy5.5 Hydrazide: A Comparative Analysis for Bioconjugation and Imaging

For researchers, scientists, and drug development professionals navigating the landscape of fluorescent probes, the selection of an appropriate dye is paramount for generating high-fidelity data. Cy5.5 hydrazide, a near-infrared (NIR) cyanine (B1664457) dye, has emerged as a valuable tool for labeling biomolecules containing aldehyde or ketone groups. This guide provides an objective comparison of Cy5.5 hydrazide with its alternatives, supported by quantitative data and detailed experimental protocols, to facilitate an informed selection process for your specific research needs.

Core Applications of Cy5.5 Hydrazide

Cy5.5 hydrazide's primary utility lies in its carbonyl-reactive nature. The hydrazide group readily reacts with aldehydes and ketones to form stable hydrazone linkages. This chemistry is particularly advantageous for labeling glycoproteins, including antibodies, where the carbohydrate moieties can be selectively oxidized with sodium periodate (B1199274) to generate aldehyde groups. This site-specific labeling strategy is beneficial as it often preserves the antigen-binding site of the antibody, which can be compromised by targeting amine groups (lysine residues) that may be located in or near the variable regions.[1]

Key applications include:

• Antibody and Glycoprotein Labeling: For targeted imaging and immunoassays, Cy5.5 hydrazide allows for the covalent attachment of the fluorophore to the glycosylated regions of antibodies.[1]

• Probing Oxidative Stress: Carbonyl groups are introduced into proteins as a result of oxidative stress. Cy5.5 hydrazide can be used to detect and quantify these modifications.[1][2]

• Labeling of Reducing Saccharides: The open-chain form of reducing sugars contains an aldehyde group that can be targeted by Cy5.5 hydrazide.

• In Vivo Near-Infrared (NIR) Imaging: The excitation and emission maxima of Cy5.5 fall within the NIR window (approximately 650-900 nm), where tissue autofluorescence is minimized, allowing for deeper tissue penetration and improved signal-to-noise ratios in whole-animal imaging studies.[1][3]

Quantitative Performance Metrics: A Comparative Overview

The effectiveness of a fluorescent probe is determined by its photophysical properties. The following table summarizes key quantitative data for Cy5.5 hydrazide and its common alternatives. It is important to note that direct comparisons can be challenging as data for the hydrazide form of all alternatives is not always available; in such cases, data for spectrally similar reactive forms (e.g., NHS esters) are provided for general comparison.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Quantum Yield (Φ)	Reactive Group
Cy5.5 Hydrazide	675	694	250,000	~0.20	Hydrazide
Cy5 Hydrazide	646	662	250,000	0.2	Hydrazide
Alexa Fluor 647 NHS Ester	650	665	240,000	0.33	NHS Ester
DyLight 650 (General)	652	672	250,000	Not specified	Various

Limitations of Cy5.5 Hydrazide

Despite its utility, Cy5.5 hydrazide is not without its limitations:

• Photostability: Cyanine dyes, in general, are susceptible to photobleaching, especially upon prolonged or high-intensity light exposure.[4] While formulations have improved, alternatives like the Alexa Fluor series often exhibit superior photostability, making them more suitable for long-term imaging experiments.[4]

• pH Sensitivity: The fluorescence of some cyanine dyes can be sensitive to the pH of the local environment. While Cy5 dyes are generally stable over a broad pH range, extreme conditions can affect their performance.[5][6]

• Aggregation and Self-Quenching: At high degrees of labeling on a protein, Cy dyes have a tendency to form aggregates.[4] This can lead to a red-shift in the absorption spectrum and self-quenching of fluorescence, resulting in a lower than expected signal.[4]

• Aqueous Solubility: The non-sulfonated version of Cy5 hydrazide has low aqueous solubility, necessitating the use of organic co-solvents like DMSO or DMF for conjugation reactions.[2] This can be a concern when working with sensitive proteins that may be denatured by organic solvents.

Alternatives to Cy5.5 Hydrazide

For applications demanding higher photostability and brightness, several alternatives are available:

• Alexa Fluor Dyes (e.g., Alexa Fluor 647, 680): These dyes are renowned for their high quantum yields, exceptional photostability, and reduced tendency to aggregate on proteins, often resulting in brighter and more stable conjugates compared to Cy dyes.[4]

• DyLight Dyes (e.g., DyLight 650): The DyLight series of dyes are also known for their high fluorescence intensity and photostability, offering a competitive alternative to both Cy and Alexa Fluor dyes.

• IRDye 800CW: For deep-tissue in vivo imaging, IRDye 800CW, with its emission maximum around 800 nm, provides even better tissue penetration and lower autofluorescence than dyes in the 650-700 nm range.[7]

Experimental Protocols

Antibody Labeling with Cy5.5 Hydrazide via Periodate Oxidation

This protocol describes the general steps for conjugating Cy5.5 hydrazide to an antibody.

Materials:

• Antibody (e.g., IgG) in an amine-free buffer (e.g., PBS)

• Sodium periodate (NaIO₄) solution (freshly prepared)

• Ethylene (B1197577) glycol

• Cy5.5 hydrazide dissolved in anhydrous DMSO or DMF

• Reaction buffer (e.g., 100 mM sodium acetate, pH 5.5)

• Size-exclusion chromatography column (e.g., Sephadex G-25)

Procedure:

• Antibody Preparation: Prepare the antibody at a concentration of 2-5 mg/mL in the reaction buffer.

• Oxidation of Antibody Glycans:

  • Add freshly prepared sodium periodate solution to the antibody solution to a final concentration of 1-10 mM.

  • Incubate the reaction for 30-60 minutes at room temperature in the dark.

• Quenching the Oxidation Reaction:

  • Add ethylene glycol to a final concentration of 15 mM to quench the excess periodate.

  • Incubate for 10 minutes at room temperature.

• Buffer Exchange:

  • Remove the excess periodate and byproducts by buffer exchange into the reaction buffer (pH 5.5) using a desalting column.

• Conjugation Reaction:

  • Prepare a 10 mg/mL stock solution of Cy5.5 hydrazide in anhydrous DMSO.

  • Add a 50- to 100-fold molar excess of the Cy5.5 hydrazide stock solution to the oxidized antibody solution.

  • Incubate the reaction for 2-4 hours at room temperature in the dark with gentle stirring.

• Purification of the Conjugate:

  • Remove the unreacted dye by passing the reaction mixture through a size-exclusion chromatography column (e.g., Sephadex G-25) equilibrated with PBS.

  • The first colored fraction to elute will be the labeled antibody.

• Characterization:

  • Determine the protein concentration by measuring the absorbance at 280 nm.

  • Determine the dye concentration by measuring the absorbance at the excitation maximum of Cy5.5 (~675 nm).

  • Calculate the degree of labeling (DOL) as the molar ratio of the dye to the protein.

Visualizing Experimental Workflows

Caption: Workflow for in vivo tumor imaging using a Cy5.5 hydrazide-labeled antibody.

References

• 1. Cy5.5 hydrazide | BroadPharm [broadpharm.com]
• 2. apexbt.com [apexbt.com]
• 3. APC/Cy5.5® Conjugation Kit| Easy Labelling (ab102855) | Lightning-Link® | Abcam [abcam.com]
• 4. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cyanine 5 hydrazide [equivalent to Cy5® hydrazide] | AAT Bioquest [aatbio.com]
• 6. docs.aatbio.com [docs.aatbio.com]
• 7. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of Cy5.5 Hydrazide: A Step-by-Step Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe and environmentally responsible disposal of laboratory chemicals is a critical component of research and development. This guide provides essential, immediate safety and logistical information, including a detailed, step-by-step operational plan for the proper disposal of Cy5.5 hydrazide, a commonly used fluorescent dye. Adherence to these protocols is crucial for maintaining a safe laboratory environment and ensuring compliance with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle Cy5.5 hydrazide with the appropriate personal protective equipment (PPE). This includes chemical-resistant gloves, safety goggles, and a laboratory coat. All work should be conducted in a well-ventilated area or a chemical fume hood to minimize the risk of inhalation. In the event of skin or eye contact, flush the affected area with copious amounts of water and seek immediate medical attention.

Hydrazine compounds, as a class, are known to be potentially toxic and carcinogenic. Therefore, exercising caution is paramount. Always consult the specific Safety Data Sheet (SDS) for Cy5.5 hydrazide provided by the manufacturer for detailed hazard information.

Detailed Disposal Protocol

Cy5.5 hydrazide and any materials contaminated with it must be treated as hazardous chemical waste. Under no circumstances should this material be disposed of down the drain or in regular solid waste streams.

Unused or Expired Product (Solid Form)

• Collection: The original vial containing the unused or expired solid Cy5.5 hydrazide should be securely closed.

• Containerization: Place the sealed vial into a designated, leak-proof hazardous waste container that is compatible with chemical waste.

• Labeling: The container must be clearly and accurately labeled with the words "Hazardous Waste," the full chemical name "Cy5.5 hydrazide," and any associated hazard symbols as indicated on the SDS.

Concentrated Stock Solutions

• Collection: All concentrated stock solutions of Cy5.5 hydrazide must be collected in a sealed, appropriately labeled hazardous waste container.

• No Drain Disposal: Concentrated solutions of this dye should never be poured down the drain. Fluorescent dyes can be harmful to aquatic life.

Aqueous Solutions from Labeling Reactions

• Collection: Transfer all aqueous solutions containing Cy5.5 hydrazide from experimental procedures into a designated aqueous hazardous waste container.

• Segregation: Do not mix this waste with other chemical waste streams unless explicitly approved by your institution's Environmental Health and Safety (EHS) department.

Contaminated Solid Waste

• Segregation: All solid materials that have come into contact with Cy5.5 hydrazide, such as pipette tips, microcentrifuge tubes, gloves, and absorbent paper, must be considered chemical waste.

• Collection: These contaminated materials should be collected in a designated solid hazardous waste container, separate from regular trash.

Storage and Final Disposal

• Storage: Securely seal the hazardous waste containers and store them in a designated and secure satellite accumulation area. This area should be away from incompatible materials.

• Professional Disposal: Arrange for the collection of the hazardous waste by your institution's EHS department or a licensed chemical waste disposal contractor. Always follow your institution's specific procedures for waste pickup requests.

Key Disposal Data Summary

Waste Type	Container	Labeling	Disposal Method
Unused/Expired Solid	Original vial inside a hazardous waste container	"Hazardous Waste", "Cy5.5 hydrazide", Hazard Symbols	Collection by licensed waste disposal contractor
Concentrated Solutions	Sealed, labeled hazardous waste container	"Hazardous Waste", "Cy5.5 hydrazide Solution", Hazard Symbols	Collection by licensed waste disposal contractor
Aqueous Solutions	Designated aqueous hazardous waste container	"Hazardous Waste", "Aqueous Waste with Cy5.5 hydrazide"	Collection by licensed waste disposal contractor
Contaminated Solids	Designated solid hazardous waste container	"Hazardous Waste", "Solid Waste with Cy5.5 hydrazide"	Collection by licensed waste disposal contractor

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Cy5.5 hydrazide waste.

Caption: Workflow for the proper disposal of Cy5.5 hydrazide waste.

Personal protective equipment for handling Cy5.5 hydrazide

For researchers, scientists, and drug development professionals, the safe handling of laboratory chemicals is paramount to ensuring both personal safety and the integrity of experimental outcomes. This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for Cy5.5 hydrazide, a fluorescent dye commonly used for labeling aldehydes and ketones.[1][2][3] Adherence to these guidelines is critical for minimizing risks and fostering a secure research environment.

Personal Protective Equipment (PPE): Your First Line of Defense

When working with Cy5.5 hydrazide, in either solid or solution form, a comprehensive personal protective equipment plan is mandatory. The following table summarizes the minimum required protective gear.

Body Part	Required PPE	Specifications and Notes
Hands	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Always double-glove. Check the manufacturer's breakthrough time data.[4][5]
Eyes/Face	Safety goggles and face shield	Goggles must be splash-proof. A face shield should be worn over goggles when handling solutions or powders.[4][5][6]
Body	Laboratory coat and chemical-resistant apron	A fully buttoned lab coat is the minimum requirement. A chemical-resistant apron should be worn over the lab coat, especially when handling larger quantities or if there is a risk of splashing.[4]
Respiratory	Fume hood or respirator	All handling of solid and dissolved forms of Cy5.5 hydrazide should be conducted in a certified chemical fume hood to minimize inhalation risks.[4] If a fume hood is not available, a risk assessment must be conducted to determine the appropriate respirator.

Operational Plan: A Step-by-Step Approach to Safe Handling

A systematic approach is crucial for preventing exposure and contamination when handling Cy5.5 hydrazide.

Pre-Handling Preparations:

• Consult the Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for Cy5.5 hydrazide.

• Designate a Handling Area: All work with the dye should be performed in a clearly marked and designated area, preferably within a chemical fume hood.[4]

• Assemble Materials: Ensure all necessary equipment, including PPE and spill cleanup materials, are readily available before starting the procedure.[4]

Handling Procedures:

• Weighing and Reconstitution: When weighing the solid form, do so within a fume hood to prevent the inhalation of any fine dust particles.[4] When reconstituting, add the solvent to the dye slowly and carefully to avoid splashing.[4]

• Labeling: All containers holding Cy5.5 hydrazide must be clearly labeled with the chemical name, concentration, date, and appropriate hazard warnings.[4]

Post-Handling Procedures:

• Decontamination: Thoroughly decontaminate all work surfaces and equipment that have come into contact with the dye.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves and before leaving the laboratory.

Disposal Plan: Managing Cy5.5 Hydrazide Waste

All waste contaminated with Cy5.5 hydrazide is considered hazardous and must be disposed of according to institutional and local regulations.

Waste Collection and Storage:

• Segregation: Collect all Cy5.5 hydrazide waste in a dedicated, properly labeled, and compatible hazardous waste container.

• Storage: Store waste containers in a designated, well-ventilated, and secure area away from incompatible materials.

Disposal Method:

• Chemical Waste Program: Dispose of Cy5.5 hydrazide waste through your institution's hazardous chemical waste program.

• Neutralization: For specific guidance on neutralization procedures, consult your institution's environmental health and safety (EHS) office. Given that hydrazide is a reactive compound, specific neutralization protocols may be required.

Experimental Workflow for Safe Handling of Cy5.5 Hydrazide

Caption: Workflow for the safe handling of Cy5.5 hydrazide.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Cy5.5 hydrazide | BroadPharm [broadpharm.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. riskmanagement.nd.edu [riskmanagement.nd.edu]
• 6. Hydrazine - Wikipedia [en.wikipedia.org]